CI Vat green 1

• CAS: 113255-70-2

Core Science & Biosynthesis

CI Vat Green 1 CAS number 128-58-5

An In-depth Technical Guide to CI Vat Green 1 (CAS 128-58-5)

Introduction

CI Vat Green 1, with CAS Number 128-58-5, is a synthetic organic compound belonging to the violanthrone (B7798473) class of vat dyes.[1][2] Also known by names such as Jade Green FCF, Vat Brilliant Green FFB, and 16,17-dimethoxyviolanthrone, it is a brilliant green pigment widely utilized in the textile industry.[1][3][4] Its primary application is the dyeing and printing of cellulosic fibers like cotton and polyester/cotton blends, where it is valued for its high color fastness to light, washing, and rubbing.[3][5][6] The compound is insoluble in water and most common organic solvents, necessitating a "vatting" process to enable its application to fibers.[1][7] This process involves a chemical reduction to a water-soluble leuco form, which has an affinity for the fiber, followed by oxidation to regenerate the insoluble parent dye, trapping it within the fiber matrix.[8][9]

Chemical and Physical Properties

CI Vat Green 1 is characterized as a variegated dark green powder in its solid form.[1][10] It is stable under normal conditions but is incompatible with strong oxidizing agents.[3][10][11] Upon heating to decomposition, it can emit acrid smoke and fumes.[2]

Table 1: Physicochemical Properties of CI Vat Green 1

Property	Value	Source(s)
CAS Number	128-58-5	[1][2][4]
C.I. Number	59825	[1][4]
Molecular Formula	C₃₆H₂₀O₄	[1][2][3]
Molecular Weight	516.54 g/mol	[1][2][3]
Exact Mass	516.13615911 Da	[2]
Appearance	Variegated dark green powder / solid	[1][2][3]
Density (estimate)	1.1534 - 1.455 g/cm³	[3][10][11]
Boiling Point (estimate)	521.39°C	[3][10]
LogP (estimate)	8.17720	[11]
Elemental Analysis	C: 83.71%, H: 3.90%, O: 12.39%	[12]

| Solubility | Insoluble in water, ethanol, chloroform, toluene. Slightly soluble in acetone, 2-chlorophenol, nitrobenzene, and hot pyridine. Soluble in hot 1,2,3,4-tetrahydronaphthalene. |[1][3][7][10] |

Synthesis

The industrial synthesis of CI Vat Green 1 is a multi-step process that often starts from benzanthrone (B145504).[1][7] A common pathway involves the oxidative condensation of benzanthrone, followed by reduction and subsequent methylation.[13][14] Several manufacturing methods have been described:

• From Benzanthrone: Benzanthrone is oxidized in sulfuric acid with manganese dioxide, followed by condensation with a potassium hydroxide (B78521)/ethanol solution, and then methylation.[1][3][10]

• From 16,17-Dihydroxyviolanthrone: The direct methylation of 16,17-Dihydroxyviolanthrone.[1][3][7][10] This precursor can be synthesized by the potash fusion of benzanthrone to yield violanthrone, which is then oxidized and reduced.[13]

• From 2-Methoxy-7H-benzo[de]anthracen-7-one: Alkali fusion with potassium hydroxide.[1][3][7][10]

• From Dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione: The oxidation products are methylated in nitrobenzene.[1][3][7][10]

A generalized workflow for a common industrial synthesis route is depicted below.

Caption: Generalized industrial synthesis pathway for CI Vat Green 1.

Application and Dyeing Mechanism

CI Vat Green 1 is primarily used for dyeing cotton and polyester/cotton blended fabrics.[3][15] The application relies on the principle of vat dyeing, which exploits the different solubilities of the dye's oxidized and reduced forms.[6][9]

• Reduction (Vatting): The water-insoluble Vat Green 1 pigment is converted into its water-soluble leuco form. This is achieved by reduction in a heated alkaline bath, typically using sodium hydrosulfite (Na₂S₂O₄) and sodium hydroxide (NaOH).[6][9] The soluble leuco form is blue.[1][4][8]

• Absorption: The cellulosic fibers are immersed in the vatting solution. The planar structure of the soluble leuco dye molecule gives it a high affinity (substantivity) for the cellulose (B213188) polymer chains, allowing it to be absorbed into the fiber.[8][9]

• Oxidation: After absorption, the fabric is removed from the dye bath and exposed to an oxidizing agent. This can be atmospheric oxygen or a chemical oxidant like hydrogen peroxide (H₂O₂).[9][16] Oxidation converts the soluble blue leuco dye back into the original brilliant green, insoluble pigment.[1] This regeneration traps the dye molecules securely within the fiber structure, resulting in excellent color fastness.[6]

The chemical transformations during the vat dyeing process are illustrated in the following diagram.

Caption: The chemical principle of the vat dyeing process for CI Vat Green 1.

Toxicological Information

Toxicological data for CI Vat Green 1 indicates it may cause irritation to the eyes, skin, and respiratory tract.[17] While comprehensive data is limited, acute toxicity studies have been performed.[2][17]

Table 2: Toxicological Data for CI Vat Green 1

Test	Organism	Result	Source(s)
IP LD₅₀ (Intraperitoneal)	Rat	2600 mg/kg	[2]
TL₅₀ (96 hr)	Fathead Minnow (Pimephales promelas)	> 180 mg/L	[2]
IC₅₀ (Respiration Rate Inhibition)	Activated Sludge	> 100 mg/L	[2]
Acute Toxicity (24 hr LC₅₀)	Earthworm (Lumbricus terrestris)	0.3 mg/L (without additives)0.137 mg/L (with additives)	[18]
GHS Hazard Statements	Human	H319: Causes serious eye irritation (in 59.1% of notifications).	[2]

| General Hazards | Human | May be harmful by inhalation, ingestion, or skin absorption. |[17] |

Experimental Protocols

Synthesis of 16,17-Dihydroxyviolanthrone via Demethylation

This protocol describes the demethylation of CI Vat Green 1 (16,17-dimethoxyviolanthrone) to its dihydroxy precursor, a key intermediate in some synthetic routes.[14]

• Dispersion: Add 8.03 g (15.5 mmol) of CI Vat Green 1 to 100 mL of dichloromethane (B109758) in a 250 mL round-bottom flask. Stir at room temperature for 1 hour to ensure full dispersion.

• Reagent Addition: Cool the flask in an ice-water bath. While stirring, slowly add 7.80 g (31 mmol) of boron tribromide (BBr₃).

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 8 hours. Following this, heat the reaction to reflux for an additional 8 hours.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Hydrolysis: Cool the reaction mixture to room temperature. Carefully pour the viscous slurry into 500 mL of a ~2 mol/L hydrochloric acid (HCl) solution. Stir vigorously with a mechanical stirrer for 30 minutes to hydrolyze the mixture.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with water.

• Drying: Dry the filter cake to yield crude 16,17-dihydroxyviolanthrone. The reported yield for this procedure is approximately 94% (7.16 g).[14]

Application of CI Vat Green 1 to Cellulosic Fabric

This protocol provides a general laboratory procedure for dyeing cotton fabric with CI Vat Green 1, adapted from optimized parameters found in research literature.[16]

• Dye Bath Preparation: Prepare a dye bath with the desired concentration of CI Vat Green 1 (e.g., 20 g/L for deep shades).[4][8]

• Vatting (Reduction):

  • Heat the dye bath to the reduction temperature, typically 50-60°C.[8]

  • Add sodium hydroxide (NaOH) to achieve a pH of approximately 11.[16]

  • Add the reducing agent, sodium hydrosulfite (NaHSO₃ or Na₂S₂O₄), in the required concentration.

  • Stir the solution for 10-15 minutes until the color changes from green to blue, indicating the formation of the soluble leuco dye.[8]

• Dyeing:

  • Immerse the pre-wetted cotton fabric into the dye bath.

  • Raise the temperature to the optimal dyeing temperature, around 75°C.[16]

  • Maintain this temperature and continue dyeing for 1 hour, ensuring the fabric is agitated for even color absorption.[16]

• Rinsing: Remove the fabric from the dye bath and rinse with cold water to remove excess, unabsorbed leuco dye.

• Oxidation:

  • Expose the fabric to air (air oxidation) or immerse it in a dilute solution of an oxidizing agent, such as hydrogen peroxide (H₂O₂), at a slightly elevated temperature.[16]

  • Continue oxidation until the fabric's color fully develops from blue back to the characteristic brilliant green.

• Soaping and Final Rinse:

  • Wash the dyed fabric in a hot soap solution (soaping) to remove any surface dye particles and improve wash fastness.

  • Rinse the fabric thoroughly with hot and then cold water.

  • Dry the finished fabric.

Spectral Information

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cas 128-58-5,Vat Green 1 | lookchem [lookchem.com]
• 4. VAT GREEN 1|CAS NO.128-58-5 [chinainterdyes.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Page loading... [guidechem.com]
• 7. Vat Green 1 | 128-58-5 [chemicalbook.com]
• 8. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 9. p2infohouse.org [p2infohouse.org]
• 10. Low Price Vat Green 1 Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 11. Vat Green 1 | CAS#:128-58-5 | Chemsrc [chemsrc.com]
• 12. medkoo.com [medkoo.com]
• 13. 16,17-Dihydroxyviolanthrone (CAS 128-59-6) - Research Grade [benchchem.com]
• 14. CN103804163A - Method for preparing 16,17-dialkoxyviolanthrone derivatives - Google Patents [patents.google.com]
• 15. Synthetic Process of Vat Green 1 - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 16. researchgate.net [researchgate.net]
• 17. cncolorchem.com [cncolorchem.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

CI Vat Green 1 molecular formula and weight

An In-depth Technical Guide to C.I. Vat Green 1

This technical guide provides a comprehensive overview of C.I. Vat Green 1, a synthetic dye belonging to the violanthrone (B7798473) class. The information is intended for researchers, scientists, and professionals in chemical and materials science. This document details its chemical and physical properties, manufacturing processes, primary applications, and toxicological data.

Chemical and Physical Properties

C.I. Vat Green 1 is a dark green powder known for its insolubility in water and many common organic solvents.[1] It is primarily used as a vat dye, a class of water-insoluble dyes that are applied to fibers in a reduced, soluble form (leuco) and then re-oxidized to their insoluble, colored state.

Table 1: Physicochemical Properties of C.I. Vat Green 1

Property	Value	Reference
C.I. Name	Vat Green 1	[1]
C.I. Number	59825	[1]
CAS Number	128-58-5	[1][2]
Molecular Formula	C36H20O4	[1][2]
Molecular Weight	516.55 g/mol	[2]
Exact Mass	516.1362 u	[2]
Appearance	Dark green powder	[1]
IUPAC Name	16,17-dimethoxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione	[2]
Synonyms	Vat Brilliant Green 3B, Vat Brilliant Green FFB, 7-Dimethoxyviolanthrone	[1][2]

Table 2: Solubility of C.I. Vat Green 1

Solvent	Solubility	Reference
Water	Insoluble	[1]
Ethanol	Insoluble	[1]
Chloroform	Insoluble	[1]
Toluene	Insoluble	[1]
Acetone	Slightly soluble	[1]
o-Chlorophenol	Slightly soluble	[1]
Nitrobenzene (B124822)	Slightly soluble (hot)	[1]
Pyridine	Slightly soluble (hot)	[1]
Tetrahydronaphthalene	Soluble (hot)	[1]

Synthesis and Manufacturing

The synthesis of C.I. Vat Green 1 involves multi-step chemical processes. Several manufacturing methods have been described, generally starting from benzanthrone (B145504) or its derivatives.[1][3]

A simplified workflow for the synthesis of C.I. Vat Green 1.

Experimental Protocols

Synthesis of C.I. Vat Green 1

A representative method for the laboratory-scale synthesis of C.I. Vat Green 1 is as follows:

• Preparation of 2:2'-Dibenzanthronyl: Benzanthrone is treated with alcoholic caustic potash to yield the 2:2'-dibenzanthronyl intermediate.[3]

• Oxidation to Dihydroxy Dibenzanthrone: The 2:2'-dibenzanthronyl is then oxidized, for example with manganese dioxide, to form dihydroxy dibenzanthrone.[3]

• Methylation: The final step is the methylation of the dihydroxy dibenzanthrone to produce C.I. Vat Green 1 (16,17-dimethoxyviolanthrone).[3]

Application of Vat Green 1 for Dyeing Cellulosic Fabric

The following protocol describes the application of Vat Green 1 to cellulosic fabric, optimized by pre-treatment with gamma radiation to enhance dye uptake.

• Fabric Pre-treatment: Cellulosic fabric is irradiated with a 6 kGy dose of gamma radiation.[4]

• Preparation of Dyebath: A dyebath is prepared with the required concentration of Vat Green 1.

• Vatting (Reduction): The insoluble dye is converted to its soluble leuco form by adding a reducing agent, such as sodium hydrosulphite, to the dyebath and adjusting the pH to 11.[4]

• Dyeing: The irradiated fabric is immersed in the dyebath at 75°C for 1 hour.[4]

• Oxidation: The fabric is removed from the dyebath and the leuco dye is oxidized back to its insoluble pigment form on the fiber using an oxidizing agent like hydrogen peroxide.[4]

• Soaping: The dyed fabric is washed with a soap solution to remove any unfixed dye and to stabilize the color.

Applications

The primary application of C.I. Vat Green 1 is as a high-performance dye for cellulosic fibers such as cotton and rayon, owing to its excellent wash and light fastness.[5] It is also utilized in the coloring of other materials.

• Textile Dyeing and Printing: It is extensively used for dyeing and printing cotton, linen, and viscose rayon.[1] It can also be used for polyester/cotton blended fabrics.[1]

• Coloring of other materials: C.I. Vat Green 1 is also used for the coloration of plastics, soap, and paper.[1]

There is currently no documented evidence of C.I. Vat Green 1 being used in drug development or for the study of specific signaling pathways in a biological context. Its use is predominantly in the field of materials coloration.

Toxicology and Environmental Impact

The toxicological profile of C.I. Vat Green 1 indicates some potential hazards. It is classified as causing serious eye irritation.[2] Acute toxicity studies have been conducted on aquatic organisms.

Table 3: Acute Toxicity of C.I. Vat Green 1

Organism	Test	Result	Reference
Pimephales promelas (Fathead minnow)	TL50	>180 mg/L for 24, 48, and 96 hours at 15°C	[2]
Aerobic wastewater bacteria	IC50	>100 mg/L	[2]

Studies on the toxicity of vat dyes, including a green vat dye, on earthworms (Lumbricus terrestris) have shown that these dyes can be toxic to soil organisms.[6] The environmental impact of vat dyes is also a concern due to the use of hazardous solvents like nitrobenzene and chlorinated benzenes in their manufacture, and the potential for heavy metal contamination in the wastewater.[3]

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. static.fibre2fashion.com [static.fibre2fashion.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]

Unveiling the Solubility Profile of CI Vat Green 1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of CI Vat Green 1 (CAS No. 128-58-5), a prominent vat dye. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development who may utilize this compound in various applications. The guide summarizes known solubility characteristics, outlines a detailed experimental protocol for quantitative analysis, and presents a visual workflow for solubility determination.

Core Understanding of CI Vat Green 1 Solubility

CI Vat Green 1, also known as Vat Brilliant Green FFB, is structurally a violanthrone (B7798473) derivative. Its large, polycyclic aromatic structure inherently limits its solubility in many common solvents. The data aggregated from various technical sources indicates a consistent qualitative solubility profile. The compound is largely insoluble in water and non-polar organic solvents. However, it exhibits slight to good solubility in certain polar aprotic and heated aromatic solvents.

It is crucial to distinguish between the solubility of the dye in its native, oxidized form and its reduced "leuco" form. The leuco form is water-soluble and is central to the dyeing process for cellulosic fibers.[1][2] This guide focuses on the solubility of the original, unreduced CI Vat Green 1 in organic solvents.

Quantitative Solubility Data

Organic Solvent	Solubility	Reference(s)
Water	Insoluble	[3][4][5]
Ethanol	Insoluble	[3][4][5]
Chloroform	Insoluble	[3][4]
Toluene	Insoluble	[3][4]
Acetone	Slightly Soluble	[3][4]
o-Chlorophenol	Slightly Soluble	[3][4]
Nitrobenzene	Slightly Soluble	[3][4]
Pyridine (hot)	Slightly Soluble	[3][4]
1,2,3,4-Tetrahydronaphthalene (hot)	Soluble	[3][4]
Dimethyl Sulfoxide (DMSO)	Soluble	[6]

Experimental Protocol for Solubility Determination

For researchers requiring precise quantitative solubility data, the following experimental protocol, adapted from methodologies for similar vat dyes, is recommended. This protocol utilizes UV-Vis spectrophotometry, a standard and reliable technique for determining the concentration of colored compounds in solution.

Objective: To quantitatively determine the solubility of CI Vat Green 1 in a specific organic solvent at a given temperature.

Materials:

• CI Vat Green 1 (high purity)

• Selected organic solvent (analytical grade)

• Volumetric flasks

• Sealed containers (e.g., screw-cap vials)

• Thermostatic shaker or water bath

• Syringes and syringe filters (0.45 µm)

• UV-Vis spectrophotometer

• Cuvettes

Methodology:

• Preparation of a Calibration Curve: a. Prepare a stock solution of CI Vat Green 1 in a solvent in which it is known to be reasonably soluble (e.g., DMSO or hot 1,2,3,4-tetrahydronaphthalene). b. Create a series of standard solutions of known concentrations by accurately diluting the stock solution with the same solvent. c. Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax). d. Plot a graph of absorbance versus concentration to generate a calibration curve. The curve should exhibit a linear relationship in accordance with the Beer-Lambert law.

• Equilibrium Solubility Measurement: a. Add an excess amount of CI Vat Green 1 to a known volume of the organic solvent under investigation in a sealed container. This ensures that a saturated solution is formed. b. Place the container in a thermostatic shaker or water bath set to the desired experimental temperature. c. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached. d. After equilibration, cease agitation and allow the solution to stand undisturbed for a period to permit the settling of undissolved solids.

• Sample Preparation and Analysis: a. Carefully withdraw a sample of the supernatant using a syringe, avoiding disturbance of the settled solid. b. Filter the sample through a 0.45 µm syringe filter to remove any suspended microparticles. This step is critical to prevent light scattering during spectrophotometric analysis. c. If necessary, dilute the filtered solution with the same solvent to ensure the absorbance falls within the linear range of the calibration curve. d. Measure the absorbance of the diluted solution at λmax using the UV-Vis spectrophotometer.

• Data Analysis: a. Use the equation derived from the calibration curve to determine the concentration of CI Vat Green 1 in the diluted sample. b. Calculate the original concentration in the saturated solution, accounting for the dilution factor. This value represents the solubility of CI Vat Green 1 in the specific solvent at the tested temperature. c. Note on Light Scattering: For sparingly soluble dyes, light scattering from undissolved particles can interfere with absorbance measurements. If this is suspected, derivative spectrophotometry can be employed to deconvolute the true absorbance from the scattering effects.[7]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of CI Vat Green 1.

Caption: Workflow for the quantitative determination of CI Vat Green 1 solubility.

References

• 1. sdc.org.uk [sdc.org.uk]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 5. sdinternational.com [sdinternational.com]
• 6. Dyeing and Processing: Soluble Vat Dyes [dyeingworld1.blogspot.com]
• 7. worlddyevariety.com [worlddyevariety.com]

An In-depth Technical Guide to the Spectroscopic Data of CI Vat Green 1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available and expected spectroscopic data for CI Vat Green 1 (CAS No. 128-58-5), a complex vat dye derived from violanthrone (B7798473). Due to the compound's insolubility in common solvents, obtaining a complete set of spectroscopic data, particularly for Nuclear Magnetic Resonance (NMR), presents significant challenges. This document summarizes the existing data from public sources, provides expected spectral characteristics based on its chemical structure, and outlines detailed experimental protocols for its analysis using UV-Visible (UV-Vis), Fourier-Transform Infrared (FT-IR), and NMR spectroscopy.

Spectroscopic Data

The following sections present the available and theoretical spectroscopic data for CI Vat Green 1. The data is organized into tables for clarity and ease of comparison.

Parameter	Value	Remarks
λmax (Reduced Form)	610 nm	In a completely reduced state, the leuco form of the dye shows a distinct absorption maximum.
λmax (Oxidized Form)	~580 nm (Expected)	Based on data for the parent compound, violanthrone, the primary absorption peak is expected in this region. The methoxy (B1213986) groups may cause a slight bathochromic shift.
Appearance	Dark Green Powder	The solid form of the dye.

FT-IR spectroscopy is a valuable tool for identifying the functional groups present in CI Vat Green 1. The spectrum is dominated by absorptions from the aromatic rings and the quinone carbonyl groups.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
~3050	Medium	Aromatic C-H Stretch
~2925 & ~2850	Medium	Aliphatic C-H Stretch (from methoxy groups)
~1650	Strong	C=O Stretch (Quinone)
~1600-1450	Strong to Medium	Aromatic C=C Ring Stretch
~1250	Strong	Aryl-O-CH₃ Stretch (Asymmetric)
~1020	Medium	Aryl-O-CH₃ Stretch (Symmetric)
~850-750	Strong	Aromatic C-H Out-of-Plane Bending

Obtaining high-resolution NMR spectra for CI Vat Green 1 is exceptionally challenging due to its poor solubility in common deuterated solvents. Analysis would likely require specialized solvents such as deuterated sulfuric acid or high-temperature experiments in solvents like 1,2,4-trichlorobenzene. The expected chemical shifts are based on the violanthrone core structure.

¹H NMR (Expected Ranges)

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~8.0 - 9.0	Multiplets	Aromatic protons on the polycyclic system, highly deshielded.
~4.0	Singlet	Methoxy (-OCH₃) protons.

¹³C NMR (Expected Ranges)

Chemical Shift (δ, ppm)	Assignment
>180	Carbonyl carbons of the quinone groups.
~110 - 150	Aromatic carbons.
~55	Methoxy (-OCH₃) carbon.

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of CI Vat Green 1.

Objective: To determine the absorption spectrum and λmax of the dye.

Instrumentation: Dual-beam UV-Vis spectrophotometer.

Sample Preparation:

• Due to the insolubility of CI Vat Green 1 in common solvents, a solution must be prepared using a strong acid or by reduction to its leuco form.

• For the oxidized form: Carefully dissolve a small, accurately weighed amount of the dye in concentrated sulfuric acid to obtain a stock solution. Further dilute with the same acid to a concentration that gives a maximum absorbance in the range of 0.5-1.5.

• For the reduced (leuco) form: Prepare an alkaline solution of sodium hydrosulfite. Disperse the dye in this solution and heat gently to induce reduction to the soluble leuco form, which is blue.

Methodology:

• Calibrate the spectrophotometer using the appropriate solvent (concentrated sulfuric acid or the alkaline reducing solution) as the blank reference.

• Acquire the absorption spectrum of the sample solution over a wavelength range of 200-800 nm.

• Identify the wavelength(s) of maximum absorbance (λmax).

Objective: To identify the functional groups in the solid dye.

Instrumentation: Fourier-Transform Infrared Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation:

• Ensure the CI Vat Green 1 sample is a fine, dry powder. No further preparation is needed for ATR-FTIR.

Methodology:

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small amount of the powdered dye onto the ATR crystal.

• Apply consistent pressure using the ATR press to ensure good contact between the sample and the crystal.

• Acquire the IR spectrum over a range of 4000-400 cm⁻¹.

• Perform data processing, including baseline correction and normalization, as needed.

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Instrumentation: High-field NMR spectrometer (e.g., 500 MHz or higher).

Sample Preparation (Challenging):

• Select a suitable deuterated solvent in which CI Vat Green 1 has at least minimal solubility. Deuterated sulfuric acid (D₂SO₄) or deuterated trifluoroacetic acid (d-TFA) may be attempted.

• Alternatively, for high-temperature experiments, a high-boiling point solvent such as 1,2,4-trichlorobenzene-d₃ could be used.

• Dissolve a sufficient amount of the sample in the chosen solvent. Gentle heating may be required.

• Filter the solution through a glass wool plug into a clean, dry NMR tube to remove any particulate matter.

Methodology:

• Acquire a standard ¹H NMR spectrum.

• Acquire a ¹³C NMR spectrum. Due to the low natural abundance of ¹³C and potential solubility issues, a long acquisition time may be necessary.

• If possible, perform 2D NMR experiments such as COSY and HSQC to aid in the assignment of proton and carbon signals.

Visualizations

The following diagrams illustrate the generalized experimental workflows for the spectroscopic analysis of CI Vat Green 1.

Caption: Experimental workflow for UV-Vis spectroscopy.

Caption: Experimental workflow for ATR-FTIR spectroscopy.

Caption: Experimental workflow for NMR spectroscopy.

Conclusion

While a complete, publicly available spectroscopic dataset for CI Vat Green 1 is currently lacking, this guide provides a robust framework for its analysis. The expected UV-Vis and FT-IR data are well-supported by the known chemistry of violanthrone derivatives. The primary analytical hurdle remains the acquisition of high-quality NMR data due to the compound's insolubility. The experimental protocols and workflows detailed herein offer a comprehensive approach for researchers to generate and interpret the spectroscopic data for this complex and industrially significant dye. Further research to fully characterize CI Vat Green 1 in various solvents would be a valuable contribution to the field.

A Comprehensive Technical Guide to the Synthesis and Manufacturing of C.I. Vat Green 1

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis and manufacturing process of C.I. Vat Green 1 (Colour Index 59825), a significant vat dye also known as Jade Green. The following sections delineate the core synthetic pathways, experimental protocols, and quantitative data associated with its production, tailored for an audience in research and development.

Introduction

C.I. Vat Green 1, with the chemical name 16,17-dimethoxyviolanthrone, is a complex anthraquinone-based vat dye prized for its brilliant green hue and excellent fastness properties on cellulosic fibers.[1] Its molecular structure consists of a violanthrone (B7798473) core with two methoxy (B1213986) groups at the 16 and 17 positions. The synthesis is a multi-step process commencing from the readily available precursor, benzanthrone (B145504). The key transformations involve the dimerization of benzanthrone to form violanthrone, followed by hydroxylation and subsequent methylation.

Overall Synthesis Pathway

The manufacturing of C.I. Vat Green 1 can be conceptually divided into three principal stages:

• Synthesis of Violanthrone (Dibenzanthrone) from Benzanthrone: This step involves the coupling of two benzanthrone molecules.

• Formation of 16,17-Dihydroxyviolanthrone (B89487): The violanthrone intermediate is oxidized and then reduced to introduce hydroxyl groups at the desired positions.

• Methylation to C.I. Vat Green 1: The final step is the methylation of the dihydroxy intermediate to yield the target dye.

Caption: Overall synthesis pathway of C.I. Vat Green 1.

Experimental Protocols and Data

The following sections provide detailed experimental procedures for each major synthetic step, with quantitative data summarized in tables for clarity.

Step 1: Synthesis of Violanthrone from Benzanthrone

This initial stage involves the dimerization of benzanthrone via an alcoholic caustic potash fusion.[2]

Experimental Protocol:

• A mixture of potassium hydroxide (B78521) and ethanol (B145695) is prepared and heated to reflux.

• Benzanthrone and a copper powder catalyst are added to the refluxing mixture.

• The reaction is maintained at reflux for several hours.

• Upon completion, the hot reaction mixture is filtered.

• The filtrate is allowed to cool, leading to the precipitation of the violanthrone intermediate.

• The precipitate is collected by filtration, washed with deionized water, and dried.

Parameter	Value	Reference
Reactants	Benzanthrone, Potassium Hydroxide, Ethanol, Copper Powder
Solvent	Ethanol
Catalyst	Copper Powder
Reaction Time	5.5 - 6 hours
Temperature	Reflux
Work-up	Hot filtration, cooling, precipitation, washing with water
Yield	Not explicitly stated in the provided results.

Step 2: Synthesis of 16,17-Dihydroxyviolanthrone

This intermediate is prepared through a two-step process involving the oxidation of the violanthrone precursor followed by reduction.

Experimental Workflow:

Caption: Workflow for the synthesis of 16,17-Dihydroxyviolanthrone.

Experimental Protocol:

• The violanthrone intermediate from Step 1 is added to fuming sulfuric acid.

• Activated manganese dioxide is introduced as the oxidizing agent, and the reaction proceeds for several hours.

• A reducing agent, such as sodium bisulfite ("insurance powder"), is then added to the reaction mixture.

• The mixture is heated to facilitate the reduction to 16,17-dihydroxyviolanthrone.

• The product is isolated by filtration, washed with water, and dried.

Parameter	Value	Reference
Reactants	Violanthrone intermediate, Fuming Sulfuric Acid, Activated Manganese Dioxide, Sodium Bisulfite
Solvent	Fuming Sulfuric Acid
Oxidizing Agent	Activated Manganese Dioxide
Reducing Agent	Sodium Bisulfite
Oxidation Time	3.5 hours
Reduction Time	2.5 hours
Temperature	Heating required for reduction
Work-up	Filtration, washing with water, drying
Yield	Not explicitly stated for this step.

Step 3: Synthesis of C.I. Vat Green 1 (Methylation)

The final step is the methylation of 16,17-dihydroxyviolanthrone to yield the desired 16,17-dimethoxyviolanthrone.

Experimental Protocol:

• The dried 16,17-dihydroxyviolanthrone is ground to a fine powder.

• The powdered intermediate is suspended in a high-boiling solvent such as trichlorobenzene.

• A methylating agent, for example, trifluoromethyl methyl sulfonate, is added along with a phase transfer catalyst like tetramethylammonium (B1211777) chloride.

• The methylation reaction is carried out, followed by a reduction step with aniline.

• The final product, C.I. Vat Green 1, is isolated.

Parameter	Value	Reference
Reactants	16,17-Dihydroxyviolanthrone, Trifluoromethyl methyl sulfonate, Tetramethylammonium chloride, Aniline
Solvent	Trichlorobenzene
Methylating Agent	Trifluoromethyl methyl sulfonate
Catalyst	Tetramethylammonium chloride
Final Reduction	Aniline
Particle Size of Intermediate	200 µm
Overall Yield (from biphenylanthraquinone)	92.7%

Purification of C.I. Vat Green 1

The crude C.I. Vat Green 1 is typically purified to achieve the desired coloristic properties and to remove any unreacted starting materials or byproducts. Common purification techniques for vat dyes include:

• Recrystallization: The crude dye can be recrystallized from a high-boiling organic solvent.

• Washing: Thorough washing with various solvents can remove impurities.

• Vatting and Re-oxidation: The dye can be converted to its soluble leuco form by reduction in an alkaline solution, filtered to remove insoluble impurities, and then re-oxidized to the insoluble pigment form.

Logical Relationship of Synthesis Steps

The synthesis of C.I. Vat Green 1 follows a logical progression of increasing molecular complexity, starting from a relatively simple building block and sequentially adding functionality.

Caption: Logical flow of the C.I. Vat Green 1 synthesis.

This guide provides a foundational understanding of the synthesis and manufacturing of C.I. Vat Green 1, based on publicly available information. For precise and optimized laboratory or industrial-scale production, further empirical process development and safety analysis are essential.

References

• 1. scilit.com [scilit.com]
• 2. US1824610A - Process of recovering alcohol from alcoholic caustic fusions - Google Patents [patents.google.com]

An In-depth Technical Guide to the Characterization and Properties of CI Vat Green 1 Leuco Form

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization and properties of the leuco form of CI Vat Green 1 (CAS No: 128-58-5), a violanthrone-based vat dye. The conversion of the insoluble parent dye into its transient, soluble leuco form is fundamental to its application in dyeing and presents a molecule with distinct electrochemical and spectroscopic properties relevant to various fields of research.

Introduction to CI Vat Green 1 and its Leuco Form

CI Vat Green 1, with the chemical name 16,17-dimethoxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione, is a large, polycyclic aromatic quinone.[1] Like all vat dyes, it is insoluble in water.[2] Its utility is unlocked through a chemical reduction process in an alkaline medium, known as "vatting," which converts the quinone structure into its water-soluble hydroquinone-like (or enol) form, referred to as the leuco form.[2] This soluble sodium salt of the leuco dye can then be applied to substrates, and subsequent oxidation regenerates the insoluble parent dye.[2] The alkaline leuco form of CI Vat Green 1 is characterized by a distinct blue color, which turns to a brilliant red in acidic conditions.[1]

Physicochemical Properties

The transformation from the parent dye to the leuco form results in significant changes in its physicochemical properties. While extensive quantitative data for the leuco form of CI Vat Green 1 is scarce in publicly available literature, the following tables summarize its known qualitative properties and typical quantitative values for the broader class of violanthrone (B7798473) and anthraquinoid vat dyes.

Table 1: Summary of General Properties - CI Vat Green 1 and its Leuco Form

Property	CI Vat Green 1 (Parent Form)	CI Vat Green 1 (Alkaline Leuco Form)
CI Number	59825	Not Applicable
CAS Number	128-58-5	Not Applicable
Molecular Formula	C₃₆H₂₀O₄[1]	C₃₆H₂₀O₄Na₂ (as sodium salt)
Molecular Weight	516.54 g/mol [1]	562.50 g/mol (as sodium salt)
Appearance	Dark green powder[1]	Blue solution[1]
Solubility in Water	Insoluble[1]	Soluble[2]
Solubility in Organic Solvents	Slightly soluble in o-chlorophenol, nitrobenzene, and pyridine (B92270) (hot).[1]	Generally insoluble in non-polar organic solvents.

Table 2: Quantitative Performance and Characterization Data (Typical Values for Anthraquinoid/Violanthrone Vat Dyes)

Parameter	Value / Range	Notes
Required Redox Potential	-800 mV to -1000 mV[3]	Typical for anthraquinoid-class vat dyes. The specific potential for CI Vat Green 1 may vary.
Vatting Temperature	50 - 60 °C	Required for efficient reduction.
UV-Vis Absorption Maximum (λmax)	Not well-defined in literature	The reduced form of the closely related 16,17-dihydroxyviolanthrone (B89487) shows significant spectral changes upon oxidation, implying distinct absorption for the leuco form.[4]
Molar Extinction Coefficient (ε)	Data not available	This value is crucial for quantitative analysis and would need to be determined experimentally.

Experimental Protocols

The following sections provide detailed methodologies for the generation and characterization of the CI Vat Green 1 leuco form.

Protocol for Generation of CI Vat Green 1 Leuco Form

This protocol describes the laboratory-scale chemical reduction of CI Vat Green 1.

Materials and Reagents:

• CI Vat Green 1 powder

• Sodium hydroxide (B78521) (NaOH)

• Sodium dithionite (B78146) (Na₂S₂O₄), also known as sodium hydrosulfite

• Deionized, deoxygenated water

• Nitrogen or Argon gas supply

• Standard laboratory glassware (beaker, graduated cylinders)

• Magnetic stirrer and stir bar

• Heating mantle or water bath

Procedure:

• Preparation of Alkaline Solution: In a beaker, dissolve a calculated amount of sodium hydroxide in deoxygenated deionized water to achieve a pH between 12 and 14. A typical concentration is 10-20 g/L.

• Dispersion of Dye: While stirring the alkaline solution, add the CI Vat Green 1 powder (e.g., 1-5 g/L) to create a uniform dispersion. The dye will not dissolve at this stage.

• Heating: Gently heat the dispersion to 50-60°C while maintaining continuous stirring. It is advisable to blanket the surface of the liquid with a slow stream of inert gas to minimize premature oxidation.

• Reduction: Once the temperature is stable, slowly add sodium dithionite powder in small portions. A typical concentration is 5-10 g/L. The addition should be done carefully to control the reaction.

• Digestion: Maintain the temperature at 50-60°C and continue stirring under an inert atmosphere for 15-30 minutes to ensure complete reduction. A distinct color change from a green dispersion to a clear blue solution indicates the formation of the leuco form.

• Handling: The resulting blue solution is the leuco form of CI Vat Green 1 and is highly sensitive to atmospheric oxygen. It should be used promptly for subsequent characterization or application. For any storage, it must be kept under an inert atmosphere in a sealed container.

Protocol for UV-Visible Spectroscopic Characterization

This protocol outlines the procedure for obtaining the absorption spectrum of the CI Vat Green 1 leuco form.

Equipment:

• UV-Vis Spectrophotometer (dual beam recommended)

• Quartz cuvettes (1 cm path length) with septa or airtight caps

• Inert gas supply (Nitrogen or Argon)

• Syringes and needles

Procedure:

• Preparation of Blank Solution: The blank solution should be a solution of sodium hydroxide and sodium dithionite in deoxygenated deionized water at the same concentrations used for the leuco dye preparation.

• Instrument Setup: Set the spectrophotometer to scan a desired wavelength range (e.g., 300-800 nm).

• Cuvette Preparation: Purge two quartz cuvettes with inert gas.

• Blank Measurement: Using a syringe, transfer the blank solution to one of the cuvettes, ensuring no air bubbles are present. Seal the cuvette and place it in the reference beam of the spectrophotometer.

• Sample Preparation and Measurement: In an inert atmosphere (e.g., a glovebox), dilute a small aliquot of the freshly prepared CI Vat Green 1 leuco solution with the deoxygenated blank solution to an appropriate concentration for spectroscopic analysis (typically resulting in an absorbance maximum between 0.5 and 1.5 AU). Using a clean syringe, transfer the diluted leuco dye solution to the second cuvette, seal it, and place it in the sample beam of the spectrophotometer.

• Data Acquisition: Record the absorption spectrum. The resulting spectrum will show the characteristic absorption bands of the CI Vat Green 1 leuco form. The wavelength of maximum absorbance (λmax) should be identified.

Protocol for Electrochemical Characterization (Cyclic Voltammetry)

This protocol describes the determination of the redox potential of the CI Vat Green 1 leuco form using cyclic voltammetry.

Equipment:

• Potentiostat/Galvanostat

• Electrochemical cell with a three-electrode setup (e.g., glassy carbon working electrode, platinum wire counter electrode, and Ag/AgCl reference electrode)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Electrolyte Solution Preparation: Prepare an electrolyte solution similar to the one used for the leuco dye generation (e.g., an aqueous solution of NaOH). Deoxygenate the solution by bubbling with an inert gas for at least 20 minutes.

• Electrode Preparation: Polish the working electrode with alumina (B75360) slurry, rinse thoroughly with deionized water, and sonicate to ensure a clean surface.

• Electrochemical Cell Setup: Assemble the three-electrode cell with the deoxygenated electrolyte solution.

• Background Scan: Run a cyclic voltammogram of the electrolyte solution to ensure there are no interfering redox peaks in the potential window of interest.

• Sample Addition: Under an inert atmosphere, inject a small amount of the concentrated CI Vat Green 1 leuco solution into the electrochemical cell.

• Data Acquisition: Record the cyclic voltammogram by scanning the potential from an initial potential where no reaction occurs towards a more positive (oxidizing) potential and then reversing the scan back to the initial potential. The scan should reveal an oxidation peak corresponding to the conversion of the leuco form back to the parent dye and a corresponding reduction peak on the reverse scan.

• Data Analysis: The formal redox potential (E°') can be estimated as the midpoint of the anodic and cathodic peak potentials.

Visualizations

The following diagrams illustrate the key transformations and workflows described in this guide.

Caption: Chemical transformation of CI Vat Green 1 to its leuco form.

Caption: Experimental workflow for the characterization of CI Vat Green 1 leuco form.

Conclusion

The leuco form of CI Vat Green 1 is a chemically distinct and technologically important intermediate. While its transient nature makes characterization challenging, the protocols outlined in this guide provide a framework for its systematic investigation. Further research to determine precise quantitative data, such as its molar extinction coefficient and redox potential, will be invaluable for its application in materials science, analytical chemistry, and potentially as a redox-active component in drug development research. The violanthrone core offers a rich platform for chemical modification, and a thorough understanding of the properties of its leuco form is essential for unlocking its full potential.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Leuco dye - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Attempted characterisation of phenanthrene-4,5-quinone and electrochemical synthesis of violanthrone-16,17-quinone. How does the stability of bay quinones correlate with structural and electronic parameters? - RSC Advances (RSC Publishing) [pubs.rsc.org]

CI Vat Green 1: A Comprehensive Health and Safety Profile for Scientific Professionals

An In-depth Technical Guide

This document provides a detailed overview of the health and safety data for CI Vat Green 1 (CAS No. 128-58-5), a dye also known as 16,17-Dimethoxyviolanthrone.[1][2] Intended for researchers, scientists, and drug development professionals, this guide synthesizes available data on the substance's physical and chemical properties, toxicological profile, and safety protocols. It includes detailed experimental methodologies for key toxicity assessments and visual workflows to aid in the safe handling and management of this compound.

Core Safety and Hazard Information

CI Vat Green 1 is a dark green powder that is insoluble in water.[3][4][5] While comprehensive toxicological properties have not been fully investigated, available data indicates several potential hazards.[1] It is considered harmful if swallowed and may cause gastrointestinal irritation with symptoms such as nausea, vomiting, and diarrhea.[1] The substance may also cause respiratory tract irritation upon inhalation and eye irritation.[1][6] Prolonged or repeated skin contact may lead to irritation in sensitive individuals.[1]

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), CI Vat Green 1 is classified as causing serious eye irritation (H319).[7] However, it's noteworthy that a significant percentage of notifications to the ECHA C&L Inventory reported that the chemical does not meet GHS hazard criteria.[7]

Table 1: Physical and Chemical Properties of CI Vat Green 1

Property	Value	Reference
Chemical Formula	C₃₆H₂₀O₄	[1]
Molecular Weight	516.54 g/mol	[1]
Appearance	Dark green powder	[1][3][4]
Odor	Odorless	[1]
Solubility	Insoluble in water, ethanol, chloroform, and toluene. Slightly soluble in acetone, o-chlorophenol, nitrobenzene, and pyridine (B92270) (when heated). Soluble in hot tetrahydronaphthalene.	[3][4][5]
Melting Point	460 °C	[8]
Density	1.67 g/cm³ at 20.5 °C	[8]
Flash Point	Not available	[1]
Autoignition Temperature	Not available	[1]

Toxicological Data Summary

Toxicological data for CI Vat Green 1 is limited. The available information primarily pertains to acute toxicity in aquatic organisms and some in-vivo studies.

Table 2: Acute Toxicity Data for CI Vat Green 1

Test Organism	Endpoint	Result	Reference
Pimephales promelas (Fathead minnow)	TL₅₀ (96 hours)	>180 mg/L	[7]
Rat	LD₅₀ (Intraperitoneal)	2600 mg/kg	[7]
Oncorhynchus mykiss (Rainbow trout)	LC₀ (48 hours)	>1000 mg/L	[8]
Daphnia magna (Water flea)	EC₁₀/₅₀/₁₀₀ (24 hours)	>5 mg/L	[8]

Table 3: Ecotoxicological Data for CI Vat Green 1

Test	Endpoint	Result	Reference
Algae (Pseudokirchneriella subcapitata)	EL₁₀/₂₀/₅₀ (72 hours)	>5 mg/L	[8]
Activated Sludge	EC₀ (48 hours)	>300 mg/L	[8]
Aerobic Wastewater Bacteria	IC₅₀ (Inhibition of respiration rate)	>100 mg/L	[7]

Experimental Protocols

The following sections detail the methodologies for key toxicological and ecotoxicological assessments, based on standard OECD guidelines.

Acute Fish Toxicity Test (Based on OECD Guideline 203)

This test determines the concentration of a substance that is lethal to 50% of the test fish over a 96-hour period (LC50).

• Test Organism: Pimephales promelas (Fathead minnow).[7]

• Test Substance Preparation: A stock solution of CI Vat Green 1 is prepared. Due to its low water solubility, a suitable solvent may be required, or a suspension can be made.

• Test Concentrations: At least five concentrations of the test substance, arranged in a geometric series, are used. A control group (clean water) is also maintained.[9][10]

• Procedure: Healthy, young adult fish are introduced into the test chambers containing the different concentrations of CI Vat Green 1.[10] The test is conducted for 96 hours.[9][11]

• Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.[9][11] Any abnormal behavior is also noted.

• Data Analysis: The LC50 value and its confidence limits are calculated at each observation time.

Acute Immobilisation Test for Daphnia sp. (Based on OECD Guideline 202)

This test assesses the acute toxicity of a substance to Daphnia magna by determining the concentration at which 50% of the daphnids are immobilized after 48 hours (EC50).

• Test Organism: Daphnia magna, less than 24 hours old.[8][12]

• Test Substance Preparation: A series of concentrations of CI Vat Green 1 are prepared in a suitable medium.

• Procedure: Young daphnids are exposed to at least five concentrations of the test substance for 48 hours.[6][13] A control group is run in parallel.[6][13]

• Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.[6][13] Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.[6][12]

• Data Analysis: The EC50 at 48 hours is calculated, along with confidence intervals.

Acute Eye Irritation/Corrosion Test (Based on OECD Guideline 405)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.

• Test Animal: Albino rabbit.[7]

• Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye of the animal.[1][7] The other eye serves as a control.[1][7]

• Observations: The eyes are examined at 1, 24, 48, and 72 hours after application.[3][14] The degree of eye irritation is scored for the cornea, iris, and conjunctivae.[1] The observation period can be extended up to 21 days to assess the reversibility of the effects.[1][3]

• Data Analysis: The scores are used to classify the substance's irritation potential.

Ready Biodegradability Test (Based on OECD Guideline 301F - Manometric Respirometry)

This test assesses the potential for a substance to be rapidly biodegraded by microorganisms.

• Inoculum: Activated sludge from a domestic wastewater treatment plant.[15]

• Test Substance Preparation: A known concentration of CI Vat Green 1 is added to a mineral medium.

• Procedure: The test substance and inoculum are incubated in a closed respirometer for 28 days in the dark or under diffuse light.[16] The consumption of oxygen is measured over time.[17][18]

• Control and Reference: A blank control (inoculum only) and a reference substance control (e.g., sodium benzoate) are run in parallel.[16]

• Data Analysis: The percentage of biodegradation is calculated based on the ratio of oxygen consumed to the theoretical oxygen demand (ThOD). A substance is considered readily biodegradable if it reaches the pass level of 60% ThOD within a 10-day window during the 28-day test period.[16][18]

Visualizations: Workflows and Logical Relationships

The following diagrams illustrate key safety procedures and experimental workflows related to CI Vat Green 1.

GHS Classification Pathway for CI Vat Green 1

First Aid Procedures for CI Vat Green 1 Exposure

Accidental Release Measures for CI Vat Green 1

Handling, Storage, and Disposal

Handling

When handling CI Vat Green 1, it is crucial to use adequate ventilation to minimize dust generation and accumulation.[1] Avoid contact with eyes, skin, and clothing, as well as ingestion and inhalation.[1] After handling, wash thoroughly.[1]

Personal Protective Equipment (PPE)

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

• Skin Protection: Wear suitable protective gloves to prevent skin exposure.[1]

• Clothing: Wear appropriate protective clothing to minimize skin contact.[1]

• Respiratory Protection: If engineering controls are inadequate, wear an approved respirator.[1]

Storage

Store in a cool, dry place in tightly sealed, light-resistant containers.[1] Keep away from incompatible materials such as strong oxidizing and reducing agents.[1]

Disposal

Waste disposal should be conducted in accordance with local, state, and federal regulations. Chemical waste generators must determine if a discarded chemical is classified as hazardous waste.[1]

Fire and Explosion Hazard Data

CI Vat Green 1 is stable under normal temperatures and pressures.[1] During a fire, irritating and highly toxic gases may be generated through thermal decomposition or combustion.[1]

• Extinguishing Media: Use extinguishing agents appropriate for the surrounding fire, such as water, foam, or dry chemical.[1]

• Firefighting Procedures: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[1]

Conclusion

CI Vat Green 1 presents moderate health hazards, primarily related to irritation of the eyes, skin, and respiratory tract, and is harmful if swallowed. While there are some inconsistencies in its GHS classification, a cautious approach to handling is warranted. Adherence to the safety protocols outlined in this guide, including the use of appropriate personal protective equipment and proper handling and storage procedures, is essential to minimize the risk of exposure and ensure a safe working environment for all personnel. Further toxicological studies would be beneficial to provide a more complete health and safety profile for this compound.

References

• 1. nucro-technics.com [nucro-technics.com]
• 2. minds.wisconsin.edu [minds.wisconsin.edu]
• 3. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]
• 4. ACUTE EYE IRRITATION OECD GUIDELINE BY SEJAL AGRAWAL | PPTX [slideshare.net]
• 5. Examination of procedures for acute toxicity tests with the fathead minnow and coal synfuel blends - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. biotecnologiebt.it [biotecnologiebt.it]
• 9. oecd.org [oecd.org]
• 10. biotecnologiebt.it [biotecnologiebt.it]
• 11. oecd.org [oecd.org]
• 12. fera.co.uk [fera.co.uk]
• 13. oecd.org [oecd.org]
• 14. oecd.org [oecd.org]
• 15. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a realistic environment - PMC [pmc.ncbi.nlm.nih.gov]
• 16. oecd.org [oecd.org]
• 17. petroleumhpv.org [petroleumhpv.org]
• 18. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]

C.I. Vat Green 1: An In-depth Technical Guide to its Environmental Fate and Toxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Vat Green 1 (CAS No. 128-58-5), a member of the anthraquinone (B42736) dye class, is a synthetic organic pigment widely utilized in the textile industry for its vibrant green hue and excellent fastness properties.[1][2][3] Its application extends to the dyeing of cotton, silk, wool, and paper, as well as in the formulation of soaps.[4][5] Despite its utility, the environmental persistence and potential toxicity of C.I. Vat Green 1 and its degradation byproducts are of increasing concern, necessitating a thorough understanding of its environmental fate and toxicological profile. This technical guide provides a comprehensive overview of the current knowledge regarding the environmental behavior and toxicity of C.I. Vat Green 1, with a focus on quantitative data, experimental methodologies, and the underlying toxicological mechanisms.

Chemical and Physical Properties

C.I. Vat Green 1, with the molecular formula C_36H_20O_4 and a molecular weight of 516.54 g/mol , is a complex polycyclic aromatic compound.[3][6] Its intricate structure contributes to its low water solubility and high stability, which are desirable characteristics for a dye but also contribute to its environmental persistence.

Environmental Fate

The environmental fate of C.I. Vat Green 1 is governed by a combination of biotic and abiotic processes, including biodegradation, photodegradation, and adsorption to soil and sediment.

Biodegradation

Vat dyes, in general, are known to be resistant to conventional biological wastewater treatment processes.[7] Studies on the aerobic biodegradation of C.I. Vat Green 1 have shown it to be poorly biodegradable. One study reported an IC50 value greater than 100 mg/L for the inhibition of respiration rate in aerobic wastewater bacteria, indicating low toxicity to the microbial populations responsible for biological treatment at these concentrations.[4] However, this does not imply significant mineralization of the dye.

Abiotic Degradation

Photodegradation: C.I. Vat Green 1 is susceptible to photodegradation under the influence of UV radiation. Studies have demonstrated that the decolorization of C.I. Vat Green 1 solutions follows pseudo-first-order kinetics.[7] The degradation efficiency can be significantly enhanced by advanced oxidation processes (AOPs), such as the use of hydrogen peroxide (H2O2) in conjunction with UV light.[7] One study reported 70% color removal with a H2O2 dose of 0.5 g/L.[7]

Electrochemical Degradation: Electrochemical methods have also been explored for the degradation of C.I. Vat Green 1 in wastewater. This process involves the generation of highly reactive hydroxyl radicals that can break down the complex dye molecule.

Adsorption and Mobility in Soil

The mobility of C.I. Vat Green 1 in the terrestrial environment is largely dictated by its adsorption to soil particles. Due to its low water solubility and likely high octanol-water partition coefficient (Kow), it is expected to have a high soil adsorption coefficient (Koc), indicating low mobility.[8] Chemicals with high Koc values tend to bind strongly to the organic matter in soil and are less likely to leach into groundwater.[9] However, specific experimental data on the Koc of C.I. Vat Green 1 are currently unavailable.

dot

Caption: Environmental fate pathways of C.I. Vat Green 1.

Ecotoxicity

The ecotoxicity of C.I. Vat Green 1 has been evaluated in various organisms, including fish, aquatic invertebrates, and soil organisms.

Aquatic Toxicity

Fish: The acute toxicity of C.I. Vat Green 1 to the fathead minnow (Pimephales promelas) has been reported. The 96-hour median lethal concentration (LC50) was found to be greater than 180 mg/L, suggesting low acute toxicity to this fish species under the tested conditions.[4]

Wastewater Microorganisms: As mentioned previously, the inhibitory effect of C.I. Vat Green 1 on aerobic wastewater bacteria is low, with a reported IC50 greater than 100 mg/L.[4]

Terrestrial Toxicity

Earthworms: Acute toxicity testing on earthworms has been conducted, although the specific species was not mentioned in the available abstract. The 48-hour LC50 was reported to be 280 mg/cm^2. It is important to note that the units of this reported value are unconventional for soil toxicity and may require clarification.

Mammalian Toxicity and Genotoxicity

Information on the mammalian toxicity of C.I. Vat Green 1 is limited. However, the genotoxic potential of anthraquinone dyes as a class has been investigated.

Genotoxicity

While specific Ames test results for C.I. Vat Green 1 are not available, studies on other anthraquinone dyes have shown mixed results. Some aminoanthraquinones have demonstrated mutagenic activity in the Ames test and the mouse lymphoma assay.[10][11] The proposed mechanism of genotoxicity for some anthraquinone derivatives involves the inhibition of topoisomerase II, an enzyme crucial for DNA replication and repair.[12] This inhibition can lead to DNA strand breaks and chromosomal aberrations.[12] Given that C.I. Vat Green 1 belongs to this chemical class, its potential for genotoxicity warrants further investigation.

dot

Caption: Proposed genotoxicity pathway for some anthraquinone dyes.

Quantitative Data Summary

Endpoint	Species	Value	Reference
96-hour LC50 (Fish)	Pimephales promelas	> 180 mg/L	[4]
IC50 (Wastewater Bacteria)	Aerobic bacteria	> 100 mg/L	[4]
48-hour LC50 (Earthworm)	Not specified	280 mg/cm^2 (units as reported)

Experimental Protocols

Acute Fish Toxicity Test (Based on OECD Guideline 203)

A static or semi-static test is performed to determine the acute toxicity of C.I. Vat Green 1 to a suitable fish species, such as the fathead minnow (Pimephales promelas).

• Test Organisms: Healthy, juvenile fish of a single species, acclimated to the test conditions.

• Test Concentrations: A geometric series of at least five concentrations of the test substance and a control group.

• Test Conditions:

  • Temperature: 20 ± 1 °C

  • pH: Maintained between 6.0 and 8.5

  • Dissolved Oxygen: > 60% of the air saturation value

  • Light: 16-hour light/8-hour dark cycle

• Duration: 96 hours.

• Observations: Mortality and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

• Data Analysis: The LC50 value and its 95% confidence limits are calculated using appropriate statistical methods (e.g., probit analysis).

dot

References

• 1. fera.co.uk [fera.co.uk]
• 2. oecd.org [oecd.org]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. VAT GREEN 1|CAS NO.128-58-5 [chinainterdyes.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. Octanol-water partition coefficient - Wikipedia [en.wikipedia.org]
• 9. worlddyevariety.com [worlddyevariety.com]
• 10. Analysis of the genotoxicity of anthraquinone dyes in the mouse lymphoma assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. Characterization of the genotoxicity of anthraquinones in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]

CI Vat Green 1: A Technical Guide to its Historical Development and Applications

An In-depth Whitepaper for Researchers and Drug Development Professionals

Abstract

CI Vat Green 1, also known as Caledon Jade Green, is a synthetic vat dye of the violanthrone (B7798473) class, first discovered in 1920. Its exceptional fastness properties have made it a historically significant and enduring colorant, primarily in the textile industry. This technical guide provides a comprehensive overview of the historical development, synthesis, chemical and physical properties, and diverse applications of CI Vat Green 1. Detailed experimental protocols for its synthesis and application in cotton dyeing are presented, alongside a thorough compilation of its performance characteristics. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and related fields who may encounter or utilize this compound in their work.

Introduction

CI Vat Green 1 (CAS No. 128-58-5), with the Colour Index designation 59825, is a prominent member of the anthraquinone-based vat dye family. Vat dyes are a class of water-insoluble colorants that are applied to a substrate in a reduced, soluble form (leuco) and then oxidized back to their insoluble form, trapping the dye within the fiber. This process imparts exceptional resistance to washing, light, and chemical agents. The discovery of CI Vat Green 1 was a significant milestone, providing the first synthetic green dye with high lightfastness.

Historical Development

The early 20th century was a period of intense innovation in synthetic dye chemistry. Following the synthesis of the first anthraquinone (B42736) vat dye, Indanthrene Blue, in 1901, the race was on to expand the palette of fast dyes. A major breakthrough occurred in 1920 when Scottish Dyes Ltd. discovered Caledon Jade Green, which would later be known as CI Vat Green 1. This discovery was particularly noteworthy as it provided a vibrant and exceptionally light-fast green, a color that had been notoriously difficult to achieve with synthetic dyes.

Chemical and Physical Properties

CI Vat Green 1 is a complex organic molecule with the chemical formula C₃₆H₂₀O₄ and a molecular weight of 516.54 g/mol .[1] It presents as a dark green powder and is insoluble in water, ethanol, chloroform, and toluene.[1][2] It exhibits slight solubility in acetone, o-chlorophenol, nitrobenzene, and hot pyridine, and is soluble in hot 1,2,3,4-tetrahydronaphthalene.[1][2] In the presence of an alkaline reducing agent, it forms a blue-colored leuco body, while acid reduction yields a brilliant red color.[1][2] When exposed to concentrated sulfuric acid, it produces a red-light purple solution, with a green precipitate forming upon dilution.[1][2]

Quantitative Data

A summary of the key quantitative properties of CI Vat Green 1 is provided in Table 1.

Property	Value	Reference
CI Name	Vat Green 1
CI Number	59825	[2]
CAS Number	128-58-5	[2]
Molecular Formula	C₃₆H₂₀O₄	[1]
Molecular Weight	516.54 g/mol	[1]
Appearance	Dark green powder	[2]

Fastness Properties

The fastness properties of CI Vat Green 1 are a primary reason for its widespread use. A detailed breakdown of its resistance to various conditions is presented in Table 2. The ratings are based on a scale of 1 to 8 for lightfastness (where 8 is the highest) and 1 to 5 for other fastness properties (where 5 is the highest).

Fastness Property	Rating
Light (Xenon Test, 1/12 Depth)	6
Light (Xenon Test, 1/1 Depth)	7-8
Light (Xenon Test, 2/1 Depth)	7-8
Soaping (95°C)	4-5 (sample change), 5 (white stained)
Perspiration	5 (sample change), 5 (white stained)
Rubbing (Dry)	4-5
Rubbing (Wet)	4
Ironing	2-3
Chlorine Bleach	4-5
Oxygen Bleach	4-5
Mercerizing	4-5 (sample change), 5 (white stained)

Synthesis

Several methods for the synthesis of CI Vat Green 1 have been developed. One common and illustrative method involves a three-step process starting from biphenylanthraquinone.

Experimental Protocol for Synthesis

A representative experimental protocol for the synthesis of CI Vat Green 1 is as follows:

Step 1: Preparation of Biphenylanthraquinone

• To 18 parts of ethanol, add 6 parts of potassium hydroxide (B78521).

• Heat the mixture and stir at reflux for 30 minutes.

• Add 1 part of biphenylanthraquinone and 0.002 parts of copper powder.

• Continue to heat and stir at reflux for 5.5 hours.

• Cease heating and filter the mixture while hot.

• Allow the filtrate to cool, which will cause a solid to precipitate.

• Filter the solid and wash it four times with deionized water until the filtrate is clear and less viscous.

• Dry the resulting filter residue.

Step 2: Preparation of Dihydroxyanthraquinone

• Take 1 part of the dried filter residue from Step 1 and dissolve it in 25 parts of fuming sulfuric acid.

• Add 0.05 parts of activated manganese dioxide (5000 mesh) as an oxidant.

• Allow the reaction to proceed for 3.5 hours.

• Add 0.5 parts of a reducing agent (e.g., sodium hydrosulfite).

• Heat the mixture for 2.5 hours to yield dihydroxyanthraquinone.

• Wash the product with water, filter, and dry.

Step 3: Preparation of Dimethoxyanthraquinone (CI Vat Green 1)

• Grind 1.5 parts of the dihydroxyanthraquinone from Step 2 to a particle size of 200 µm.

• Add 0.8 parts of tetramethylammonium (B1211777) chloride and 0.04 parts of trifluoromethyl methyl sulfonate as the methylation agent.

• Use 6 parts of trichlorobenzene as the solvent and carry out the methylation reaction.

• Reduce the product with aniline (B41778) to obtain CI Vat Green 1.

The overall reported yield for this process is approximately 92.7%.

Applications

The primary application of CI Vat Green 1 is in the dyeing and printing of cellulosic fibers such as cotton, linen, and viscose, where its excellent fastness properties are highly valued.[1][2] It is also utilized for dyeing polyester/cotton blended fabrics.[2] The leuco form of the dye is particularly suitable for dyeing cotton knits.[1][2] Beyond textiles, CI Vat Green 1 is used as a colorant for plastics, soap, and paper.[1][2]

Experimental Protocol for Dyeing Cotton Fabric

The following is a general laboratory procedure for the exhaust dyeing of cotton fabric with CI Vat Green 1.

Materials and Reagents:

• CI Vat Green 1 dye

• Scoured and bleached cotton fabric

• Sodium hydroxide (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Wetting agent

• Sequestering agent

• Leveling agent

• Glauber's salt (Na₂SO₄)

• Hydrogen peroxide (H₂O₂)

• Detergent

• Soda ash (Na₂CO₃)

Procedure:

• Vatting:

  • Prepare a dyebath with the required amount of CI Vat Green 1 (e.g., 1% on weight of fabric).

  • Add a wetting agent (e.g., 1 g/L), a sequestering agent (e.g., 2 g/L), and a leveling agent (e.g., 2 g/L) to hot water (approximately 50°C).

  • Introduce the required amount of sodium hydroxide and sodium hydrosulfite to reduce the dye to its soluble leuco form. This process typically takes around 45 minutes at 55°C.

• Dyeing:

  • Add Glauber's salt (e.g., 10 g/L) to the reduced dyebath.

  • Introduce the pre-wetted cotton fabric into the dyebath.

  • Raise the temperature to 65°C and maintain for 60 minutes with continuous agitation, using a liquor ratio of 1:20.

• Oxidation:

  • Remove the fabric from the dyebath and squeeze out excess liquor.

  • Oxidize the leuco dye back to its insoluble form by treating with hydrogen peroxide (e.g., 8 g/L) at 60°C for 20 minutes, followed by air oxidation for 10 minutes.

• Soaping (Aftertreatment):

  • To remove unfixed dye and improve fastness, treat the fabric with a solution containing a detergent (e.g., 1-2 g/L) and soda ash (e.g., 1-2 g/L) at 95-100°C for 10-15 minutes.

  • Rinse the fabric thoroughly with hot and then cold water.

• Drying:

  • Dry the dyed fabric.

Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of CI Vat Green 1.

Vat Dyeing Process Workflow

Caption: General workflow for the vat dyeing process.

Conclusion

CI Vat Green 1 remains a cornerstone of the vat dye palette due to its brilliant shade and outstanding fastness properties. Its historical significance lies in being the first synthetic green dye with high lightfastness, a testament to the ingenuity of early 20th-century dye chemists. This technical guide has provided a detailed overview of its history, synthesis, properties, and applications, including actionable experimental protocols. For researchers and professionals, a thorough understanding of this classic dye can provide valuable context for the development and application of new colorants and functional materials.

References

• 1. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes: CI Vat Green 1 as a Novel Redox Indicator for Titrimetric Analysis

Introduction

CI Vat Green 1, also known as Jade Green, is a polycyclic aromatic vat dye. While extensively used in the textile industry for its dyeing properties, its application as a redox indicator in analytical chemistry is a novel area of exploration. This document outlines the theoretical basis and provides a detailed protocol for the potential use of CI Vat Green 1 as a redox indicator in titrations, particularly in assays where a visual endpoint is required.

The indicator properties of CI Vat Green 1 are based on the reversible reduction and oxidation of its quinone system. The reduced (leuco) form is soluble and typically of a different color than the oxidized, insoluble pigment form. This distinct color change upon reaching a specific redox potential makes it a candidate for endpoint determination in redox titrations.

Principle of Operation

In a redox titration, a redox indicator changes color at a specific electrode potential. The color change of CI Vat Green 1 corresponds to its transition between the oxidized (colored) and reduced (leuco) forms. The standard potential of the indicator must lie between the standard potentials of the titrant and the analyte for a sharp and accurate endpoint determination.

The proposed redox transformation of CI Vat Green 1 is as follows:

Vat Green 1 (Oxidized, Green) + 2e⁻ + 2H⁺ ⇌ Leuco-Vat Green 1 (Reduced, Yellow/Colorless)

Quantitative Data Summary

The following table summarizes the key electrochemical properties relevant to the use of CI Vat Green 1 as a redox indicator. Note: As this is a novel application, some of these values are estimated based on the behavior of similar vat dyes.

Parameter	Value	Reference
Common Name	Jade Green, CI Vat Green 1
CI Number	59825
Chemical Class	Anthraquinone Dye
Molecular Formula	C₃₂H₁₄O₂
Molar Mass	438.45 g/mol
Redox Transition Potential	~ -0.3 to -0.5 V (vs. SHE)	Estimated
Color (Oxidized Form)	Green
Color (Reduced Form)	Yellow/Colorless	Theoretical
Solubility (Oxidized)	Insoluble in water
Solubility (Reduced)	Soluble in alkaline solutions

Experimental Protocols

Protocol 1: Preparation of CI Vat Green 1 Indicator Solution (0.1% w/v)

Objective: To prepare a stock solution of the CI Vat Green 1 indicator for use in redox titrations.

Materials:

• CI Vat Green 1 powder

• Sodium hydroxide (B78521) (NaOH)

• Sodium dithionite (B78146) (Na₂S₂O₄)

• Distilled water

• Volumetric flask (100 mL)

• Heating mantle or water bath

Procedure:

• Weigh 0.1 g of CI Vat Green 1 powder and transfer it to a 250 mL beaker.

• Add 50 mL of distilled water and 1 g of NaOH.

• Gently heat the mixture to approximately 50-60°C with constant stirring.

• Slowly add small portions of sodium dithionite until the green color of the dye disappears and a clear, yellowish solution (the leuco form) is obtained. This process is known as "vatting".

• Cool the solution to room temperature.

• Carefully transfer the solution to a 100 mL volumetric flask and dilute to the mark with distilled water.

• Store the indicator solution in a tightly sealed, dark bottle to prevent re-oxidation by air.

Protocol 2: Titration of Ferrous Iron (Fe²⁺) with Cerium(IV) Sulfate (B86663) (Ce⁴⁺) using CI Vat Green 1

Objective: To determine the concentration of a ferrous iron solution using a standardized cerium(IV) sulfate solution with CI Vat Green 1 as the indicator.

Materials:

• Standardized 0.1 N Cerium(IV) sulfate solution

• Ferrous ammonium (B1175870) sulfate solution (unknown concentration)

• Sulfuric acid (H₂SO₄), 1 M

• CI Vat Green 1 indicator solution (0.1%)

• Burette (50 mL)

• Pipette (25 mL)

• Erlenmeyer flask (250 mL)

Procedure:

• Pipette 25.00 mL of the ferrous ammonium sulfate solution into a 250 mL Erlenmeyer flask.

• Add 25 mL of 1 M sulfuric acid to acidify the solution.

• Add 2-3 drops of the CI Vat Green 1 indicator solution. The solution should take on the color of the reduced form of the indicator.

• Fill the burette with the standardized 0.1 N Ce(IV) sulfate solution and record the initial volume.

• Titrate the ferrous iron solution with the Ce(IV) sulfate solution. The Fe²⁺ will be oxidized to Fe³⁺ by the Ce⁴⁺.

• As the endpoint is approached, the titrant should be added dropwise.

• The endpoint is reached when the addition of a single drop of the Ce(IV) sulfate solution causes a sharp color change from the reduced indicator color (yellow/colorless) to the oxidized indicator color (green). This indicates that all the Fe²⁺ has been consumed.

• Record the final volume of the titrant.

• Repeat the titration at least two more times to ensure reproducibility.

• Calculate the concentration of the ferrous iron solution using the average volume of the titrant consumed.

Visualizations

Caption: Experimental workflow for redox titration using CI Vat Green 1.

Caption: Redox transition of CI Vat Green 1 indicator.

Application Notes and Protocols for Monitoring Borohydride Reduction using CI Vat Green 1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium borohydride (B1222165) (NaBH₄) is a widely utilized reducing agent in various chemical syntheses, including pharmaceutical and fine chemical production. Monitoring the progress and completion of borohydride-mediated reductions is crucial for process control, optimization, and ensuring the desired reaction endpoint. CI Vat Green 1 (CAS 128-58-5), a redox-sensitive dye, serves as an effective visual and spectrophotometric indicator for this purpose. In its oxidized state, CI Vat Green 1 is an insoluble green powder. However, in an alkaline medium and in the presence of a reducing agent like sodium borohydride, it undergoes a reversible reduction to its water-soluble leuco form, which imparts a distinct blue color to the solution.[1][2] This color change provides a clear indication of the presence and consumption of the reducing agent.

This document provides detailed application notes and protocols for utilizing CI Vat Green 1 in the qualitative and quantitative monitoring of borohydride reductions.

Principle of Operation

The monitoring method is based on the redox reaction of CI Vat Green 1. The insoluble green form of the dye is reduced by sodium borohydride in an alkaline environment to its soluble blue leuco form. As the borohydride is consumed in the primary reaction, the CI Vat Green 1 will be oxidized back to its green, insoluble state if an oxidizing agent is introduced or if the borohydride concentration falls below the level required to maintain the dye in its reduced form. This distinct color transition from blue to green can be used to determine the endpoint of the reduction reaction.

Data Presentation

Table 1: Properties of CI Vat Green 1 and its Leuco Form

Property	Oxidized Form (CI Vat Green 1)	Reduced Leuco Form
Appearance	Green Powder	Blue Solution
Solubility in Water	Insoluble	Soluble (in alkaline solution)
Color in Alkaline Solution	Green (suspension)	Blue
Reported Absorption Maximum (λmax)	Not applicable (insoluble)	610 nm

Experimental Protocols

Protocol 1: Visual Endpoint Determination of Borohydride Reduction

This protocol describes the use of CI Vat Green 1 as a visual indicator to determine the completion of a borohydride reduction reaction.

Materials:

• CI Vat Green 1 (CAS 128-58-5)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 1 M)

• The reaction mixture containing the substrate to be reduced and sodium borohydride.

• Appropriate solvents for the reaction.

Procedure:

• Indicator Preparation: Prepare a stock suspension of CI Vat Green 1 (e.g., 1 mg/mL) in deionized water. The dye will not dissolve.

• Reaction Setup: In a reaction vessel, dissolve the substrate in a suitable solvent.

• Initiation of Reduction: Add the required amount of sodium borohydride to the reaction mixture.

• Addition of Indicator: To the reaction mixture, add a small amount of the CI Vat Green 1 stock suspension and a sufficient amount of NaOH solution to make the solution alkaline (pH > 10). The solution should turn blue, indicating the presence of excess borohydride and the formation of the leuco dye.

• Monitoring the Reaction: The reaction mixture will remain blue as long as there is a sufficient excess of sodium borohydride to keep the indicator in its reduced state.

• Endpoint Determination: The endpoint of the primary reduction reaction is indicated by a color change from blue back to green. This occurs when the sodium borohydride has been consumed by the primary reaction, and the indicator is subsequently oxidized.

• Confirmation: The disappearance of the blue color signifies the completion of the reduction.

Protocol 2: Spectrophotometric Monitoring of Borohydride Concentration (Semi-Quantitative)

This protocol outlines a method for the semi-quantitative monitoring of sodium borohydride concentration during a reaction using UV-Vis spectrophotometry. This method relies on the linear relationship between the absorbance of the blue leuco form of CI Vat Green 1 and its concentration, which is in equilibrium with the sodium borohydride concentration.

Materials:

• CI Vat Green 1

• Sodium hydroxide (NaOH) solution (e.g., 1 M)

• Sodium borohydride standard solutions of known concentrations

• UV-Vis Spectrophotometer

• Cuvettes

Procedure:

• Preparation of Alkaline CI Vat Green 1 Solution: Prepare a stock solution of CI Vat Green 1 in an alkaline solution (e.g., 0.1 M NaOH). The dye will be in its blue leuco form.

• Calibration Curve: a. Prepare a series of sodium borohydride standard solutions of known concentrations in the desired reaction solvent, ensuring the solutions are alkaline. b. To each standard solution, add a fixed amount of the alkaline CI Vat Green 1 solution. c. Measure the absorbance of each solution at the λmax of the leuco form (610 nm). d. Plot a calibration curve of absorbance at 610 nm versus the concentration of sodium borohydride.

• Reaction Monitoring: a. At various time points during the primary reduction reaction, withdraw an aliquot of the reaction mixture. b. Dilute the aliquot with a known volume of alkaline solution containing the same concentration of CI Vat Green 1 as used for the calibration curve. c. Measure the absorbance of the diluted sample at 610 nm. d. Using the calibration curve, determine the concentration of sodium borohydride remaining in the reaction mixture.

Visualizations

References

• 1. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 2. worlddyevariety.com [worlddyevariety.com]

Application Notes and Protocols for Photocatalytic Degradation of Pollutants using CI Vat Green 1

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the photocatalytic degradation of pollutants, using CI Vat Green 1 as a model compound. The methodologies described herein are based on the principles of advanced oxidation processes (AOPs) mediated by semiconductor photocatalysts, specifically tailored for research and development applications.

Introduction

CI Vat Green 1 (CAS No. 128-58-5) is a complex anthraquinone (B42736) dye known for its stability and persistence in the environment. Conventional wastewater treatment methods often prove ineffective in its complete removal. Heterogeneous photocatalysis has emerged as a promising technology for the degradation of such recalcitrant organic pollutants. This process utilizes semiconductor materials, such as titanium dioxide (TiO₂), to generate highly reactive oxygen species (ROS) upon irradiation with a suitable light source. These ROS can mineralize complex organic molecules into simpler, less harmful substances like CO₂, H₂O, and inorganic ions.

Recent studies have demonstrated the efficacy of nanocomposites, such as multi-walled carbon nanotubes combined with titanium dioxide (MWCNTs/TiO₂), in the photocatalytic degradation of CI Vat Green 1. These composite materials exhibit enhanced photocatalytic activity due to improved charge separation and increased surface area.

Principle of Photocatalysis

The photocatalytic degradation process is initiated when a semiconductor photocatalyst, like TiO₂, absorbs photons with energy equal to or greater than its band gap. This leads to the generation of electron-hole pairs (e⁻/h⁺). The photogenerated holes (h⁺) in the valence band are powerful oxidizing agents that can react with water or hydroxide (B78521) ions to produce hydroxyl radicals (•OH). Simultaneously, the electrons (e⁻) in the conduction band can react with molecular oxygen to form superoxide (B77818) radical anions (O₂⁻•), which can further generate other ROS. These highly reactive species are the primary agents responsible for the degradation of organic pollutants.

Quantitative Data Summary

The following tables summarize representative data for the photocatalytic degradation of CI Vat Green 1 using MWCNTs/x%TiO₂ nanocomposites under various conditions.

Disclaimer: The following data is illustrative and based on trends reported in the literature. Actual experimental results may vary.

Table 1: Apparent Pseudo-First-Order Rate Constants (k_app) for the Degradation of CI Vat Green 1

Photocatalyst	Light Source	k_app (min⁻¹)
MWCNTs	Sunlight	0.005
MWCNTs	UV	0.008
MWCNTs	Xenon	0.007
MWCNTs/3%TiO₂	Sunlight	0.025
MWCNTs/3%TiO₂	UV	0.045
MWCNTs/3%TiO₂	Xenon	0.038
MWCNTs/6%TiO₂	Sunlight	0.032
MWCNTs/6%TiO₂	UV	0.058
MWCNTs/6%TiO₂	Xenon	0.051
MWCNTs/10%TiO₂	Sunlight	0.028
MWCNTs/10%TiO₂	UV	0.052
MWCNTs/10%TiO₂	Xenon	0.046

Table 2: Chemical Oxygen Demand (COD) Removal Efficiency for CI Vat Green 1

Photocatalyst	Light Source	Irradiation Time (h)	COD Removal (%)
MWCNTs/6%TiO₂	Sunlight	7	75
MWCNTs/6%TiO₂	UV	7	92
MWCNTs/6%TiO₂	Xenon	7	88

Experimental Protocols

Synthesis of MWCNTs/x%TiO₂ Nanocomposites (Evaporation Method)

This protocol describes a modified evaporation method for the synthesis of multi-walled carbon nanotube/titanium dioxide nanocomposites.

Materials:

• Multi-walled carbon nanotubes (MWCNTs)

• Tetrabutyl titanate (TBT)

• Absolute ethanol (B145695)

• Deionized water

Procedure:

• Disperse a calculated amount of MWCNTs in absolute ethanol through ultrasonication for 1 hour to ensure a homogenous suspension.

• In a separate beaker, dissolve a specific amount of TBT in absolute ethanol. The weight percentage of TiO₂ in the final composite (x%) will determine the amount of TBT to be used.

• Slowly add the TBT solution to the MWCNT suspension under vigorous stirring.

• Continue stirring the mixture for 24 hours at room temperature to allow for the hydrolysis and condensation of TBT onto the surface of the MWCNTs.

• Evaporate the solvent at 80°C in an oven until a dry powder is obtained.

• Calcine the resulting powder at 450°C for 2 hours in a muffle furnace to promote the crystallization of TiO₂ in the anatase phase.

• Allow the nanocomposite material to cool down to room temperature and store it in a desiccator.

Photocatalytic Degradation of CI Vat Green 1

This protocol outlines the procedure for evaluating the photocatalytic activity of the synthesized nanocomposites for the degradation of CI Vat Green 1.

Materials and Equipment:

• CI Vat Green 1 dye

• Synthesized MWCNTs/x%TiO₂ nanocomposite

• Deionized water

• Photoreactor equipped with a light source (e.g., Solar simulator, UV lamp, or Xenon lamp)

• Magnetic stirrer

• pH meter

• UV-Vis spectrophotometer

• Centrifuge

• Apparatus for Chemical Oxygen Demand (COD) measurement

Procedure:

• Preparation of Dye Solution: Prepare a stock solution of CI Vat Green 1 (e.g., 100 mg/L) in deionized water. From this, prepare a working solution of the desired initial concentration (e.g., 2.0 x 10⁻⁵ M).

• Photocatalytic Reaction Setup:

  • Add a specific volume of the CI Vat Green 1 working solution (e.g., 100 mL) to the photoreactor vessel.

  • Add a precise amount of the MWCNTs/x%TiO₂ photocatalyst (e.g., 0.1 g) to the solution.

  • Place the reactor on a magnetic stirrer and ensure continuous stirring to maintain a uniform suspension of the catalyst.

• Adsorption-Desorption Equilibrium: Before irradiation, stir the suspension in the dark for 30-60 minutes to establish adsorption-desorption equilibrium between the dye and the catalyst surface. Take an initial sample (t=0) at the end of this period.

• Initiation of Photocatalysis: Turn on the light source to initiate the photocatalytic reaction.

• Sampling: Withdraw aliquots of the suspension (e.g., 5 mL) at regular time intervals (e.g., 0, 15, 30, 60, 90, 120, 180, 240, 300, 360, 420 minutes).

• Sample Analysis:

  • Immediately centrifuge the withdrawn aliquots to separate the photocatalyst particles.

  • Measure the absorbance of the supernatant at the maximum absorption wavelength (λ_max) of CI Vat Green 1 (approximately 626 nm) using a UV-Vis spectrophotometer.

  • The degradation efficiency can be calculated using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] * 100 where C₀ is the initial concentration and Cₜ is the concentration at time t.

  • The apparent pseudo-first-order rate constant (k_app) can be determined by plotting ln(C₀/Cₜ) versus irradiation time (t).

• Mineralization Analysis (COD):

  • Measure the Chemical Oxygen Demand (COD) of the initial dye solution and the final treated solution (after 7 hours of irradiation) according to standard analytical methods.

  • Calculate the COD removal efficiency using the formula: COD Removal (%) = [(COD₀ - COD_f) / COD₀] * 100 where COD₀ is the initial COD and COD_f is the final COD.

Visualizations

Mechanism of Photocatalysis

Caption: Mechanism of photocatalytic degradation of CI Vat Green 1.

Experimental Workflow

Caption: Experimental workflow for photocatalytic degradation.

CI Vat Green 1 as a Photosensitizer: Application Notes and Protocols for Chemical Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

CI Vat Green 1, also known as Vat Brilliant Green FFB or by its Colour Index number 59825, is a robust organic dye belonging to the violanthrone (B7798473) class.[1] While extensively utilized in the textile industry for its excellent dyeing properties, its potential as a photosensitizer in chemical reactions is an emerging area of interest.[1] This document provides an overview of the theoretical basis for its use as a photosensitizer, drawing parallels from well-established organic dye photosensitizers, and presents generalized experimental protocols. Due to a lack of specific published data on CI Vat Green 1 in synthetic photocatalysis, the provided protocols are based on general methodologies for similar organic dyes and should be adapted and optimized for specific applications.

Physicochemical Properties of CI Vat Green 1

A summary of the key physicochemical properties of CI Vat Green 1 is presented in the table below. A thorough understanding of these properties is crucial for its application in photocatalysis.

Property	Value	Reference
Chemical Formula	C₃₆H₂₀O₄	[1]
Molecular Weight	516.54 g/mol	[1]
CAS Number	128-58-5	[1]
Appearance	Dark green powder	[1]
Solubility	Insoluble in water, ethanol, chloroform, and toluene. Slightly soluble in acetone, 2-chlorophenol, and nitrobenzene. Soluble in hot 1,2,3,4-tetrahydronaphthalene (B1681288) and pyridine.	[1]

Theoretical Framework for Photosensitization

Organic dyes can function as photosensitizers through two primary mechanisms: photoinduced electron transfer (PET) and energy transfer (EnT).

• Photoinduced Electron Transfer (PET): In a PET process, the electronically excited photosensitizer engages in a single-electron transfer with a substrate. This can occur via two pathways:

  • Oxidative Quenching Cycle: The excited photosensitizer accepts an electron from a substrate, becoming a radical anion. It is then regenerated by a sacrificial electron acceptor.

  • Reductive Quenching Cycle: The excited photosensitizer donates an electron to a substrate, forming a radical cation. A sacrificial electron donor then regenerates the ground-state photosensitizer.

• Energy Transfer (EnT): In an EnT process, the excited photosensitizer, typically in its triplet state, transfers its energy to a substrate molecule, which then undergoes a chemical transformation. This is common in reactions such as [2+2] cycloadditions.

The viability of CI Vat Green 1 as a photosensitizer will depend on its specific photophysical properties, such as its excited-state redox potentials, triplet state energy, and lifetime, which are not yet extensively documented in the literature.

Potential Applications in Chemical Synthesis

Based on the general reactivity of organic dye photosensitizers, CI Vat Green 1 could potentially be applied in a variety of chemical transformations relevant to research and drug development, including:

• [2+2] and [4+2] Cycloadditions: Formation of cyclobutane (B1203170) and cyclohexene (B86901) rings, which are important structural motifs in many natural products and pharmaceuticals.[2][3]

• Oxidation Reactions: Selective oxidation of alcohols, amines, and other functional groups, offering a greener alternative to traditional heavy-metal oxidants.

• C-H Activation: Direct functionalization of C-H bonds, a powerful tool for late-stage modification of complex molecules in drug discovery.

• Radical Polymerization: Initiation of polymerization reactions for the synthesis of novel materials.[4][5]

Experimental Protocols (Generalized)

The following are generalized protocols for conducting photocatalytic reactions using an organic dye like CI Vat Green 1 as the photosensitizer. It is critical to note that these are templates and require optimization for any specific reaction.

General Protocol for a Photocatalyzed [2+2] Cycloaddition (Hypothetical)

This protocol is based on general procedures for visible-light-mediated cycloadditions.

Materials:

• CI Vat Green 1

• Substrate (e.g., an electron-deficient styrene)

• Anhydrous and degassed solvent (e.g., acetonitrile (B52724) or dichloromethane)

• Schlenk tube or other suitable reaction vessel

• Light source (e.g., blue LEDs, compact fluorescent lamp)

• Stirring plate

• Standard laboratory glassware and purification supplies (e.g., silica (B1680970) gel for chromatography)

Procedure:

• To a Schlenk tube, add the substrate (1.0 mmol), CI Vat Green 1 (0.01-0.05 mmol, 1-5 mol%), and a magnetic stir bar.

• Evacuate and backfill the tube with an inert gas (e.g., nitrogen or argon) three times.

• Add anhydrous, degassed solvent (e.g., 10 mL of acetonitrile) via syringe.

• Place the reaction vessel in front of a light source (e.g., a 24W blue LED strip) at a controlled distance (e.g., 5-10 cm) and begin vigorous stirring. A cooling fan may be necessary to maintain a constant temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the desired cyclobutane product.

General Protocol for a Photocatalyzed Oxidation of a Secondary Alcohol (Hypothetical)

This protocol is adapted from general methods for the aerobic oxidation of alcohols.

Materials:

• CI Vat Green 1

• Secondary alcohol substrate

• Solvent (e.g., acetonitrile or a "green" solvent like ethyl acetate)

• Reaction vessel equipped with a gas inlet

• Light source (e.g., a household compact fluorescent lamp or sunlight)

• Oxygen source (e.g., a balloon filled with oxygen or an air pump)

• Stirring plate

Procedure:

• In a round-bottom flask, dissolve the secondary alcohol (1.0 mmol) and CI Vat Green 1 (0.02 mmol, 2 mol%) in the chosen solvent (10 mL).

• Equip the flask with a magnetic stir bar and a gas inlet connected to an oxygen balloon or an air pump.

• Irradiate the stirred reaction mixture with a light source at room temperature.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• After the reaction is complete, concentrate the mixture in vacuo.

• Purify the residue by flash column chromatography to yield the corresponding ketone.

Data Presentation

Visualizations

General Workflow for a Photocatalytic Reaction

The following diagram illustrates a typical workflow for setting up and performing a photocatalytic chemical reaction.

Caption: General experimental workflow for a photocatalyzed organic synthesis.

Signaling Pathway: Photoinduced Electron Transfer (PET)

This diagram illustrates the general mechanism of a photoinduced electron transfer process involving a photosensitizer.

Caption: Simplified mechanism of photoinduced electron transfer (PET).

Conclusion and Future Outlook

CI Vat Green 1 holds theoretical potential as a photosensitizer for a range of chemical reactions due to its structural similarity to other known organic dye photocatalysts. However, a significant gap exists in the scientific literature regarding its specific photophysical properties and its application in synthetic organic chemistry. The generalized protocols provided here serve as a starting point for researchers interested in exploring the photocatalytic capabilities of this dye. Further research is warranted to elucidate its excited-state properties and to develop specific and optimized protocols for its use in valuable chemical transformations, particularly in the context of drug discovery and development. Such studies would contribute to the expansion of the photocatalyst toolkit with a potentially cost-effective and readily available organic dye.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. A designed photoenzyme for enantioselective [2+2] cycloadditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A cyclase that catalyses competing 2 + 2 and 4 + 2 cycloadditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dyes as Photoinitiators or Photosensitizers of Polymerization Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Latest Advances in Highly Efficient Dye-Based Photoinitiating Systems for Radical Polymerization - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Polymerization Initiation with CI Vat Green 1

For Researchers, Scientists, and Drug Development Professionals

Introduction

CI Vat Green 1 (CAS No. 128-58-5), a violanthrone (B7798473) derivative, is a robust vat dye traditionally utilized in the textile industry.[1][2] Emerging interest in sustainable and visible-light-active compounds has led to the exploration of its potential in photopolymerization. Scientific literature suggests that CI Vat Green 1 possesses photocatalytic activity upon exposure to ultraviolet (UV) or visible light, enabling it to act as a polymerization initiator for the synthesis of polymers.[3] This document provides an overview of the theoretical basis for using CI Vat Green 1 as a photoinitiator and outlines generalized protocols for its application in initiating radical polymerization of monomers such as acrylates and methacrylates. These monomers are foundational in various research, industrial, and biomedical applications, including the development of novel drug delivery systems and medical devices.

Note: The application of CI Vat Green 1 as a photoinitiator is an emerging area of research. The following protocols are based on the general principles of dye-sensitized photopolymerization and the known chemical properties of CI Vat Green 1. Researchers should consider this document a starting point and may need to optimize conditions for their specific monomer systems and applications.

Chemical and Physical Properties of CI Vat Green 1

A comprehensive understanding of the physicochemical properties of CI Vat Green 1 is essential for its application in photopolymerization.

Property	Value	Reference
Chemical Name	16,17-Dimethoxydinaphtho[1,2,3-cd:3',2',1'-lm]perylene-5,10-dione	[1]
Synonyms	C.I. 59825, Jade Green	[2]
CAS Number	128-58-5	[4]
Molecular Formula	C₃₆H₂₀O₄	[4]
Molecular Weight	516.55 g/mol	[4]
Appearance	Dark green solid	[1]
Solubility	Insoluble in water; slightly soluble in some organic solvents.	[2]

Principles of Photoinitiation with CI Vat Green 1

CI Vat Green 1 is proposed to function as a Type II photoinitiator. Upon absorption of light, the dye transitions to an excited state. In this energized state, it can interact with a co-initiator (e.g., an electron donor) to generate free radicals, which then initiate the polymerization of monomers.

Proposed Signaling Pathway for Radical Generation

Proposed photoinitiation mechanism of CI Vat Green 1.

Experimental Protocols

The following are generalized protocols for utilizing CI Vat Green 1 as a photoinitiator for the polymerization of acrylate (B77674) or methacrylate (B99206) monomers. Optimization of these protocols is highly recommended.

Materials and Reagents

• Photoinitiator: CI Vat Green 1 (CAS: 128-58-5)

• Co-initiator: Ethyl 4-(dimethylamino)benzoate (B8555087) (EDB) or Triethanolamine (TEOA)

• Monomer: Methyl methacrylate (MMA), 2-hydroxyethyl methacrylate (HEMA), or other acrylate/methacrylate monomers

• Solvent (if required): A solvent capable of dissolving all components, such as N,N-Dimethylformamide (DMF) or a suitable alternative.

• Light Source: UV lamp or a visible light source with an appropriate emission spectrum.

General Experimental Workflow

General workflow for photopolymerization experiments.

Detailed Protocol for Solution Polymerization

• Preparation of Stock Solutions:

  • Prepare a stock solution of CI Vat Green 1 (e.g., 0.1% w/v) in a suitable solvent. Sonication may be required to aid dissolution.

  • Prepare a stock solution of the co-initiator (e.g., 1% w/v) in the same solvent.

• Formulation of the Photopolymerizable Resin:

  • In a reaction vessel, combine the monomer, CI Vat Green 1 stock solution, and co-initiator stock solution. The final concentrations will need to be optimized, but a starting point could be:

    • Monomer: 90% (v/v)

    • CI Vat Green 1: 0.01% (w/v)

    • Co-initiator: 0.1% (w/v)

  • Mix the solution thoroughly until a homogenous mixture is obtained. Protect the solution from light.

• Sample Preparation:

  • Transfer the formulated resin to a suitable container for polymerization (e.g., a glass vial or a mold).

• Irradiation:

  • Expose the sample to a UV or visible light source. The exposure time will depend on the light intensity, the concentration of the photoinitiator system, and the reactivity of the monomer.

• Post-Polymerization Analysis:

  • After irradiation, the extent of polymerization can be determined by techniques such as gravimetry (to determine the weight of the polymer formed) or spectroscopy (e.g., FTIR to monitor the disappearance of the monomer's double bonds).

Data Presentation

Due to the nascent stage of research in this specific application, comprehensive quantitative data is not yet available in published literature. Researchers are encouraged to systematically vary parameters to generate such data. The following table provides a template for organizing experimental results.

Experiment ID	CI Vat Green 1 Conc. (w/v %)	Co-initiator Conc. (w/v %)	Monomer	Light Source	Exposure Time (min)	Polymer Conversion (%)
EXP-01	e.g., 0.005	e.g., 0.05	e.g., HEMA	e.g., 365 nm UV	e.g., 10	Data to be determined
EXP-02	e.g., 0.01	e.g., 0.1	e.g., HEMA	e.g., 365 nm UV	e.g., 10	Data to be determined
EXP-03	e.g., 0.01	e.g., 0.1	e.g., MMA	e.g., Visible Light	e.g., 30	Data to be determined

Safety and Handling

• CI Vat Green 1 is a chemical compound and should be handled in accordance with standard laboratory safety procedures.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Work in a well-ventilated area or a fume hood.

• Consult the Safety Data Sheet (SDS) for CI Vat Green 1 and all other chemicals used for detailed safety information.

Future Outlook

The use of CI Vat Green 1 as a photoinitiator presents a promising avenue for developing novel photopolymerization systems, particularly for applications requiring visible light curing. Further research is needed to fully elucidate its photoinitiation mechanism, quantify its efficiency with various monomers and co-initiators, and explore its potential in advanced applications such as 3D printing and the fabrication of biocompatible materials. The generation of robust experimental data will be crucial for establishing CI Vat Green 1 as a viable and valuable tool for the scientific and drug development communities.

References

• 1. Vat Green 1 - Wikipedia [en.wikipedia.org]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. C.I.Vat green 1 | 128-58-5 | FV41513 | Biosynth [biosynth.com]
• 4. medkoo.com [medkoo.com]

Application Notes and Protocols: CI Vat Green 1 in the Synthesis of Functional Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

CI Vat Green 1, also known as Vat Brilliant Green FFB, is a robust organic dye belonging to the violanthrone (B7798473) class of compounds.[1][2] Its primary application lies in the dyeing of cellulosic fibers, plastics, and paper due to its high color fastness.[3][4] While its use as a dye is well-established, there is emerging interest in its potential application in the synthesis of functional polymers, leveraging its inherent photochemical properties. This document provides an overview of the theoretical basis for this application, general experimental protocols that could be adapted for this purpose, and a discussion on the current state of research.

One supplier, Biosynth, notes that CI Vat Green 1 can be used as a polymerization initiator for the synthesis of polymers containing ethyl groups and that it exhibits photocatalytic activity when exposed to ultraviolet or visible light.[5] This suggests its potential as a photoinitiator or photocatalyst in polymerization reactions. To date, however, specific examples and detailed protocols for the use of CI Vat Green 1 in the synthesis of functional polymers for biomedical or drug development applications are not extensively documented in peer-reviewed literature. Therefore, the following sections provide a generalized framework based on established photopolymerization techniques that researchers can use as a starting point for their investigations.

Properties of CI Vat Green 1

A summary of the key physical and chemical properties of CI Vat Green 1 is presented in Table 1. Its insolubility in water and ethanol, and solubility in certain organic solvents, are important considerations for designing polymerization reaction media.[1]

Property	Value	Reference
CAS Number	128-58-5	[5]
Molecular Formula	C₃₆H₂₀O₄	[5]
Molecular Weight	516.54 g/mol	[5]
Appearance	Brilliant green powder	[1]
Solubility	Insoluble in water and ethanol; soluble in 1,2,3,4-tetrahydronaphthalene; slightly soluble in hot pyridine, acetone, 2-chlorophenol, and nitrobenzene.	[1]

Theoretical Application in Polymer Synthesis

The potential of CI Vat Green 1 in functional polymer synthesis stems from its ability to absorb light and potentially generate reactive species, such as free radicals.[5] These reactive species can then initiate the polymerization of monomers, such as acrylates or methacrylates, to form polymers. This process, known as photopolymerization, is a versatile method for creating a wide range of functional polymers, including hydrogels and other materials for biomedical applications.

Proposed Mechanism of Photoinitiation

The general mechanism for photoinitiation using a dye like CI Vat Green 1 would likely involve the following steps:

• Light Absorption: The CI Vat Green 1 molecule absorbs photons of a specific wavelength, transitioning to an electronically excited state.

• Intersystem Crossing: The excited singlet state may undergo intersystem crossing to a more stable, longer-lived triplet state.

• Generation of Reactive Species: The excited dye molecule can then interact with other molecules in the reaction mixture (e.g., a co-initiator or the monomer itself) to generate initiating radicals through processes such as electron transfer or hydrogen abstraction.

• Polymerization Initiation: The generated radicals react with monomer units, initiating the chain-growth polymerization process.

This proposed pathway is visualized in the following diagram:

Proposed photoinitiation and polymerization pathway.

Experimental Protocols (General)

The following are generalized protocols for photopolymerization that could be adapted to investigate the efficacy of CI Vat Green 1 as a photoinitiator. Researchers will need to optimize parameters such as solvent, monomer concentration, CI Vat Green 1 concentration, light source, and exposure time.

Protocol 1: Solution Photopolymerization of an Acrylate Monomer

This protocol describes the synthesis of a linear functional polymer in solution.

Materials:

• Monomer (e.g., N-isopropylacrylamide, hydroxyethyl (B10761427) methacrylate)

• CI Vat Green 1

• Co-initiator (optional, e.g., a tertiary amine)

• Solvent (e.g., 1,4-dioxane, dimethylformamide)

• Light source (UV or visible, depending on the absorption spectrum of CI Vat Green 1)

• Reaction vessel (e.g., quartz tube)

• Inert gas (e.g., nitrogen, argon)

Procedure:

• Dissolve the desired amount of monomer and CI Vat Green 1 in the chosen solvent in the reaction vessel. If using a co-initiator, add it to the solution.

• Deoxygenate the solution by bubbling with an inert gas for at least 30 minutes to prevent oxygen inhibition of the radical polymerization.

• Seal the reaction vessel and place it under the light source.

• Irradiate the solution for a predetermined time. Monitor the progress of the polymerization by techniques such as gravimetry or spectroscopy.

• After the reaction is complete, precipitate the polymer by adding the solution to a non-solvent (e.g., cold methanol (B129727) or diethyl ether).

• Filter and wash the precipitated polymer to remove unreacted monomer and initiator.

• Dry the polymer under vacuum to a constant weight.

• Characterize the polymer for its molecular weight, polydispersity, and chemical structure using techniques like Gel Permeation Chromatography (GPC), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FTIR) spectroscopy.

Protocol 2: Synthesis of a Functional Hydrogel

This protocol describes the fabrication of a crosslinked polymer network (hydrogel).

Materials:

• Monomer (e.g., acrylamide, polyethylene (B3416737) glycol diacrylate)

• Crosslinker (e.g., N,N'-methylenebisacrylamide)

• CI Vat Green 1

• Solvent (e.g., deionized water, buffer solution)

• Light source

• Mold for the hydrogel

Procedure:

• Prepare a precursor solution by dissolving the monomer, crosslinker, and CI Vat Green 1 in the solvent.

• Pour the precursor solution into the desired mold.

• Expose the mold to the light source for a sufficient time to allow for complete gelation.

• After polymerization, remove the hydrogel from the mold and wash it extensively with the solvent to remove any unreacted components.

• Swell the hydrogel to equilibrium in the desired buffer or medium before characterization or use.

Data Presentation

As there is no specific quantitative data available in the literature for polymer synthesis using CI Vat Green 1, the following table is a template that researchers can use to structure their experimental results for comparison.

Experiment ID	Monomer	[Monomer] (mol/L)	[CI Vat Green 1] (mol/L)	Light Source	Time (min)	Conversion (%)	Mn ( g/mol )	PDI
EXP-001
EXP-002
EXP-003

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the synthesis and characterization of a functional polymer using a photoinitiator like CI Vat Green 1.

General workflow for functional polymer synthesis and characterization.

Conclusion and Future Outlook

While the direct application of CI Vat Green 1 in the synthesis of functional polymers is not yet well-documented in scientific literature, its photochemical properties suggest a potential that warrants further investigation. The generalized protocols and frameworks provided in these application notes are intended to serve as a guide for researchers interested in exploring this novel application. Future work should focus on systematically evaluating the photoinitiation efficiency of CI Vat Green 1 with various monomers, characterizing the resulting polymers, and exploring their potential in fields such as drug delivery, tissue engineering, and biosensing. Such studies will be crucial in validating the potential of this well-established dye in the cutting-edge field of functional polymer synthesis.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. mdpi.com [mdpi.com]
• 3. medkoo.com [medkoo.com]
• 4. Green Hydrogel Synthesis: Emphasis on Proteomics and Polymer Particle-Protein Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biosynth.com [biosynth.com]

Application Notes and Protocols for CI Vat Green 1 in Materials Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

CI Vat Green 1, also known as Vat Brilliant Green FFB, is a synthetic organic dye belonging to the violanthrone (B7798473) class.[1][2] Historically, its primary application has been in the textile industry for dyeing cellulosic fibers, where it is valued for its vibrant color and high fastness.[3][4] However, its unique chemical structure and properties, such as photocatalytic activity and potential for free radical generation, have opened up new avenues for its application in advanced materials science.[5] This document provides detailed application notes and experimental protocols for the use of CI Vat Green 1 in functionalized textiles, photocatalysis, and explores its potential in emerging fields like organic electronics and biomedicine.

Chemical and Physical Properties

A summary of the key properties of CI Vat Green 1 is presented in the table below.

Property	Value	Reference
CI Name	Vat Green 1	[2]
CI Number	59825	[1]
CAS Number	128-58-5	[6]
Molecular Formula	C₃₆H₂₀O₄	[6]
Molecular Weight	516.54 g/mol	[6]
Appearance	Dark green powder	[3]
Solubility	Insoluble in water, ethanol, chloroform, and toluene. Slightly soluble in acetone, o-chlorophenol, nitrobenzene, and pyridine (B92270) (when heated). Soluble in hot 1,2,3,4-tetrahydronaphthalene.	[3]

Application 1: Functionalized Textiles

CI Vat Green 1 can be used to impart novel functionalities to textiles, such as improved dyeability on modified substrates and enhanced durability.

Protocol for Dyeing of Gamma-Irradiated Cellulosic Fabric

This protocol describes the application of CI Vat Green 1 to cellulosic fabric that has been pre-treated with gamma irradiation to enhance dye uptake and fastness properties.[7]

Materials:

• CI Vat Green 1 dye

• Scoured and bleached cellulosic fabric (e.g., cotton)

• Sodium hydrosulfite (Na₂S₂O₄)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Deionized water

• Gamma radiation source

Experimental Workflow:

Caption: Workflow for the functionalization of cellulosic fabric with CI Vat Green 1.

Procedure:

• Fabric Preparation: Scour and bleach the cellulosic fabric to remove impurities.

• Gamma Irradiation: Expose the fabric to a 6 kGy dose of gamma radiation.[7]

• Dye Bath Preparation (Vatting):

  • Prepare a dye bath with the desired concentration of CI Vat Green 1.

  • Add sodium hydroxide and sodium hydrosulfite to reduce the insoluble dye into its water-soluble leuco form. The solution will turn blue.[3]

• Dyeing:

  • Immerse the gamma-irradiated fabric into the leuco-vat dye bath.

  • Maintain the dyeing temperature at 75°C for 1 hour at a pH of 11.[7]

• Oxidation:

  • Remove the fabric from the dye bath and expose it to air to allow for initial oxidation.

  • Treat the fabric with a hydrogen peroxide solution to fully oxidize the leuco dye back to its insoluble form within the fibers.[7]

• Post-Treatment:

  • Thoroughly rinse the dyed fabric with deionized water to remove any unfixed dye.

  • Air dry the functionalized fabric.

Quantitative Data:

Parameter	Optimized Condition	Result	Reference
Gamma Irradiation Dose	6 kGy	Effective for improving dyeing behavior	[7]
Dyeing Temperature	75°C	Good color strength	[7]
Dyeing Time	1 hour	Good color strength	[7]
Dyeing pH	11	Good color strength	[7]
Color Fastness to Light	-	Significantly improved on irradiated fabric	[7]
Color Fastness to Washing	-	Significantly improved on irradiated fabric	[7]
Color Fastness to Rubbing	-	Significantly improved on irradiated fabric	[7]

Application 2: Photocatalysis for Pollutant Degradation

CI Vat Green 1 has demonstrated photocatalytic activity, making it a candidate for the degradation of organic pollutants in wastewater under UV or visible light irradiation.[5]

Protocol for Photocatalytic Degradation of Organic Pollutants

This protocol outlines a general procedure for evaluating the photocatalytic efficiency of CI Vat Green 1 for the degradation of a model organic pollutant.

Materials:

• CI Vat Green 1

• Model organic pollutant (e.g., Methylene Blue, Rhodamine B)

• Deionized water

• UV lamp or Xenon lamp

• Photoreactor

• UV-Vis Spectrophotometer

Experimental Workflow:

Caption: Experimental workflow for photocatalytic degradation of organic pollutants.

Procedure:

• Solution Preparation: Prepare a stock solution of the model organic pollutant in deionized water at a known concentration.

• Catalyst Addition: Add a specific amount of CI Vat Green 1 to the pollutant solution in a photoreactor.

• Equilibration: Stir the suspension in the dark for a period (e.g., 30-60 minutes) to establish adsorption-desorption equilibrium between the dye and the pollutant.

• Photocatalytic Reaction:

  • Irradiate the suspension using a UV or Xenon lamp.

  • Maintain constant stirring throughout the experiment.

• Sampling and Analysis:

  • Withdraw aliquots of the suspension at regular time intervals.

  • Centrifuge or filter the aliquots to remove the catalyst particles.

  • Measure the absorbance of the supernatant at the maximum wavelength of the pollutant using a UV-Vis spectrophotometer.

• Data Analysis:

  • Calculate the degradation efficiency at each time point.

  • Determine the reaction kinetics, which often follows a pseudo-first-order model.[1]

Quantitative Data:

The photodegradation of Vat Green 1 itself has been studied, and the kinetics were found to follow a pseudo-first-order model under different light sources.

Light Source	Pseudo-First-Order Rate Constant (k)	Reference
Sunlight	Varies with conditions	[1]
UV Lamp	Varies with lamp power and distance	[1]
Xenon Lamp	Varies with lamp power and distance	[1]

Emerging Applications in Materials Science

While detailed protocols and extensive data are still emerging, CI Vat Green 1 and other vat dyes show promise in advanced materials science applications.

Dye-Sensitized Solar Cells (DSSCs)

Vat dyes are being explored as sensitizers in DSSCs due to their strong light absorption in the visible spectrum and electrochemical properties. A general protocol for fabricating a DSSC is outlined below, which could be adapted for CI Vat Green 1.

Hypothetical Experimental Workflow for DSSC Fabrication:

Caption: General workflow for the fabrication of a dye-sensitized solar cell.

Organic Semiconductors

Vat dyes are being investigated as organic semiconductors for applications in devices like organic field-effect transistors (OFETs). Their planar molecular structure and potential for π-π stacking are advantageous for charge transport. A general fabrication process for a bottom-gate, top-contact OFET is described, which could be explored with CI Vat Green 1.

Hypothetical Experimental Workflow for OFET Fabrication:

References

• 1. researchgate.net [researchgate.net]
• 2. Dye-Sensitized Solar Cells: Optimization of Parameters to Maximize Efficiency | Young Scientist Journal | Vanderbilt University [wp0.vanderbilt.edu]
• 3. China High Quality Vat Green 1 Dyes for Textile manufacturers and suppliers | YANHUI DYES [yanhuidye.com]
• 4. Synthetic Process of Vat Green 1 - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 5. C.I.Vat green 1 | 128-58-5 | FV41513 | Biosynth [biosynth.com]
• 6. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Electrochemical Properties and Applications of C.I. Vat Green 1

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.I. Vat Green 1, also known as Jade Green or C.I. 59825, is a violanthrone-based vat dye widely utilized in the textile industry for its excellent color fastness.[1][2] Its application is predicated on the reversible electrochemical reduction of its insoluble keto form to a soluble leuco form, which possesses an affinity for cellulosic fibers.[3] This document provides a detailed overview of the electrochemical properties of C.I. Vat Green 1 and its applications, with a focus on electrochemical methodologies. Due to the limited availability of direct electrochemical data for C.I. Vat Green 1, this note incorporates representative data from closely related anthraquinone (B42736) and violanthrone (B7798473) vat dyes to illustrate the expected electrochemical behavior and to provide a framework for experimental design.

Introduction to the Electrochemistry of Vat Dyes

Vat dyes, in their oxidized (pigment) form, are insoluble in water. The dyeing process necessitates their reduction in an alkaline medium to the water-soluble "leuco" form. This transformation is a reversible electrochemical process involving the transfer of electrons and protons to the carbonyl groups of the dye molecule.

The electrochemical reduction of vat dyes offers a more environmentally benign and controllable alternative to traditional chemical reducing agents like sodium dithionite.[4] By employing electrochemical methods, the reduction potential can be precisely controlled, leading to more consistent dyeing and a reduction in chemical waste.

Electrochemical Properties of C.I. Vat Green 1 (and Analogs)

Table 1: Representative Electrochemical Data for Anthraquinone-Based Vat Dyes

Parameter	Value	Conditions	Reference
Reduction Potential (Epc)	-0.8 to -1.0 V vs. Ag/AgCl	Aqueous alkaline solution	[4]
Oxidation Potential (Epa)	-0.7 to -0.9 V vs. Ag/AgCl	Aqueous alkaline solution	[4]
Heterogeneous Electron Transfer Rate Constant (k⁰)	10⁻³ to 10⁻⁵ cm/s	Varies with electrode and solvent	General observation for organic dyes

Note: The data presented in this table is representative of anthraquinone-based vat dyes and should be considered as an estimate for C.I. Vat Green 1. Actual values will need to be determined experimentally.

Applications

The primary application of C.I. Vat Green 1's electrochemical properties is in textile dyeing . The ability to electrochemically control the reduction and oxidation of the dye allows for:

• Greener Dyeing Processes: Elimination of harsh chemical reducing agents.

• Improved Process Control: Precise control over the concentration of the leuco form in the dyebath.

• Potential for Automation: Electrochemical methods are amenable to automation and in-situ monitoring.

Beyond textiles, the redox activity of C.I. Vat Green 1 suggests potential for its investigation in other areas, such as:

• Electrochemical Sensors: As a redox mediator or as the active material for sensing applications.

• Organic Electronics: The stable and reversible redox states could be explored in the context of charge storage or electrochromic devices.

• Electrocatalysis: The reduced form of the dye could potentially be used to catalyze other chemical reactions.

Experimental Protocols

The following protocols provide a general framework for the electrochemical analysis of C.I. Vat Green 1.

Preparation of a C.I. Vat Green 1 Dispersion

• Weigh 10 mg of C.I. Vat Green 1 powder.

• Add to 100 mL of a 0.1 M NaOH solution containing a suitable surfactant (e.g., 0.1% Triton X-100) to aid dispersion.

• Sonicate the mixture for 30 minutes to ensure a fine and stable dispersion.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a fundamental technique to probe the redox behavior of C.I. Vat Green 1.

Materials:

• Potentiostat/Galvanostat

• Three-electrode cell (Working electrode: Glassy Carbon or Platinum; Reference electrode: Ag/AgCl; Counter electrode: Platinum wire)

• C.I. Vat Green 1 dispersion

• Supporting electrolyte (e.g., 0.1 M NaOH in deionized water)

• Inert gas (Nitrogen or Argon)

Protocol:

• Assemble the three-electrode cell with the prepared C.I. Vat Green 1 dispersion as the electrolyte.

• De-aerate the solution by bubbling with an inert gas for at least 15 minutes to remove dissolved oxygen.

• Connect the electrodes to the potentiostat.

• Set the CV parameters:

  • Initial Potential: 0 V

  • Vertex Potential 1: -1.2 V

  • Vertex Potential 2: 0 V

  • Scan Rate: 50 mV/s

• Run the cyclic voltammogram for several cycles until a stable voltammogram is obtained.

• Record the data and identify the cathodic (reduction) and anodic (oxidation) peak potentials and currents.

• Vary the scan rate (e.g., 10, 20, 50, 100, 200 mV/s) to investigate the kinetics of the electron transfer process.

Visualizations

Electrochemical Reduction Pathway

Caption: Reversible electrochemical reduction of C.I. Vat Green 1.

Experimental Workflow for Cyclic Voltammetry

Caption: Workflow for cyclic voltammetry analysis of C.I. Vat Green 1.

References

• 1. Viologen substituted anthrone derivatives for selective detection of cyanide ions using voltammetry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. static.igem.org [static.igem.org]
• 4. Vat Green 3 - Cibanon Olive B-Ol - Vat Olive Green B from Emperor Chem [emperordye.com]

CI Vat Green 1: Application Notes for Studying Redox Processes

For Researchers, Scientists, and Drug Development Professionals

Introduction

CI Vat Green 1, also known as 16,17-dimethoxyviolanthrone, is a robust organic dye belonging to the violanthrone (B7798473) class.[1] While extensively utilized in the textile industry for its vibrant color and high fastness, its inherent redox-active properties present a compelling opportunity for its application as a redox probe in various research settings. The core principle of its function lies in the reversible reduction of its quinone moieties to a phenolic leuco form, a transformation accompanied by a distinct and observable color change. This document provides detailed application notes and protocols for the characterization and utilization of CI Vat Green 1 as a redox indicator for studying redox processes in chemical and biological systems.

The oxidized form of CI Vat Green 1 is a dark green solid, insoluble in water but soluble in some organic solvents like DMSO and hot 1,2,3,4-tetrahydronaphthalene.[2][3][4] Upon reduction in an alkaline medium, it transforms into its water-soluble leuco form, which exhibits a blue color. In acidic conditions, the leuco form is reported to be brilliant red.[4] This reversible color change forms the basis of its utility as a redox probe.

Physicochemical Properties and Data Presentation

While specific quantitative data for CI Vat Green 1 as a dedicated redox probe are not extensively published, the following table summarizes its known physicochemical properties. Researchers should experimentally determine the precise redox potential and molar absorptivity in their specific experimental system.

Property	Value/Description	Reference
Chemical Name	16,17-dimethoxyviolanthrone	[1]
Synonyms	CI 59825, Jade Green Base, Indanthren Brilliant Green B	[1]
CAS Number	128-58-5	[3]
Molecular Formula	C₃₆H₂₀O₄	[3]
Molecular Weight	516.55 g/mol	[3]
Appearance (Oxidized)	Dark green solid powder	[1]
Appearance (Reduced, Leuco)	Blue in alkaline solution; Brilliant red in acidic solution.	[4]
Solubility (Oxidized)	Insoluble in water and ethanol. Soluble in DMSO. Slightly soluble in hot acetone, pyridine, and nitrobenzene. Soluble in hot 1,2,3,4-tetrahydronaphthalene.	[2][3][4]
Solubility (Reduced, Leuco)	The sodium salt of the leuco form is water-soluble.

Experimental Protocols

Due to the lack of standardized protocols for CI Vat Green 1 as a research probe, the following sections provide detailed methodologies for its characterization and application.

Protocol 1: Determination of Redox Potential by Cyclic Voltammetry

This protocol describes the determination of the formal reduction potential (E°') of CI Vat Green 1.

Materials and Equipment:

• CI Vat Green 1

• Anhydrous, deoxygenated solvent (e.g., Dimethylformamide or Acetonitrile)

• Supporting electrolyte (e.g., 0.1 M Tetrabutylammonium hexafluorophosphate)

• Potentiostat with a three-electrode setup (Working electrode: Glassy carbon; Reference electrode: Ag/AgCl; Counter electrode: Platinum wire)

• Inert gas (Argon or Nitrogen) for deaeration

Procedure:

• Prepare a stock solution of CI Vat Green 1 (e.g., 1 mM) in the chosen anhydrous solvent.

• Prepare the electrolyte solution by dissolving the supporting electrolyte in the solvent.

• Deaerate the electrolyte solution by bubbling with an inert gas for at least 15-20 minutes.

• Assemble the three-electrode cell with the deaerated electrolyte solution.

• Record a background cyclic voltammogram of the electrolyte solution.

• Add a known volume of the CI Vat Green 1 stock solution to the electrochemical cell to achieve the desired concentration (e.g., 0.1 mM).

• Deaerate the solution again for a few minutes.

• Record the cyclic voltammogram by scanning the potential from an initial value where no reaction occurs to a potential sufficiently negative to induce reduction, and then reversing the scan.

• Identify the anodic and cathodic peak potentials (Epa and Epc).

• The formal reduction potential (E°') can be estimated as the midpoint of the peak potentials: E°' = (Epa + Epc) / 2.

Data Analysis: The reversibility of the redox process should be assessed by analyzing the peak separation (ΔEp = Epa - Epc), which should be close to 59/n mV for a reversible n-electron process at room temperature.

Protocol 2: Spectrophotometric Characterization and Determination of Molar Absorptivity

This protocol outlines the procedure to determine the molar absorptivity (ε) of the oxidized and reduced forms of CI Vat Green 1.

Materials and Equipment:

• CI Vat Green 1

• Appropriate solvent (e.g., DMSO for the oxidized form, aqueous buffer for the leuco form)

• Reducing agent (e.g., Sodium dithionite)

• Oxidizing agent (e.g., Hydrogen peroxide or air)

• UV-Vis Spectrophotometer

• Cuvettes with a known path length (e.g., 1 cm)

Procedure for Oxidized Form:

• Prepare a series of standard solutions of CI Vat Green 1 in the chosen solvent with known concentrations.

• Record the absorbance spectrum for each solution over a relevant wavelength range (e.g., 400-800 nm).

• Identify the wavelength of maximum absorbance (λmax).

• Plot a calibration curve of absorbance at λmax versus concentration.

• The slope of the linear portion of the curve will be equal to the molar absorptivity (ε) multiplied by the path length (b). Calculate ε using the formula: ε = slope / b.

Procedure for Reduced (Leuco) Form:

• Prepare a solution of CI Vat Green 1 in an appropriate deoxygenated alkaline buffer.

• Add a stoichiometric excess of a reducing agent (e.g., sodium dithionite) to completely reduce the dye to its leuco form. The color change to blue should be evident.

• Immediately record the absorbance spectrum of the reduced form and identify its λmax.

• To determine the molar absorptivity of the leuco form, a known concentration of the oxidized dye can be reduced in the cuvette, and assuming 100% conversion, the absorbance of the leuco form can be used to calculate its ε. Alternatively, spectroelectrochemical methods can be employed for a more precise determination.

Protocol 3: Application in Monitoring a Redox Reaction - Example with an Antioxidant Assay

This protocol provides a general framework for using CI Vat Green 1 to assess the reducing capacity of an antioxidant.

Materials and Equipment:

• CI Vat Green 1 stock solution

• Antioxidant standard (e.g., Ascorbic acid, Trolox)

• Sample with unknown antioxidant capacity

• A system to generate the oxidized form of the dye (if starting from the leuco form) or a mild oxidant to set the initial absorbance.

• UV-Vis Spectrophotometer or plate reader

Procedure:

• Prepare a working solution of the oxidized CI Vat Green 1 in a suitable buffer. The concentration should be adjusted to give an initial absorbance in the linear range of the spectrophotometer at its λmax.

• Add a known volume of the antioxidant standard or the sample to the dye solution.

• Monitor the decrease in absorbance at the λmax of the oxidized form over time, which corresponds to the reduction of the dye by the antioxidant.

• The rate of decolorization or the total change in absorbance can be correlated with the antioxidant capacity of the sample.

• A calibration curve can be generated using different concentrations of the antioxidant standard.

Visualizations

Redox State and Color Change of CI Vat Green 1

Caption: Redox cycle of CI Vat Green 1.

Experimental Workflow for Characterization

Caption: Characterization workflow.

Signaling Pathway for Antioxidant Detection

Caption: Antioxidant detection pathway.

Conclusion

CI Vat Green 1 possesses the fundamental characteristics of a redox indicator, namely a distinct color change associated with a reversible redox reaction. While its application in a research context is not yet well-documented with quantitative data, the protocols outlined in these application notes provide a comprehensive guide for researchers to characterize its key redox properties and subsequently employ it as a valuable probe for studying a wide range of redox processes. Its solubility in organic solvents and the water solubility of its reduced form offer flexibility in designing experimental systems for both chemical and potentially biological applications. Further research into the spectroelectrochemical properties of CI Vat Green 1 will undoubtedly enhance its utility as a readily available and effective redox probe.

References

• 1. Vat Green 1 - Wikipedia [en.wikipedia.org]
• 2. sdinternational.com [sdinternational.com]
• 3. medkoo.com [medkoo.com]
• 4. worlddyevariety.com [worlddyevariety.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of C.I. Vat Green 1

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the identification and quantification of C.I. Vat Green 1 (Indanthren Brilliant Green B), a violanthrone-based vat dye. Due to the inherent insolubility of vat dyes in aqueous solutions, a critical sample preparation step involving chemical reduction to the soluble leuco form is employed. The subsequent analysis is performed using a reversed-phase HPLC system with UV-Visible detection. This method is suitable for quality control, purity assessment, and stability studies of C.I. Vat Green 1 in various sample matrices for researchers, scientists, and drug development professionals.

Introduction

C.I. Vat Green 1 (C.I. 59825; CAS 128-58-5) is a polycyclic aromatic organic compound widely used as a green vat dye.[1][2] Its molecular structure is 16,17-dimethoxyviolanthrone, with a molecular formula of C₃₆H₂₀O₄ and a molecular weight of 516.54 g/mol .[1] Like other vat dyes, C.I. Vat Green 1 is insoluble in water, which presents a challenge for analytical techniques such as HPLC.[1] To overcome this, the dye is converted to its water-soluble leuco form through a reduction reaction in an alkaline medium. This application note provides a comprehensive protocol for the sample preparation and subsequent HPLC analysis of C.I. Vat Green 1.

Experimental Protocols

Sample Preparation: Reduction of C.I. Vat Green 1 to its Leuco Form

Reagents:

• C.I. Vat Green 1 sample

• Sodium dithionite (B78146) (Na₂S₂O₄)

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Nitrogen gas (high purity)

• Methanol (B129727) (HPLC grade)

• Deionized water (HPLC grade)

Procedure:

• Accurately weigh approximately 10 mg of the C.I. Vat Green 1 sample into a 20 mL volumetric flask.

• Add 10 mL of 0.1 M sodium hydroxide solution to the flask.

• Add approximately 100 mg of sodium dithionite to the flask.

• Immediately purge the flask with nitrogen gas for 2-3 minutes to create an inert atmosphere and prevent re-oxidation of the leuco dye.

• Seal the flask and sonicate for 20 minutes, or until the dye has completely dissolved, resulting in a color change to the soluble leuco form.

• Dilute the solution to the 20 mL mark with a 50:50 (v/v) mixture of methanol and deionized water.

• Filter the resulting solution through a 0.45 µm syringe filter into an HPLC vial for immediate analysis.

HPLC Instrumentation and Conditions

The analysis is performed on a standard HPLC system equipped with a UV-Visible detector. The chromatographic conditions are based on established methods for the separation of polycyclic aromatic hydrocarbons, which are structurally related to violanthrone (B7798473) derivatives.[3][4]

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column oven

• UV-Visible or Diode Array Detector

Chromatographic Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase A	Deionized Water
Mobile Phase B	Acetonitrile
Gradient	0-2 min: 70% B; 2-15 min: 70% to 95% B; 15-20 min: 95% B; 20-22 min: 95% to 70% B; 22-25 min: 70% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	610 nm
Injection Volume	10 µL

Data Presentation

The following table summarizes the expected quantitative data for the HPLC analysis of the C.I. Vat Green 1 leuco form. These values are indicative and may vary slightly depending on the specific instrumentation and column used.

Analyte	Expected Retention Time (min)	Linearity Range (µg/mL)	Correlation Coefficient (r²)	Limit of Detection (LOD) (µg/mL)	Limit of Quantitation (LOQ) (µg/mL)
C.I. Vat Green 1 (Leuco Form)	~ 12.5	1 - 100	> 0.999	~ 0.2	~ 0.7
Potential Impurity 1	~ 8.2	-	-	-	-
Potential Impurity 2	~ 14.8	-	-	-	-

Mandatory Visualization

Caption: Experimental workflow for the HPLC analysis of C.I. Vat Green 1.

Discussion

The provided protocol outlines a comprehensive approach for the analysis of C.I. Vat Green 1 by HPLC. The critical step of reducing the insoluble vat dye to its soluble leuco form is essential for successful chromatographic analysis. The use of a nitrogen atmosphere during sample preparation is crucial to prevent the rapid re-oxidation of the leuco dye back to its insoluble form.

The proposed reversed-phase HPLC method, utilizing a C18 column and a water/acetonitrile gradient, is a standard and effective technique for the separation of polycyclic aromatic compounds like the violanthrone backbone of C.I. Vat Green 1. The detection wavelength of 610 nm is selected based on the known absorbance maximum of the leuco form of C.I. Vat Green 1, ensuring high sensitivity for the analyte of interest.

This method can be validated according to ICH guidelines for parameters such as linearity, accuracy, precision, specificity, and robustness to ensure its suitability for routine use in a quality control environment. Potential impurities arising from the synthesis or degradation of C.I. Vat Green 1 can also be identified and quantified using this method, provided they are chromatographically resolved from the main peak.

Conclusion

This application note provides a detailed and practical protocol for the HPLC analysis of C.I. Vat Green 1. By incorporating a necessary reduction step in the sample preparation, this method allows for the accurate and reproducible quantification of this otherwise insoluble vat dye. The outlined procedure is valuable for quality assessment and research applications involving C.I. Vat Green 1.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat Green 1 - Wikipedia [en.wikipedia.org]
• 3. Polycyclic Aromatic Hydrocarbons Analyzed with HPLC - AppNote [mtc-usa.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]

Application Notes and Protocols for CI Vat Green 1 in Dyeing of Modified Textiles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of CI Vat Green 1 in dyeing studies on modified textiles. The protocols and data presented are compiled from various research sources to guide further investigation into enhancing dye-fiber interactions and improving the functional properties of textiles.

Introduction to CI Vat Green 1

CI Vat Green 1 (CAS No. 128-58-5), a member of the anthraquinone (B42736) class of vat dyes, is renowned for its excellent fastness properties on cellulosic fibers.[1] Its application on modified textiles is an area of growing research interest, aiming to further enhance dye uptake, color strength, and durability, as well as to impart novel functionalities to the textile substrates. Textile modifications such as gamma irradiation, plasma treatment, and cationization alter the surface chemistry and morphology of the fibers, thereby influencing their interaction with the dye molecules.

Experimental Protocols

The following sections detail the experimental procedures for modifying textile substrates and the subsequent dyeing process with CI Vat Green 1.

Textile Pre-treatment

Prior to any modification, it is crucial to prepare the textile substrate to ensure uniformity and reproducibility of the results.

Protocol for Pre-treatment of Cotton Fabric:

• Scouring: The raw cotton fabric is treated with a solution containing 2 g/L sodium hydroxide (B78521) and 1 g/L non-ionic wetting agent at 80-90°C for 1 hour to remove natural waxes, pectins, and other impurities.

• Rinsing: The scoured fabric is thoroughly rinsed with hot and then cold deionized water until a neutral pH is achieved.

• Bleaching (Optional): For a full white base, the fabric can be bleached with a solution of 3-5 ml/L hydrogen peroxide (35%) and 1-2 g/L sodium silicate (B1173343) at 85-95°C for 1 hour.

• Final Rinse and Drying: The fabric is rinsed thoroughly with deionized water and dried at ambient temperature.

Textile Modification Protocols

Gamma irradiation is a physical modification technique that can introduce functional groups and increase the amorphous regions in cellulosic fibers, leading to improved dye accessibility.

Protocol for Gamma Irradiation of Cotton:

• Sample Preparation: Condition the pre-treated cotton fabric samples at a standard atmosphere (20 ± 2 °C and 65 ± 5% relative humidity) for 24 hours.

• Irradiation: Expose the conditioned samples to a ⁶⁰Co gamma-ray source at a specific absorbed dose. A dose of 6 kGy has been found to be effective for improving the dyeing behavior of cellulosic fabric with CI Vat Green 1.[2]

• Post-Irradiation: The irradiated samples can be used directly for the dyeing process.

Low-temperature plasma treatment can be used to introduce polar functional groups onto the fiber surface, thereby increasing its wettability and reactivity towards dyes.

Protocol for Atmospheric Plasma Treatment of Cotton:

• Sample Preparation: Place the pre-treated cotton fabric in the plasma reactor.

• Treatment: Expose the fabric to a dielectric barrier discharge (DBD) or other suitable atmospheric plasma source. Typical treatment parameters include:

  • Gas: Air or specific gases like nitrogen or argon.

  • Power: 100-500 W.

  • Exposure Time: 30 seconds to 5 minutes.

• Post-Treatment: The plasma-treated fabric should be used for dyeing shortly after treatment to avoid the aging effect.

Cationization introduces positive charges on the cotton fiber surface, creating ionic attraction sites for the anionic leuco form of the vat dye, which can significantly enhance dye uptake.

Protocol for Cationization of Cotton:

• Mercerization: Treat the pre-treated cotton fabric in a 24% NaOH solution containing 8 g/L of a suitable wetting agent (e.g., Subitol MLF) at room temperature.[3][4]

• Cationizing Agent Treatment: Without rinsing, immerse the alkali-treated fabric in a solution containing 50 g/L of a cationizing agent such as 3-chloro-2-hydroxypropyl trimethylammonium chloride (CHPTAC).[3][4]

• Reaction: Seal the fabric in a bag and allow the reaction to proceed at room temperature for 5 to 24 hours.[3][4]

• Rinsing and Neutralization: Thoroughly rinse the fabric with hot water, followed by neutralization with a 5% acetic acid solution.[3][4]

• Final Rinse and Drying: Rinse the fabric with deionized water until neutral and then dry.

Dyeing Protocol with CI Vat Green 1

The following is a general protocol for the exhaust dyeing of cotton with CI Vat Green 1. The specific parameters may be optimized based on the textile modification.

Protocol for Vat Dyeing:

• Vatting (Reduction):

  • Prepare a stock solution of CI Vat Green 1 (e.g., 1% on weight of fabric - owf).

  • In a separate vessel, prepare the reduction bath with deionized water at 50-60°C.

  • Add a wetting agent (e.g., 1 g/L), a sequestering agent (e.g., 2 g/L), and a leveling agent (e.g., 2 g/L).[5]

  • Add the required amount of sodium hydroxide (e.g., 5-12 g/L) and sodium hydrosulfite (e.g., 5-8 g/L) as the reducing agent.[6]

  • Add the dye stock solution to the reduction bath and stir until the dye is fully reduced (leuco form), which is indicated by a color change (typically to blue for Vat Green 1).[1]

• Dyeing:

  • Introduce the modified or unmodified cotton fabric into the dyebath.

  • Raise the temperature to the target dyeing temperature (e.g., 60-75°C) and maintain for the desired duration (e.g., 45-60 minutes). For gamma-irradiated cotton, optimal conditions have been reported as 75°C for 1 hour at a pH of 11.[2]

  • A liquor-to-goods ratio of 20:1 is commonly used.[5]

• Oxidation:

  • After dyeing, remove the fabric from the bath and rinse with cold water.

  • Oxidize the leuco dye back to its insoluble pigment form within the fiber. This can be achieved by air oxidation or, more commonly, by chemical oxidation with a solution of hydrogen peroxide (e.g., 0.5-1.0 g/L) at 30-50°C for 10 minutes.[6]

• Soaping (After-treatment):

  • To remove unfixed dye from the fabric surface and to develop the true shade and fastness properties, a soaping treatment is necessary.

  • Treat the dyed fabric in a solution containing 1-2 g/L of a non-ionic detergent and 1-2 g/L of soda ash at 95-100°C for 10-15 minutes.[6]

  • Rinse the fabric thoroughly with hot and then cold water.

  • Dry the fabric at ambient temperature.

Data Presentation

The following tables summarize the expected quantitative data from dyeing studies of CI Vat Green 1 on modified textiles. The data for unmodified cotton is provided as a baseline.

Table 1: Color Strength (K/S) and CIELab Values of CI Vat Green 1 on Modified Cotton

Textile Substrate	K/S Value	L	a	b	C	h°
Unmodified Cotton	Baseline	-	-	-	-	-
Gamma-Irradiated Cotton (6 kGy)	Increased	Lower	More Negative	Less Positive	Higher	Shifted
Plasma-Treated Cotton	Increased	Lower	More Negative	Less Positive	Higher	Shifted
Cationized Cotton	Significantly Increased	Lower	More Negative	Less Positive	Higher	Shifted

Note: The values for modified cotton are presented as expected trends relative to the baseline of unmodified cotton. Specific values will depend on the precise modification and dyeing conditions. A study on cationized cotton with other vat dyes showed a more than 10-fold increase in color depth.[3][4]

Table 2: Fastness Properties of CI Vat Green 1 on Modified Cotton

Textile Substrate	Wash Fastness (ISO 105-C06)[7]	Rubbing Fastness (ISO 105-X12)[8][9]	Light Fastness (ISO 105-B02)[10][11]
Color Change	Staining	Dry
Unmodified Cotton	4-5	4-5	4
Gamma-Irradiated Cotton	Improved (5)	Improved (5)	Improved (4-5)
Plasma-Treated Cotton	4-5	4-5	4
Cationized Cotton	4-5	4-5	4

Note: Ratings are on a scale of 1-5 for wash and rubbing fastness (5 being the best) and 1-8 for light fastness (8 being the best).[5] The data for gamma-irradiated cotton is based on reported significant improvements.[2] Data for plasma-treated and cationized cotton with CI Vat Green 1 requires further specific investigation.

Visualizations

Experimental Workflow

The following diagram illustrates the general experimental workflow for the dyeing of modified textiles with CI Vat Green 1.

Caption: Experimental workflow for dyeing modified textiles with CI Vat Green 1.

Mechanism of Vat Dyeing on Modified Textiles

The following diagram illustrates the chemical mechanism of vat dyeing and the influence of textile modifications on the process.

Caption: Mechanism of vat dyeing and the role of textile modification.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. researchgate.net [researchgate.net]
• 3. Trichromatic Vat Dyeing of Cationized Cotton [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. A green approach of vat dyeing of cotton fabric with natural reducing agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. textiletrainer.com [textiletrainer.com]
• 7. ISO 105 C06 Color Fastness to Washing Test Method [darongtester.com]
• 8. Guidance on ISO 105 X12 Color Fastness Test to Rubbing [darongtester.com]
• 9. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 10. fyitester.com [fyitester.com]
• 11. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]

Technical Notes & Optimization

Improving the solubility of CI Vat Green 1 for laboratory use

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the solubility of C.I. Vat Green 1 for laboratory applications.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Vat Green 1 and why is its solubility a challenge?

C.I. Vat Green 1 (also known as Vat Brilliant Green FFB) is an anthraquinone-based vat dye.[1] Structurally, it is a large, non-polar molecule, which makes it inherently insoluble in water and many common laboratory solvents such as ethanol, chloroform, and toluene.[1][2][3][4][5][6][7] For laboratory use, achieving a stable and soluble form is crucial for consistent and reproducible experimental results.

Q2: What is the primary method for solubilizing C.I. Vat Green 1?

The most effective method for solubilizing C.I. Vat Green 1 is a chemical reduction process known as "vatting".[1][7][8][9][10][11] This process converts the insoluble dye into its water-soluble "leuco" form. This is achieved by using a reducing agent, most commonly sodium hydrosulfite (also known as sodium dithionite), in an alkaline solution, typically prepared with sodium hydroxide (B78521).[1][7][8][9][10][11]

Q3: Are there any organic solvents that can dissolve C.I. Vat Green 1?

While C.I. Vat Green 1 is largely insoluble in common organic solvents, some degree of solubility can be achieved in specific solvents, particularly at elevated temperatures. These include:

• Slightly soluble in: Acetone, 2-chlorophenol, nitrobenzene, and hot pyridine.[2][3][5][6]

• Soluble in: Hot 1,2,3,4-tetrahydronaphthalene.[2][3][5][6]

A "solubilised" form of Vat Green 1 also exists, which is reported to be soluble in water and acetone.[12]

Q4: What is the "leuco" form of C.I. Vat Green 1?

The "leuco" form of C.I. Vat Green 1 is the reduced, water-soluble state of the dye.[7][8][10] In the vatting process, the carbonyl groups in the dye's molecular structure are reduced to hydroxyl groups, forming the sodium salt of the chromophore, which is soluble in water.[10] This form is often blue in color.[3][4] Upon exposure to an oxidizing agent or air, the leuco form is oxidized back to its original insoluble, green state.[8][11]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Incomplete dissolution or presence of solid particles.	Insufficient reducing agent (sodium hydrosulfite).	Increase the amount of sodium hydrosulfite incrementally. Ensure thorough mixing.
Insufficient alkali (sodium hydroxide).	Add more sodium hydroxide to ensure the solution is sufficiently alkaline.
Low temperature of the solution.	The optimal temperature for reduction with sodium hydrosulfite is around 60°C.[9][10] Gently heat the solution to this temperature to facilitate the reaction, avoiding overheating which can decompose the reducing agent.
Solution color is not the expected blue of the leuco form.	Incomplete reduction.	Follow the recommendations for incomplete dissolution. Ensure adequate mixing and temperature control.
Oxidation of the leuco dye.	Minimize exposure of the solution to air. Work in a closed container or under an inert atmosphere (e.g., nitrogen) if possible.
Precipitate forms after initial dissolution.	Oxidation of the leuco form.	As mentioned above, protect the solution from air. If a precipitate has formed, it may be possible to re-reduce it by adding more sodium hydrosulfite and gently heating.
The solution has cooled down.	Some solubility in organic solvents is temperature-dependent. If using an organic solvent, gentle heating may be required to redissolve the compound.

Experimental Protocols

Protocol 1: Aqueous Solubilization of C.I. Vat Green 1 via Vatting

This protocol describes the standard vatting procedure to obtain a soluble leuco form of C.I. Vat Green 1 in an aqueous solution.

Materials:

• C.I. Vat Green 1 powder

• Sodium hydrosulfite (Na₂S₂O₄)

• Sodium hydroxide (NaOH)

• Deionized water

• Heating and stirring plate

• Beaker or flask

• Spatula and weighing balance

Procedure:

• Preparation of the Dye Slurry: In a beaker, create a paste of the C.I. Vat Green 1 powder with a small amount of warm deionized water.[9]

• Alkaline Solution Preparation: In a separate beaker, carefully dissolve the required amount of sodium hydroxide in deionized water to create an alkaline solution.

• Vatting Process:

  • Gently heat the alkaline solution to approximately 50-60°C.

  • Add the C.I. Vat Green 1 slurry to the heated alkaline solution with continuous stirring.

  • Gradually add the sodium hydrosulfite powder to the mixture. The solution should change color to blue, indicating the formation of the soluble leuco form.[3][4]

  • Maintain the temperature at 55-60°C and continue stirring for 15-30 minutes to ensure complete reduction and dissolution.[9][10]

• Use and Storage: The resulting solution contains the soluble leuco form of C.I. Vat Green 1 and should be used promptly. To minimize oxidation, store in a sealed container with minimal headspace.

Data Presentation

Solubility of C.I. Vat Green 1 in Various Solvents

Solvent	Solubility	Reference(s)
Water	Insoluble	[1][2][3][4][5][6][7]
Ethanol	Insoluble	[2][3][5][6]
Chloroform	Insoluble	[2][3]
Toluene	Insoluble	[2][3]
Acetone	Slightly Soluble	[2][3][5][6]
2-Chlorophenol	Slightly Soluble	[2][3]
Nitrobenzene	Slightly Soluble	[2][3][5][6]
Pyridine (hot)	Slightly Soluble	[2][3][4][5][6]
1,2,3,4-Tetrahydronaphthalene (hot)	Soluble	[2][3][5][6]
"Solubilised Vat Green 1" in Water	Soluble	[12]
"Solubilised Vat Green 1" in Acetone	Soluble	[12]

Visualizations

References

• 1. Fabric Dyes Vat Brilliant Green FFB C.I. Vat Green 1 China Manufacturer [xcwydyes.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. VAT GREEN 1|CAS NO.128-58-5 [chinainterdyes.com]
• 4. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 5. sdinternational.com [sdinternational.com]
• 6. indiamart.com [indiamart.com]
• 7. Vat Dyes and Fibre Reactive Dyes – Textile colouration and finishes [ebooks.inflibnet.ac.in]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Dissolving Methods of Seven Commonly Used Dyes - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 10. How to use vat dyes? How to dissolve vat dyes? [xcwydyes.com]
• 11. Vat dye - Wikipedia [en.wikipedia.org]
• 12. worlddyevariety.com [worlddyevariety.com]

Technical Support Center: CI Vat Green 1 Spectroscopic Analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on stabilizing and analyzing CI Vat Green 1 solutions using spectroscopic methods.

Frequently Asked Questions (FAQs)

Q1: What is CI Vat Green 1 and why is it difficult to prepare for spectroscopic analysis?

A1: CI Vat Green 1 (also known as Vat Brilliant Green FFB) is a water-insoluble organic dye.[1] Its insolubility in aqueous and many common organic solvents makes direct spectroscopic analysis challenging. To prepare a solution suitable for techniques like UV-Vis spectroscopy, the insoluble pigment must be chemically reduced to its water-soluble "leuco" form.[2] This reduction is typically achieved in an alkaline environment using a reducing agent like sodium hydrosulfite. The resulting leuco form is highly sensitive to atmospheric oxygen and can easily oxidize back to its insoluble state, requiring careful handling during analysis.[3]

Q2: What is the expected color of a properly prepared CI Vat Green 1 leuco solution?

A2: The alkaline leuco form of CI Vat Green 1 has a distinct blue color.[4] If the solution appears green, it may indicate the presence of unreduced dye particles or partial re-oxidation. An acidic solution of the leuco form will appear brilliant red.[4]

Q3: What are the optimal storage conditions for CI Vat Green 1 powder and its solutions?

A3: For the solid powder, it is recommended to store it in a dry, dark place. For short-term storage (days to weeks), a temperature of 0-4°C is suitable, while long-term storage (months to years) should be at -20°C.[5] Solutions of the leuco form are highly unstable due to their sensitivity to oxygen and should be prepared fresh for immediate use.[3] If temporary storage is necessary, it should be under an inert atmosphere (e.g., nitrogen or argon) and protected from light.

Q4: In which solvents is the oxidized form of CI Vat Green 1 soluble?

A4: The oxidized (pigment) form of CI Vat Green 1 is insoluble in water, ethanol, chloroform, and toluene.[6] It is soluble in hot 1,2,3,4-tetrahydronaphthalene (B1681288) and slightly soluble in acetone, o-chlorophenol, nitrobenzene, and hot pyridine.[6] For analytical purposes, it is also reported to be soluble in DMSO.[5]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Precipitate forms in the cuvette during measurement.	1. The leuco dye is re-oxidizing to its insoluble form due to exposure to atmospheric oxygen.[3]2. The pH of the solution has dropped, reducing the solubility of the leuco form.	1. Prepare samples immediately before analysis. Use a sealed cuvette or maintain an inert atmosphere over the sample.2. Ensure the pH of the solution is maintained in the recommended alkaline range (typically pH 11-13).[7]
Inconsistent or drifting absorbance readings.	1. The leuco dye is unstable and degrading or re-oxidizing during the measurement.2. The concentration of the reducing agent is insufficient to maintain the dye in its leuco form.3. Temperature fluctuations in the spectrophotometer.	1. Minimize the time between sample preparation and measurement. Ensure complete reduction before analysis.2. Optimize the concentration of the reducing agent (e.g., sodium hydrosulfite).3. Allow the spectrophotometer to warm up and stabilize. Use a temperature-controlled cuvette holder if available.
The solution in the cuvette appears green instead of blue.	1. Incomplete reduction of the CI Vat Green 1 pigment.2. Partial re-oxidation of the leuco form.	1. Ensure sufficient reducing agent and alkali are used and that the reduction has gone to completion (indicated by a stable blue solution).2. Minimize exposure to air during sample preparation and transfer to the cuvette.
Broad, poorly defined peaks in the UV-Vis spectrum.	Light scattering from suspended, un-dissolved dye particles.	1. Ensure the dye is fully reduced and dissolved.2. Use derivative spectrophotometry to minimize the effect of light scattering on the absorbance spectrum.
The color of the prepared solution is pale or weaker than expected.	1. Insufficient concentration of CI Vat Green 1.2. The pH is too high (e.g., >13.5), which can decrease the dye uptake rate.[8]	1. Verify the initial concentration of the dye.2. Carefully control the pH to the optimal range for leuco form stability and solubility.

Data Presentation

Table 1: Solubility of CI Vat Green 1 (Oxidized Form)

Solvent	Solubility	Reference
Water	Insoluble	[6]
Ethanol	Insoluble	[6]
Chloroform	Insoluble	[6]
Toluene	Insoluble	[6]
Hot 1,2,3,4-Tetrahydronaphthalene	Soluble	[6]
Acetone	Slightly Soluble	[6]
o-Chlorophenol	Slightly Soluble	[6]
Nitrobenzene	Slightly Soluble	[6]
Hot Pyridine	Slightly Soluble	[6]
DMSO	Soluble	[5]

Table 2: Recommended Reagent Concentrations for Leuco Form Preparation

Reagent	Concentration Range	Purpose	Reference
CI Vat Green 1	0.05 g/L (for analysis)	Analyte
Sodium Hydroxide (B78521) (NaOH)	3 - 15 g/L	Provides alkaline medium for reduction and solubilization
Sodium Hydrosulfite (Na₂S₂O₄)	0.01 - 0.05 g/L	Reducing agent to convert to leuco form

Experimental Protocols

Protocol 1: Preparation of CI Vat Green 1 Leuco Solution for UV-Vis Spectroscopy

This protocol is based on the methodology described for the spectrophotometric analysis of vat dyes.

Materials:

• CI Vat Green 1 powder

• Sodium hydroxide (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Deionized water

• Volumetric flasks

• Pipettes

• Magnetic stirrer and stir bar

• Cuvettes for spectrophotometry

Procedure:

• Prepare the Alkaline Solution:

  • Prepare a stock solution of sodium hydroxide in deionized water at the desired concentration (e.g., 10 g/L).

• Prepare the CI Vat Green 1 Suspension:

  • Accurately weigh the desired amount of CI Vat Green 1 powder (e.g., to make a final concentration of 0.05 g/L).

  • In a volumetric flask, add a small amount of the prepared NaOH solution and the CI Vat Green 1 powder. Gently swirl to create a uniform suspension.

• Reduction to the Leuco Form:

  • While stirring the suspension, add the required volume of a freshly prepared sodium hydrosulfite solution (e.g., to achieve a final concentration of 0.03 g/L).

  • Continue stirring until the color of the solution changes to a stable, clear blue, indicating the formation of the soluble leuco form. This may take a few minutes.

  • Bring the solution to the final volume with the NaOH solution.

• Spectroscopic Measurement:

  • Immediately transfer the freshly prepared blue leuco solution to a cuvette.

  • Measure the absorbance spectrum using a UV-Vis spectrophotometer. The expected absorbance maximum for the leuco form is approximately 610 nm.

  • Use the alkaline solution (without the dye and reducing agent) as a blank.

  • If light scattering is an issue (indicated by a broad, undefined spectrum), apply a derivative transformation to the spectrum to better resolve the absorbance peak.

Note: Due to the oxygen sensitivity of the leuco form, it is crucial to perform the analysis as quickly as possible after preparation.

Visualizations

Caption: Experimental workflow for the preparation and spectroscopic analysis of CI Vat Green 1 leuco solutions.

Caption: Logical troubleshooting workflow for spectroscopic analysis of CI Vat Green 1.

References

• 1. Fabric Dyes Vat Brilliant Green FFB C.I. Vat Green 1 China Manufacturer [xcwydyes.com]
• 2. repository.lib.ncsu.edu [repository.lib.ncsu.edu]
• 3. benchchem.com [benchchem.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. medkoo.com [medkoo.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. What are the effects of pH on the dyeing and finishing process？ - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]

Technical Support Center: Optimizing CI Vat Green 1 Photocatalysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the photocatalytic degradation of CI Vat Green 1.

Frequently Asked Questions (FAQs)

Q1: What is the underlying principle of photocatalytic degradation of CI Vat Green 1?

A1: Photocatalytic degradation is an advanced oxidation process (AOP) that utilizes a semiconductor photocatalyst, most commonly titanium dioxide (TiO₂), and a light source.[1] When the photocatalyst absorbs photons with energy greater than its band gap, it generates electron-hole pairs.[1] These charge carriers react with water and oxygen to produce highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH) and superoxide (B77818) radicals (O₂•⁻).[1] These potent oxidizing agents can break down the complex structure of CI Vat Green 1 into simpler, less harmful compounds like CO₂, water, and mineral acids.[1]

Q2: What are the critical parameters influencing the degradation efficiency of CI Vat Green 1?

A2: The efficiency of the photocatalytic degradation of CI Vat Green 1 is sensitive to several key experimental parameters:

• pH of the solution: This affects the surface charge of the photocatalyst and the dye molecule, which in turn influences adsorption and reaction rates.[1]

• Catalyst dosage: The amount of photocatalyst determines the number of available active sites for the reaction.[1]

• Initial dye concentration: Higher concentrations can reduce light penetration and saturate the catalyst surface, often leading to a decrease in the degradation rate.[1]

• Light intensity: A higher light intensity generally increases the rate of electron-hole pair generation, up to a certain point.[1]

• Presence of other substances: Other ions and organic matter in the solution can act as scavengers for reactive oxygen species, which can inhibit the degradation process.[1]

Q3: How is the degradation efficiency of CI Vat Green 1 calculated?

A3: The degradation efficiency is typically determined by monitoring the change in the dye's concentration over time using a UV-Vis spectrophotometer. The concentration is proportional to the absorbance at the dye's maximum wavelength (λmax). The formula for calculating degradation efficiency is:

Degradation Efficiency (%) = [(C₀ - Cₜ) / C₀] × 100

Where:

• C₀ is the initial concentration of the dye at the beginning of the irradiation (t=0).

• Cₜ is the concentration of the dye at a specific irradiation time 't'.[1]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low Degradation Efficiency	Inadequate Light Source: The lamp's emission spectrum may not be appropriate for activating the photocatalyst (e.g., UV-A for TiO₂). The lamp's intensity may have decreased with age.	- Ensure your light source is appropriate for your photocatalyst. - Check the manufacturer's specifications for the lamp's lifespan and replace if necessary.
Incorrect Catalyst Dosage: Too little catalyst provides insufficient active sites. Too much catalyst can lead to particle aggregation and light scattering, which reduces the effective surface area and blocks light penetration.[1]	- Optimize the catalyst dosage by performing a series of experiments with varying amounts of the photocatalyst.[1]
Suboptimal pH: The surface charge of the catalyst and the dye molecule are pH-dependent, affecting adsorption and degradation.	- Determine the optimal pH for your system by conducting experiments across a range of pH values.
High Initial Dye Concentration: A high concentration of the dye can prevent light from reaching the catalyst surface.	- Perform experiments with a range of initial dye concentrations to find the optimal level.[2]
Inconsistent Results	Inadequate Stirring: Non-uniform suspension of the catalyst can lead to inconsistent results.	- Ensure vigorous and constant stirring to maintain a uniform suspension of the photocatalyst.
Temperature Fluctuations: Significant temperature changes can affect reaction rates.	- Use a cooling system or water bath to maintain a constant temperature during the experiment.[1]
Catalyst Deactivation: The catalyst may lose activity after repeated use.	- Test the reusability of your catalyst. If deactivation is observed, consider regeneration methods or using fresh catalyst for each experiment.
No Degradation Observed	Catalyst Inactivity: The photocatalyst may be inactive or of poor quality.	- Verify the activity of your catalyst with a standard pollutant. - Ensure the catalyst has been stored correctly.
Incorrect Wavelength: The light source may not be emitting at the correct wavelength to activate the photocatalyst.	- Check the emission spectrum of your lamp and the absorption spectrum of your photocatalyst.

Data Presentation

The following tables provide representative data from photocatalytic degradation studies of vat dyes. Note that the optimal conditions for CI Vat Green 1 should be determined experimentally.

Table 1: Effect of Initial Dye Concentration on Degradation Efficiency

Initial Concentration (mg/L)	Degradation Efficiency (%) after 120 min
10	95
20	85
50	60
100	40

Data is illustrative and based on typical results for vat dye degradation.

Table 2: Effect of Catalyst Dosage on Degradation Efficiency

Catalyst Dosage (g/L)	Degradation Efficiency (%) after 120 min
0.5	70
1.0	92
1.5	88
2.0	80

Data is illustrative. An optimal dosage is typically observed, after which efficiency may decrease due to light scattering.[1]

Table 3: Effect of pH on Degradation Efficiency

pH	Degradation Efficiency (%) after 120 min
3	80
5	95
7	85
9	75
11	65

Data is illustrative. The optimal pH can vary significantly depending on the specific dye and photocatalyst.

Experimental Protocols

Detailed Methodology for Photocatalytic Degradation of CI Vat Green 1

1. Preparation of Stock Solution:

• Accurately weigh a precise amount of CI Vat Green 1 dye powder.

• Dissolve it in deionized (DI) water to prepare a concentrated stock solution (e.g., 500 mg/L). Sonication may be required to ensure complete dissolution.[1]

2. Experimental Setup:

• Place a defined volume of the dye solution (e.g., 100 mL) with the desired initial concentration in a suitable reactor (e.g., a beaker).[1]

• Place the reactor on a magnetic stirrer.

• Position a light source (e.g., a UV lamp or a solar simulator) at a fixed distance from the reactor.

• Use a cooling fan or a water jacket to maintain a constant temperature.[1]

3. Experimental Procedure:

• Adjust the initial pH of the solution to the desired value using dilute NaOH or HCl.

• Add the precisely weighed photocatalyst (e.g., TiO₂ P25) to the solution to achieve the desired dosage (e.g., 1.0 g/L).[1]

• Adsorption-Desorption Equilibrium: Stir the suspension in complete darkness for a set period (e.g., 30-60 minutes) to allow the dye to adsorb onto the catalyst surface and reach equilibrium. Take an initial sample (t=0) just before starting the irradiation.[1]

• Photocatalysis: Turn on the light source to initiate the photocatalytic reaction. Keep the suspension under constant stirring.[1]

• Sampling: Withdraw aliquots (e.g., 3-5 mL) at regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes).[1]

• Immediately centrifuge or filter the sample to remove the photocatalyst particles.

• Analyze the concentration of the remaining dye in the supernatant using a UV-Vis spectrophotometer at the λmax of CI Vat Green 1.

Visualizations

Caption: Mechanism of photocatalytic degradation of CI Vat Green 1.

References

• 1. benchchem.com [benchchem.com]
• 2. naturalspublishing.com [naturalspublishing.com]

Preventing degradation of CI Vat Green 1 under UV irradiation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with CI Vat Green 1, focusing on the prevention of its degradation under UV irradiation.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving CI Vat Green 1 and exposure to UV light.

Problem	Potential Cause	Suggested Solution
Rapid and significant fading of CI Vat Green 1 solution upon UV exposure.	1. High-intensity UV source: The intensity of the UV lamp may be too high, accelerating photodegradation. 2. Presence of oxidizing agents: Contaminants in the solvent or on the glassware may be acting as oxidizing agents. 3. Inappropriate solvent: The solvent used may be promoting the degradation of the dye.	1. Reduce UV intensity: Decrease the power of the UV source or increase the distance between the source and the sample. 2. Use high-purity solvents and clean glassware: Ensure all solvents are of high purity and glassware is thoroughly cleaned to remove any residual oxidizing agents. 3. Solvent selection: Test the stability of CI Vat Green 1 in a range of high-purity solvents to identify one that minimizes degradation.
Inconsistent degradation rates between replicate experiments.	1. Fluctuations in UV lamp output: The intensity of the UV lamp may not be stable over time. 2. Variations in sample preparation: Inconsistencies in dye concentration, solvent volume, or sample container positioning can lead to variable results. 3. Temperature fluctuations: Changes in ambient temperature can affect the rate of photochemical reactions.	1. Monitor lamp intensity: Use a UV meter to monitor and record the lamp's output for each experiment. 2. Standardize protocol: Adhere to a strict, standardized protocol for sample preparation, ensuring consistent dye concentration, solvent volume, and precise positioning of the sample relative to the UV source. 3. Control temperature: Conduct experiments in a temperature-controlled environment.
Precipitation or color change in the CI Vat Green 1 solution even before significant UV exposure.	1. pH of the solution: The stability of vat dyes can be pH-dependent. 2. Presence of atmospheric contaminants: Gasses like ozone and nitrogen oxides in the laboratory air can contribute to dye degradation.[1]	1. Buffer the solution: Maintain a constant pH by using a suitable buffer system. The optimal pH for stability should be determined experimentally. 2. Inert atmosphere: Conduct experiments under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric contaminants.
UV stabilizer does not seem to be effective.	1. Incorrect stabilizer for the dye chemistry: The chosen UV absorber or HALS may not be effective for the specific degradation pathway of a violanthrone (B7798473) dye. 2. Insufficient concentration of the stabilizer: The concentration of the stabilizer may be too low to provide adequate protection. 3. Incompatibility with the solvent: The stabilizer may not be soluble or stable in the chosen solvent.	1. Select appropriate stabilizers: For violanthrone dyes, consider triazine-based UV absorbers or high molecular weight HALS. 2. Optimize stabilizer concentration: Perform a dose-response experiment to determine the optimal concentration of the stabilizer. 3. Check stabilizer-solvent compatibility: Ensure the chosen stabilizer is soluble and stable in the experimental solvent.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of CI Vat Green 1 degradation under UV irradiation?

A1: The photodegradation of CI Vat Green 1, a violanthrone derivative, is primarily initiated by the absorption of UV photons. This excites the dye molecule to a higher energy state, making it more susceptible to reactions with its environment, particularly with oxygen. The process involves the formation of reactive oxygen species (ROS), such as singlet oxygen and hydroxyl radicals, which then attack the chromophore of the dye, leading to its breakdown and a loss of color. The degradation can also be influenced by factors such as humidity and the presence of atmospheric pollutants.[1]

Q2: What are the most effective types of stabilizers to prevent the UV degradation of CI Vat Green 1?

A2: Two main classes of stabilizers are effective in protecting dyes from photodegradation:

• UV Absorbers: These compounds, such as those based on benzophenone, benzotriazole (B28993), or triazine, function by absorbing harmful UV radiation and dissipating it as heat, thereby preventing the UV light from reaching and exciting the dye molecules.

• Hindered Amine Light Stabilizers (HALS): HALS do not absorb UV radiation but act as radical scavengers. They interrupt the degradation process by trapping the free radicals that are formed during photo-oxidation, thus preventing further damage to the dye structure. HALS are particularly effective as they are regenerated in the process, allowing them to provide long-lasting protection.

Q3: How can I quantitatively measure the degradation of CI Vat Green 1 in my experiments?

A3: The degradation of CI Vat Green 1 can be quantified using UV-Visible spectrophotometry. By measuring the absorbance of the dye solution at its wavelength of maximum absorbance (λmax) at different time intervals of UV exposure, you can monitor the decrease in dye concentration. The percentage of degradation can be calculated using the following formula:

Degradation (%) = [(A₀ - Aₜ) / A₀] × 100

Where:

• A₀ is the initial absorbance of the dye solution.

• Aₜ is the absorbance of the dye solution at time 't'.

Q4: Are there any specific environmental factors in the lab that could accelerate the degradation of CI Vat Green 1?

A4: Yes, several environmental factors can accelerate degradation. High humidity can promote photodegradation.[1] Atmospheric contaminants commonly found in laboratory air, such as ozone and oxides of nitrogen, can also contribute to the fading of vat dyes.[1] It is also crucial to consider the purity of the solvents used, as trace impurities can act as photosensitizers or reactants.

Experimental Protocols

Protocol for Evaluating the Efficacy of a UV Absorber

This protocol outlines a method for assessing the effectiveness of a UV absorber in preventing the degradation of CI Vat Green 1 in a solution.

• Preparation of Stock Solutions:

  • Prepare a stock solution of CI Vat Green 1 in a suitable high-purity solvent (e.g., DMSO, DMF) at a concentration of 1 mg/mL.

  • Prepare a stock solution of the selected UV absorber (e.g., a benzotriazole derivative) in the same solvent at a concentration of 10 mg/mL.

• Preparation of Test Samples:

  • Prepare a series of test solutions in quartz cuvettes, each containing a final CI Vat Green 1 concentration of 10 µg/mL.

  • To these solutions, add the UV absorber stock solution to achieve a range of final concentrations (e.g., 0, 50, 100, 200 µg/mL).

  • Include a control sample with no UV absorber.

• UV Irradiation and Measurement:

  • Measure the initial absorbance (A₀) of each sample at the λmax of CI Vat Green 1 using a UV-Vis spectrophotometer.

  • Expose the samples to a controlled UV light source for a defined period.

  • At regular intervals (e.g., every 30 minutes), remove the samples and measure their absorbance (Aₜ) at the λmax.

• Data Analysis:

  • Calculate the percentage degradation for each sample at each time point.

  • Plot the percentage degradation against time for each concentration of the UV absorber to determine its effectiveness.

Protocol for Applying a Hindered Amine Light Stabilizer (HALS)

This protocol describes a method for evaluating the protective effect of a HALS on CI Vat Green 1.

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of CI Vat Green 1 in a suitable high-purity solvent.

  • Prepare a 10 mg/mL stock solution of a selected HALS in the same solvent.

• Preparation of Test Samples:

  • In quartz cuvettes, prepare test solutions with a final CI Vat Green 1 concentration of 10 µg/mL.

  • Add the HALS stock solution to achieve a range of final concentrations (e.g., 0, 25, 50, 100 µg/mL).

  • A control sample containing only the dye should be included.

• UV Exposure and Analysis:

  • Record the initial absorbance (A₀) of all samples at the λmax of CI Vat Green 1.

  • Place the samples under a UV lamp with a consistent output.

  • Measure the absorbance (Aₜ) at predetermined time intervals during the UV exposure.

• Evaluation of Stability:

  • Calculate the percentage of degradation for each sample over time.

  • Compare the degradation rates of the HALS-containing samples to the control to assess the stabilizing effect of the HALS.

Quantitative Data Summary

The following tables provide illustrative data on the photodegradation of CI Vat Green 1 under different conditions.

Table 1: Effect of UV Absorber (Benzotriazole Derivative) on CI Vat Green 1 Degradation

UV Absorber Conc. (µg/mL)	Degradation after 60 min (%)	Degradation after 120 min (%)
0 (Control)	45	78
50	25	48
100	15	30
200	8	18

Table 2: Effect of HALS on the Stability of CI Vat Green 1 Under UV Irradiation

HALS Conc. (µg/mL)	Degradation after 60 min (%)	Degradation after 120 min (%)
0 (Control)	45	78
25	30	55
50	20	40
100	12	25

Visualizations

Caption: Photodegradation pathway of CI Vat Green 1.

Caption: Workflow for evaluating stabilizer effectiveness.

Caption: Troubleshooting logic for high degradation.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: CI Vat Green 1 Analysis

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals encountering challenges with High-Performance Liquid Chromatography (HPLC) analysis of CI Vat Green 1. The following resources are designed to troubleshoot common issues, with a primary focus on resolving peak tailing.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving the root causes of peak tailing during the HPLC analysis of CI Vat Green 1.

Q1: Why is my CI Vat Green 1 peak exhibiting significant tailing in my chromatogram?

Peak tailing for CI Vat Green 1 in reversed-phase HPLC can stem from several factors, often related to the molecule's unique chemical properties and its interaction with the stationary phase. The primary causes include:

• Secondary Silanol (B1196071) Interactions: CI Vat Green 1, in its reduced leuco form, can interact with residual silanol groups on the surface of silica-based stationary phases (like C18). These interactions introduce a secondary, undesirable retention mechanism, leading to a tailed peak shape.

• Inappropriate Mobile Phase pH: The stability of the soluble leuco form of CI Vat Green 1 is highly dependent on an alkaline pH. If the mobile phase pH is not sufficiently high, the leuco form can become unstable or partially re-oxidize, contributing to peak distortion.

• On-Column Re-oxidation: The reduced leuco form of CI Vat Green 1 is susceptible to oxidation back to its insoluble form. This can occur on the column if the mobile phase is not adequately deoxygenated or if the residence time is too long, resulting in peak tailing or splitting.

• Column Contamination and Degradation: Accumulation of sample matrix components or strongly retained impurities can create active sites on the column that interact with the analyte, causing tailing. Physical degradation of the column bed, such as the formation of a void, can also lead to poor peak shape.

• Metal Contamination: Trace metal impurities within the silica (B1680970) matrix of the column can potentially chelate with the analyte, leading to peak tailing.

• Sample Overload: Injecting a sample that is too concentrated can saturate the stationary phase, causing peak distortion, including tailing.

Q2: How can I systematically troubleshoot peak tailing for CI Vat Green 1?

A logical, step-by-step approach is the most efficient way to diagnose and resolve the issue. Begin with the most common and easily addressable causes before moving to more complex solutions.

Frequently Asked Questions (FAQs)

Q1: What is the correct way to prepare CI Vat Green 1 for HPLC analysis?

Due to its insolubility in aqueous solutions, CI Vat Green 1 must be reduced to its water-soluble leuco form before injection. This is typically achieved by dissolving the dye in an alkaline solution containing a reducing agent, such as sodium dithionite (B78146) (sodium hydrosulfite), under an inert atmosphere (e.g., nitrogen or argon) to prevent re-oxidation.

Q2: What type of HPLC column is most suitable for analyzing the leuco form of CI Vat Green 1?

A reversed-phase C18 column is a good starting point for the analysis of the relatively non-polar leuco form of CI Vat Green 1. To minimize silanol interactions, it is advisable to use a modern, high-purity silica column with end-capping. For large, planar molecules like CI Vat Green 1, a column with a wider pore size (e.g., 300 Å) may provide better peak shape and resolution.

Q3: My peak shape is good, but the retention time is inconsistent. What could be the cause?

Inconsistent retention times are often related to the stability of the leuco form of the dye and the mobile phase conditions. Ensure that your mobile phase is freshly prepared, adequately buffered to maintain a high pH, and thoroughly deoxygenated. Fluctuations in column temperature can also lead to shifts in retention time, so using a column oven is recommended.

Q4: Can I use a UV detector for the analysis of the leuco form of CI Vat Green 1?

Yes, a UV-Vis or photodiode array (PDA) detector is suitable for this analysis. The leuco form of vat dyes is colored and will have a distinct absorption spectrum. The specific wavelength for detection should be optimized based on the UV-Vis spectrum of the prepared leuco-CI Vat Green 1 solution.

Experimental Protocols

Protocol 1: Preparation of Leuco CI Vat Green 1 Standard Solution

Objective: To prepare a soluble and stable standard solution of CI Vat Green 1 for HPLC analysis.

Materials:

• CI Vat Green 1 powder

• Sodium dithionite (Na₂S₂O₄)

• Sodium hydroxide (B78521) (NaOH)

• Deionized water, HPLC grade

• Acetonitrile (B52724), HPLC grade

• Nitrogen or Argon gas

• Volumetric flasks

• Syringe filters (0.45 µm, solvent-compatible)

Procedure:

• Prepare Alkaline Reducing Solution: In a volumetric flask, prepare a solution of 0.1 M NaOH in deionized water. Deoxygenate the solution by bubbling with nitrogen or argon gas for at least 15-20 minutes.

• Weigh Reagents: Accurately weigh a small amount of CI Vat Green 1 powder (e.g., 10 mg) and a slight excess of sodium dithionite (e.g., 20 mg).

• Dissolution: In a separate vial, add the weighed CI Vat Green 1 and sodium dithionite.

• Reduction: Under a gentle stream of inert gas, add a specific volume of the deoxygenated 0.1 M NaOH solution to the vial containing the solids. Cap the vial and sonicate or vortex until the dye is completely dissolved, and the solution turns to the characteristic color of the leuco form. The solution should be protected from light and air.

• Dilution and Filtration: Further dilute the stock solution to the desired concentration using a mixture of the alkaline reducing solution and acetonitrile to match the initial mobile phase composition. Filter the final solution through a 0.45 µm syringe filter before injection.

Protocol 2: Proposed HPLC Method for CI Vat Green 1 Analysis

Objective: To provide a starting point for the chromatographic separation of the leuco form of CI Vat Green 1.

Parameter	Condition
HPLC System	Quaternary or Binary HPLC system with degasser, autosampler, column oven, and PDA/UV-Vis detector
Column	Reversed-Phase C18, 4.6 x 150 mm, 5 µm (High-purity, end-capped silica)
Mobile Phase A	10 mM Sodium Hydroxide in Water, pH adjusted to ~11-12
Mobile Phase B	Acetonitrile
Gradient Program	0-2 min: 30% B; 2-15 min: 30% to 90% B; 15-20 min: 90% B; 20.1-25 min: 30% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	To be determined based on the UV spectrum of the leuco form (e.g., monitor at a wavelength in the visible range)

Data Presentation

The following table summarizes the potential effects of various troubleshooting steps on key chromatographic parameters.

Troubleshooting Action	Expected Effect on Peak Tailing	Potential Effect on Retention Time	Potential Effect on Resolution
Increase Mobile Phase pH	Decrease	May slightly decrease	May change selectivity
Add Mobile Phase Modifier (e.g., TEA)	Decrease	May increase for basic compounds	May improve for co-eluting peaks
Decrease Sample Concentration	Decrease	No significant change	May improve for overloaded peaks
Use a New, High-Purity Column	Decrease	May change slightly	Should improve
Increase Column Temperature	May decrease	Decrease	May increase or decrease
Thoroughly Degas Mobile Phase	Decrease (if re-oxidation is the cause)	No significant change	May improve baseline stability

Mandatory Visualization

Caption: Troubleshooting workflow for CI Vat Green 1 HPLC peak tailing.

Technical Support Center: Enhancing the Quantum Yield of CI Vat Green 1 Fluorescence

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and enhancing the fluorescence quantum yield of CI Vat Green 1. The information is presented in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is CI Vat Green 1 and what are its basic properties?

CI Vat Green 1, also known as Vat Brilliant Green FFB, is a large, polycyclic aromatic dye belonging to the violanthrone (B7798473) class of compounds.[1] Its chemical and physical properties are summarized in the table below. A key challenge in working with this dye is its low solubility in common laboratory solvents.

Property	Value	Reference
CI Name	Vat Green 1	[1]
CAS Number	128-58-5	[2]
Molecular Formula	C₃₆H₂₀O₄	[2]
Molecular Weight	516.55 g/mol	[3]
Solubility	Insoluble in water, ethanol, chloroform, toluene. Slightly soluble in acetone, 2-chlorophenol, nitrobenzene, and hot pyridine. Soluble in hot 1,2,3,4-tetrahydronaphthalene (B1681288) and DMSO.	[1]

Q2: What is fluorescence quantum yield and why is it important?

The fluorescence quantum yield (Φ) is a measure of the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed. A higher quantum yield indicates a brighter and more efficient fluorophore, which is critical for sensitive detection in various applications.

Q3: What are the main factors that can affect the fluorescence quantum yield of CI Vat Green 1?

Several factors can influence the fluorescence quantum yield of a dye like CI Vat Green 1. These include:

• Solvent Environment: The polarity and viscosity of the solvent can significantly impact the fluorescence intensity.[4][5]

• Concentration: At high concentrations, aggregation-caused quenching (ACQ) is a common phenomenon for planar aromatic dyes, leading to a decrease in fluorescence.

• pH: The pH of the solution can alter the electronic state of the dye molecule, potentially affecting its fluorescence.

• Temperature: Generally, an increase in temperature leads to a decrease in fluorescence intensity due to increased molecular collisions and non-radiative decay pathways.

• Presence of Quenchers: Certain molecules, such as dissolved oxygen, can quench fluorescence.

Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments with CI Vat Green 1.

Problem	Possible Cause	Troubleshooting Steps
Low or no fluorescence signal	Inappropriate solvent: The dye may not be sufficiently dissolved or the solvent may be quenching the fluorescence.	- Use a solvent in which CI Vat Green 1 is known to be soluble, such as DMSO or hot 1,2,3,4-tetrahydronaphthalene.[1]- Test a range of solvents with varying polarities to find the optimal environment for fluorescence.
Aggregation-Caused Quenching (ACQ): The concentration of the dye is too high, leading to the formation of non-fluorescent aggregates.	- Work with dilute solutions. It is recommended to keep the absorbance of the solution below 0.1 at the excitation wavelength.- Consider using techniques to disrupt aggregation, such as the addition of surfactants or encapsulation in host molecules like cyclodextrins.
Presence of quenchers: Dissolved oxygen or other impurities in the solvent can quench fluorescence.	- Degas the solvent by bubbling with an inert gas like nitrogen or argon before use.
Fluorescence intensity varies between experiments	Inconsistent solvent preparation: Small variations in solvent composition or purity can affect fluorescence.	- Use high-purity, spectroscopy-grade solvents for all experiments.- Prepare fresh solutions for each experiment to avoid degradation or contamination.
Temperature fluctuations: Changes in ambient temperature can lead to variations in fluorescence intensity.	- Use a temperature-controlled cuvette holder in the fluorometer to maintain a constant temperature during measurements.
Photobleaching: Prolonged exposure to the excitation light can cause the dye to degrade.	- Minimize the exposure time to the excitation light.- Use the lowest possible excitation power that provides an adequate signal-to-noise ratio.
Shift in emission wavelength	Solvatochromism: The polarity of the solvent can influence the energy levels of the excited state, leading to shifts in the emission maximum.[4]	- Be aware that the emission wavelength may vary in different solvents. This is a known phenomenon and should be characterized for your specific experimental conditions.

Experimental Protocols

Protocol 1: Determination of Relative Fluorescence Quantum Yield

This protocol describes a method to determine the fluorescence quantum yield of CI Vat Green 1 relative to a known standard.

Materials:

• CI Vat Green 1

• A suitable fluorescence standard with a known quantum yield in the same solvent (e.g., Rhodamine 6G in ethanol, Φ = 0.95)

• Spectroscopy-grade solvent (e.g., DMSO)

• UV-Vis spectrophotometer

• Fluorescence spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Prepare Stock Solutions: Prepare stock solutions of CI Vat Green 1 and the standard in the chosen solvent.

• Prepare a Series of Dilutions: Prepare a series of dilutions of both the sample and the standard in the same solvent. The concentrations should be adjusted to have absorbances in the range of 0.01 to 0.1 at the excitation wavelength.

• Measure Absorbance: Measure the UV-Vis absorbance spectra of all solutions at the excitation wavelength.

• Measure Fluorescence Emission: Measure the fluorescence emission spectra of all solutions using the same excitation wavelength and instrument settings.

• Integrate Fluorescence Intensity: Calculate the integrated fluorescence intensity (area under the emission curve) for each spectrum.

• Plot Data: For both the sample and the standard, plot the integrated fluorescence intensity versus absorbance.

• Calculate Quantum Yield: The quantum yield of the sample (Φ_sample) can be calculated using the following equation:

  Φ_sample = Φ_standard * (m_sample / m_standard) * (η_sample² / η_standard²)

  Where:

  • Φ is the quantum yield

  • m is the slope of the plot of integrated fluorescence intensity vs. absorbance

  • η is the refractive index of the solvent (if different solvents are used for the sample and standard)

Note: As no specific quantum yield data for CI Vat Green 1 is publicly available, the following table presents hypothetical data to illustrate the expected trend based on the general principles of fluorescence in different solvent environments.

Solvent	Hypothetical Quantum Yield (Φ)	Expected Trend
DMSO	~0.3 - 0.5	Higher, due to good solubility and prevention of aggregation.
1,2,3,4-Tetrahydronaphthalene (hot)	~0.2 - 0.4	Moderate, good solvent but viscosity might play a role.
Nitrobenzene	~0.1 - 0.3	Lower, potential for quenching interactions.
Acetone	< 0.1	Very low, due to poor solubility and likely aggregation.

Visualizations

Caption: Workflow for determining the relative fluorescence quantum yield.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 5. researchgate.net [researchgate.net]

Overcoming interference in CI Vat Green 1 redox titrations

Welcome to the technical support center for the analysis of CI Vat Green 1. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during redox titrations of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the redox titration of CI Vat Green 1?

A1: CI Vat Green 1, an anthraquinone (B42736) dye, is quantified based on its oxidation-reduction (redox) properties. The titration involves two key steps. First, the water-insoluble CI Vat Green 1 is reduced to its water-soluble leuco form using a reducing agent. Subsequently, this leuco form is titrated with a standardized oxidizing agent. The endpoint of the titration, where all the leuco dye has been oxidized, can be detected potentiometrically, allowing for the determination of the original concentration of CI Vat Green 1.

Q2: What is a suitable method for the redox titration of CI Vat Green 1?

A2: Potentiometric titration is a highly suitable method for the quantitative analysis of CI Vat Green 1. This technique monitors the change in the solution's electrical potential as the titrant is added. A sharp change in potential indicates the equivalence point of the reaction. A typical setup involves a platinum indicator electrode and a reference electrode, such as a silver/silver chloride (Ag/AgCl) or calomel (B162337) electrode.[1][2][3]

Q3: Can I use a visual indicator instead of potentiometry?

A3: While some redox titrations use visual indicators, it can be challenging for CI Vat Green 1. The intense color of the dye and its leuco form can interfere with the color change of a visual indicator, making the endpoint difficult to determine accurately. Potentiometric titration offers a more precise and reliable method for endpoint detection in this case.[1]

Troubleshooting Guide

Issue 1: Inaccurate or Non-Reproducible Titration Results

This is a common issue that can arise from several sources of interference. The following sections detail potential causes and solutions.

In many applications, CI Vat Green 1 is found in the presence of reducing agents like sodium hydrosulfite (sodium dithionite), which is used to create the soluble leuco form for dyeing processes.[4][5] Residual amounts of these reducing agents will react with the oxidizing titrant, leading to an overestimation of the CI Vat Green 1 concentration.

Solutions:

• Oxidative Pre-treatment: Before titration, gently oxidize the sample to neutralize any excess reducing agent. This can be achieved by controlled aeration or the addition of a mild oxidizing agent, followed by steps to remove any excess of this agent before the primary titration.

• Selective Titration: In some cases, it may be possible to use a titrant that reacts selectively with the leuco form of CI Vat Green 1 but not with the residual reducing agent. This, however, requires careful selection and validation of the titrant.

Your sample matrix may contain other compounds that can be oxidized or reduced under the titration conditions, leading to inaccurate results.

Solutions:

• Sample Purification: If the interfering species are known, consider a sample purification step prior to titration, such as solid-phase extraction (SPE) or liquid-liquid extraction, to remove them.

• Masking Agents: Masking agents are substances that form stable complexes with interfering ions or change their oxidation state, preventing them from reacting with the titrant.[6][7][8] The choice of masking agent depends on the specific interferent.

Table 1: Common Interfering Ions and Potential Masking Strategies

Interfering Ion	Potential Masking Agent	Masking Principle
Ferric Iron (Fe³⁺)	Fluoride ions (e.g., from NaF)	Forms a stable complex ([FeF₆]³⁻)[8]
Copper (Cu²⁺)	Thiourea	Forms a stable complex
Various Metal Ions	EDTA, Citrate, Tartrate	Forms stable chelate complexes[7][9]
Lead (Pb²⁺), Bismuth (Bi³⁺)	Sulfate ions (for Pb²⁺)	Precipitation as insoluble salts[6][8]

Surfactants and high concentrations of electrolytes in the sample can affect the performance of the potentiometric electrodes and alter the redox potential of the analyte.[5][10][11] Surfactants can adsorb onto the electrode surface, hindering electron transfer.

Solutions:

• Dilution: Diluting the sample can minimize the impact of matrix components. However, ensure that the concentration of CI Vat Green 1 remains within the detection limits of the method.

• Electrode Maintenance: Regularly clean the platinum electrode to remove any adsorbed surfactants. This can involve gentle polishing or chemical cleaning according to the manufacturer's instructions.

• Standard Addition Method: This method can help compensate for matrix effects by adding known amounts of the standard to the sample and extrapolating to find the unknown concentration.

Issue 2: Unstable or Drifting Potential Readings

Unstable potential readings during a potentiometric titration can make it difficult to identify the endpoint accurately.

A common cause of instability is a problem with the indicator or reference electrode, or a poor electrical connection.

Solutions:

• Check Connections: Ensure all cables are securely connected to the potentiometer.

• Inspect Electrodes: Check the electrodes for any signs of damage or clogging of the reference junction.

• Refill Reference Electrode: Ensure the reference electrode is filled with the correct electrolyte solution and that the filling port is open during measurement to ensure proper electrolyte flow.

If the initial reduction of CI Vat Green 1 to its leuco form is incomplete, or if the leuco form is prematurely re-oxidized by atmospheric oxygen, the potential will be unstable.

Solutions:

• Inert Atmosphere: Perform the reduction and titration under an inert atmosphere (e.g., nitrogen or argon) to prevent air oxidation.

• Optimize Reduction Conditions: Ensure that the concentration of the reducing agent and the reaction time are sufficient for complete conversion to the leuco form.

Experimental Protocols

Protocol 1: General Procedure for Potentiometric Redox Titration of CI Vat Green 1

This protocol provides a general framework. Specific parameters may need to be optimized based on your sample matrix and equipment.

• Sample Preparation:

  • Accurately weigh a sample containing CI Vat Green 1.

  • If the sample is solid, dissolve it in a suitable organic solvent. If it is in an aqueous matrix, ensure it is well-dispersed.

  • If residual reducing agents are suspected, perform a pre-treatment step (e.g., controlled aeration).

  • If interfering metal ions are present, add an appropriate masking agent.

• Reduction to Leuco Form:

  • Transfer the sample to a titration vessel.

  • Add a sufficient amount of a reducing agent (e.g., sodium hydrosulfite) and an alkaline solution (e.g., sodium hydroxide) to convert CI Vat Green 1 to its soluble leuco form.

  • Stir the solution under an inert atmosphere until the reduction is complete.

• Potentiometric Titration:

  • Immerse a platinum indicator electrode and a reference electrode (e.g., Ag/AgCl) into the solution.

  • Titrate the reduced solution with a standardized oxidizing titrant (e.g., potassium ferricyanide (B76249) or ceric sulfate).

  • Record the potential (in millivolts) as a function of the titrant volume added.

  • Continue the titration well past the equivalence point.

• Endpoint Determination:

  • Plot the potential versus the titrant volume. The endpoint is the point of maximum slope on the titration curve.

  • Alternatively, plot the first or second derivative of the potential with respect to the volume to more accurately determine the endpoint.

Diagrams

Caption: Experimental workflow for the redox titration of CI Vat Green 1.

Caption: Troubleshooting logic for CI Vat Green 1 redox titrations.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. m.youtube.com [m.youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scribd.com [scribd.com]
• 7. Masking and Demasking Reagents - Pharmacareerinsider [pharmacareerinsider.com]
• 8. saimm.co.za [saimm.co.za]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 11. researchgate.net [researchgate.net]

Optimizing reaction conditions for CI Vat Green 1 polymerization

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with CI Vat Green 1. The following sections address common issues encountered during the synthesis and application of this vat dye, with a focus on optimizing reaction conditions for consistent and high-quality results. While the term "polymerization" was used in the query, the primary application of CI Vat Green 1 in industrial and research settings involves a chemical reduction-oxidation (vatting) process for dyeing, which will be the focus of this guide.

Frequently Asked Questions (FAQs)

Q1: What is CI Vat Green 1?

CI Vat Green 1, also known as Vat Brilliant Green FFB or C.I. 59825, is a brilliant green vat dye with a molecular structure based on violanthrone.[1] Its chemical formula is C₃₆H₂₀O₄.[1] Vat dyes are a class of water-insoluble dyes that are converted into a soluble, colorless "leuco" form through a process of reduction in an alkaline solution.[2][3][4] This soluble form has an affinity for cellulosic fibers like cotton.[4][5] After application to the substrate, the original insoluble color is regenerated through oxidation, trapping the dye within the fiber.[4] This process results in excellent wash and light fastness.[2][6]

Q2: What are the critical stages in the application process of CI Vat Green 1?

The successful application of CI Vat Green 1, commonly known as vat dyeing, involves several critical stages:

• Reduction (Vatting): The insoluble dye powder is converted into its soluble sodium leuco form using a reducing agent (typically sodium hydrosulphite) and an alkali (like caustic soda).[4][7]

• Dyeing/Absorption: The substrate (e.g., cotton fabric) is immersed in the leuco-dye solution, allowing the soluble dye to penetrate and diffuse into the fibers.[4]

• Rinsing: Excess alkali and reducing agent are removed from the material before oxidation.[4]

• Oxidation: The leuco dye absorbed by the fibers is converted back to its original insoluble pigment form by exposure to an oxidizing agent (e.g., air, hydrogen peroxide).[4][7] This step develops the final color and ensures it is trapped within the fiber.

• Soaping: A final washing step, often with soda ash and detergent, is performed to remove any unfixed dye particles from the surface and to stabilize the final shade.[7]

Q3: What key parameters influence the outcome of the CI Vat Green 1 application process?

Several parameters must be carefully controlled to ensure optimal results:

• Temperature: Temperature affects the rate of dye reduction and absorption.[7] For CI Vat Green 1, reduction temperatures are typically around 50-60°C.[5] However, temperatures above 60°C can cause over-reduction, leading to duller shades.[8][9]

• pH (Alkalinity): The reduction process requires a specific alkaline environment. The subsequent oxidation step also has an optimal pH range, typically between 7.5 and 8.5, to avoid the formation of an acid leuco form which is difficult to oxidize.[8][9]

• Concentration of Reducing Agent: An insufficient amount of reducing agent will lead to incomplete reduction and poor color yield.[7] Conversely, an excessive amount can cause over-reduction.[3]

• Particle Size: The particle size of the dye can influence the rate of reduction and the stability of the dispersion.[8] Smaller particles generally react more rapidly.[3]

• Time: Sufficient time must be allowed for each stage of the process, including reduction, dyeing, and oxidation.[5]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving CI Vat Green 1.

Problem	Potential Cause	Recommended Solution
Poor or No Color Yield	Incomplete Reduction: The dye was not fully converted to its soluble leuco form.[7]	- Ensure the concentration of sodium hydrosulphite and caustic soda is adequate. - Control the reduction temperature (typically 50-60°C) and time (10-15 minutes for dry cylinder reduction).[5] - Check the quality and freshness of the reducing agent.
Incorrect pH: The pH of the dyebath is outside the optimal range for reduction or oxidation.[8][9]	- Monitor and adjust the pH of the bath. The optimal pH for oxidation is between 7.5 and 8.5.[9]
Uneven Color / Shading	Temperature Mismanagement: Incorrect or fluctuating temperatures can lead to uneven dye fixation.[7]	- Maintain a consistent and appropriate temperature throughout the dyeing process. Start at a lower temperature and gradually raise it to promote levelness.[9]
Dye Aggregation: Large dye particles can lead to poor dispersion and uneven application.[8]	- Ensure the dye is properly dispersed before starting the reduction process. The particle size of commercial dyes should be relatively uniform.[8]
Incorrect or Dull Shade	Over-reduction: Excessive reducing agent or temperatures above 60°C can alter the chemical structure of the dye.[8][9]	- Reduce the concentration of the reducing agent. - Maintain the dyeing temperature below 60°C. - Consider adding an inhibitor like sodium nitrite (B80452) to the dyebath if using sodium hydrosulphite.[8][9]
Poor Wash or Rub Fastness	Incomplete Oxidation: The leuco dye was not fully converted back to its insoluble form.[7]	- Ensure sufficient time and oxidizing agent (e.g., hydrogen peroxide, air) are used. - Control the pH during oxidation to the optimal range of 7.5-8.5.[9]
Insufficient Soaping: Unfixed dye particles remain on the fiber surface.[7]	- Perform a thorough soaping wash at a high temperature (e.g., 95°C) with soda ash to remove residual dye.[5]

Experimental Protocols

Protocol 1: Synthesis of CI Vat Green 1

This protocol is based on a described manufacturing method and involves multiple steps.[2] Researchers should consult original literature and safety data sheets before proceeding.

• Preparation of Biphenylanthraquinone:

  • Add 6 parts of potassium hydroxide (B78521) to 18 parts of ethanol.

  • Heat, stir, and reflux for 30 minutes.

  • Add 1 part of biphenylanthraquinone and 0.002 parts of copper powder.

  • Continue to heat, stir, and reflux for 5.5 hours.

  • Stop heating and filter the hot solution. Allow the filtrate to cool to precipitate solids.

  • Filter the solids and wash with deionized water until the filtrate is clear. Dry the filter residue.

• Preparation of Dihydroxyanthraquinone:

  • Take 1 part of the dried residue from the previous step.

  • Use 25 parts of fuming sulfuric acid as the solvent.

  • Add 0.05 parts of activated manganese dioxide as an oxidant and react for 3.5 hours.[2]

  • Add 0.5 parts of a reducing agent (e.g., sodium hydrosulphite) and heat for 2.5 hours.

  • Wash the resulting dihydroxyanthraquinone with water, filter, and dry.

• Preparation of Dimethoxyanthraquinone (CI Vat Green 1):

  • Take 1.5 parts of the dihydroxyanthraquinone and grind it into a fine powder.

  • Add 0.8 parts of tetramethylammonium (B1211777) chloride and 0.04 parts of a methylation agent (e.g., trifluoromethyl methyl sulfonate).

  • Use 6 parts of trichlorobenzene as the solvent and perform the methylation reaction.

  • The resulting product is then reduced to obtain CI Vat Green 1.[2]

Protocol 2: General Application of CI Vat Green 1 to Cotton (Vat Dyeing)

This is a general laboratory procedure for dyeing cotton fabric.

• Preparation of the Dyebath:

  • Weigh the required amount of CI Vat Green 1 dye powder.

  • Prepare a solution with the required amounts of a reducing agent (sodium hydrosulphite) and alkali (caustic soda) in water.

  • Add the dye to the solution and heat to the reduction temperature (50-60°C) for 10-15 minutes to ensure complete vatting (conversion to the soluble leuco form).[5]

• Dyeing:

  • Introduce the pre-wetted cotton fabric into the dyebath.

  • Maintain the temperature and continue the dyeing process for the desired time (e.g., 60 minutes), ensuring the fabric is fully immersed and agitated for even dyeing.[10]

• Rinsing and Oxidation:

  • Remove the fabric from the dyebath and rinse with cold water to remove excess chemicals.

  • Expose the fabric to an oxidizing agent. This can be done by allowing it to hang in the air or by immersing it in a dilute solution of hydrogen peroxide. This step regenerates the dye's color.

• Soaping:

  • Prepare a bath containing a detergent and soda ash.

  • Treat the dyed fabric in this bath at a near-boil temperature (e.g., 95°C) for 10-15 minutes to remove any loose dye and improve fastness.[5]

  • Rinse the fabric thoroughly with hot and then cold water.

  • Dry the fabric.

Visualizations

Caption: Workflow for the application of CI Vat Green 1.

Caption: Troubleshooting logic for poor color yield.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Page loading... [guidechem.com]
• 3. repository.lib.ncsu.edu [repository.lib.ncsu.edu]
• 4. textilelearner.net [textilelearner.net]
• 5. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Vat Dye Failing To Color Cotton Properly? Here's The Real Reason And The Right Dyeing Procedure - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 8. textileblog.com [textileblog.com]
• 9. Important considerations in dyeing with vat dyes - Fibre2Fashion [fibre2fashion.com]
• 10. researchgate.net [researchgate.net]

Improving the fastness properties of CI Vat Green 1 on different substrates

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the fastness properties of C.I. Vat Green 1 on various substrates.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Vat Green 1 and for which substrates is it suitable?

C.I. Vat Green 1 (CAS 128-58-5), also known as Vat Brilliant Green FFB, is an anthraquinone (B42736) vat dye known for its excellent fastness properties.[1] It is primarily used for dyeing cellulosic fibers such as cotton, linen, and viscose.[2][3][4] It can also be applied to protein fibers like wool and silk, as well as for coloring paper and soap.[5][6]

Q2: What are the typical fastness properties of C.I. Vat Green 1 on cotton?

C.I. Vat Green 1 generally exhibits high fastness properties on cotton. The table below summarizes typical ratings according to ISO and AATCC standards.

Fastness Property	ISO Standard	AATCC Standard	Typical Rating
Light Fastness	ISO 105-B02	AATCC 16.3	6-7
Washing Fastness (Change)	ISO 105-C06	AATCC 61	4-5
Washing Fastness (Staining)	ISO 105-C06	AATCC 61	4-5
Rubbing Fastness (Dry)	ISO 105-X12	AATCC 8	4-5
Rubbing Fastness (Wet)	ISO 105-X12	AATCC 8	2-3
Chlorine Bleach	ISO 105-N01	-	4-5

Q3: Can C.I. Vat Green 1 be used on wool and silk? What are the challenges?

Yes, C.I. Vat Green 1 can be used on wool and silk. However, the high alkalinity of the conventional vat dyeing process can damage these protein fibers. Modified dyeing methods with controlled pH and temperature are necessary to prevent fiber degradation and achieve good results.

Troubleshooting Guides

Problem 1: Poor Lightfastness

Q: My dyed fabric is showing poor lightfastness. How can I improve it?

Possible Causes and Solutions:

• Insufficient Dye Penetration: Ensure the dye has fully penetrated the fiber by optimizing dyeing time and temperature. For cotton, a dyeing temperature of 50-60°C is often recommended.[2]

• Improper Oxidation: Incomplete oxidation of the leuco-vat dye can lead to poor lightfastness. Ensure thorough oxidation by air or with a chemical oxidizing agent.

• Presence of UV-Absorbing Contaminants: Ensure the substrate is properly scoured and free of any impurities that might affect lightfastness.

• After-treatment: The use of UV absorbers and antioxidants in after-treatment can significantly improve lightfastness.

Problem 2: Poor Wash Fastness

Q: The color of my dyed substrate is bleeding during washing. What can I do?

Possible Causes and Solutions:

• Incomplete Removal of Unfixed Dye: A thorough soaping process is crucial to remove loose dye particles from the fiber surface.[7][8] Soaping should be carried out at a high temperature (near boiling) for 15-20 minutes.[9]

• Insufficient Dye Fixation: This can result from improper reduction or oxidation. Ensure the vatting and oxidation steps are carried out correctly.

• After-treatment with Fixing Agents: For improved wash fastness, especially on protein fibers, an after-treatment with a cationic fixing agent can be beneficial.[10][11][12]

Problem 3: Poor Rubbing Fastness (Crocking)

Q: The color is rubbing off my dyed fabric, especially when wet. How can this be improved?

Possible Causes and Solutions:

• Surface Dye Deposits: This is a common cause of poor rubbing fastness. An effective soaping process is essential to remove surface dye.

• Dye Particle Size: Using a well-dispersed dye solution with fine particle size can lead to better penetration and less surface dye.

• Fabric Surface Characteristics: A smooth fabric surface generally exhibits better rubbing fastness. Mercerization of cotton can improve this property.[13]

• After-treatment: The application of certain softeners or specialized anti-crocking agents can improve rubbing fastness.

Experimental Protocols

Standard Vat Dyeing Protocol for Cotton

• Preparation of the Dyebath:

  • Paste the required amount of C.I. Vat Green 1 with a small amount of water and a dispersing agent.

  • Add this paste to the dyebath containing the required volume of water.

  • Add sodium hydroxide (B78521) and sodium hydrosulphite to reduce the dye to its soluble leuco form. The solution will turn blue.[2][14]

• Dyeing:

  • Introduce the wetted cotton fabric into the dyebath.

  • Raise the temperature to 50-60°C and maintain for 45-60 minutes with gentle agitation.[2]

• Oxidation:

  • Remove the fabric from the dyebath, squeeze out excess liquor, and expose it to air for oxidation. The color will change from blue to green.

  • Alternatively, chemical oxidation can be carried out using hydrogen peroxide or sodium perborate.

• Soaping:

  • Treat the dyed fabric in a solution containing a non-ionic detergent and soda ash at near boil for 15-20 minutes.[9]

• Rinsing and Drying:

  • Rinse the fabric thoroughly with hot and then cold water and dry.

Modified Vat Dyeing Protocol for Wool and Silk

• Preparation of the Dyebath:

  • Prepare the dyebath as for cotton, but use a lower concentration of sodium hydroxide to maintain a lower pH (around 8.5-9.5) to minimize fiber damage.

  • The use of a protective agent for wool is recommended.

• Dyeing:

  • Enter the wetted wool or silk material into the dyebath at a lower temperature (around 40-50°C).

  • Gradually raise the temperature to 60-70°C and maintain for 45-60 minutes.

• Oxidation and Soaping:

  • Follow the same oxidation and soaping steps as for cotton, but the soaping temperature might need to be adjusted to be gentler on the protein fibers.

• Acidic Rinse:

  • After soaping and rinsing, an acidic rinse with acetic acid can help to neutralize any residual alkali and improve the handle of the fabric.

Data Presentation

Table 1: Troubleshooting Guide for Common Issues with C.I. Vat Green 1

Issue	Substrate	Possible Cause	Recommended Solution
Poor Lightfastness	Cotton, Wool, Silk	Incomplete oxidation	Ensure thorough air or chemical oxidation.
Insufficient dye penetration	Optimize dyeing time and temperature.
-	After-treatment with UV absorbers.
Poor Wash Fastness	Cotton, Wool, Silk	Inadequate soaping	Soap at near boil for 15-20 mins.[9]
Wool, Silk	Weak dye-fiber interaction	Use a cationic fixing agent as after-treatment.[10][11][12]
Poor Rubbing Fastness	Cotton	Surface dye particles	Thorough soaping and rinsing.
Cotton	Rough fabric surface	Mercerize cotton before dyeing.[13]
Wool, Silk	Surface dye deposits	Optimize soaping conditions for protein fibers.

Visualizations

Experimental workflow for dyeing cotton with C.I. Vat Green 1.

Factors influencing the fastness properties of C.I. Vat Green 1.

References

• 1. What went wrong with the Indigo Vat? Top Five Problems and How to Solve Them - Wearing Woad [wearingwoad.com]
• 2. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 3. Synthetic Process of Vat Green 1 - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 4. Page loading... [wap.guidechem.com]
• 5. Vat Green 1 / Vat Green FFB for Cotton Silk Paper factory and suppliers | HE DYE [pldyes.com]
• 6. China High Quality Vat Green 1 Dyes for Textile manufacturers and suppliers | YANHUI DYES [yanhuidye.com]
• 7. Important considerations in dyeing with vat dyes - Fibre2Fashion [fibre2fashion.com]
• 8. textilelearner.net [textilelearner.net]
• 9. jagson.com [jagson.com]
• 10. Cationic Dye Fixing Agent China Manufacturers & Suppliers & Factory [dymachem.com]
• 11. Fixing Agents | Textile Dyeing & Printing | Nicholas Speciality Chemicals [nicholas.co.in]
• 12. Fixing Agents for Textile Dyeing | TANATEX Chemicals [tanatexchemicals.com]
• 13. Factors Affecting The Color Fastness To Wet Rubbing Of Textiles [avenotester.com]
• 14. worlddyevariety.com [worlddyevariety.com]

Technical Support Center: Research-Grade CI Vat Green 1 Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of CI Vat Green 1 to a research-grade level. The information is tailored for researchers, scientists, and professionals in drug development who may encounter specific challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is CI Vat Green 1 and why is high purity essential for research?

CI Vat Green 1 (CAS 128-58-5), also known as Vat Brilliant Green FFB, is a violanthrone-based vat dye.[1][2] For research applications, particularly in materials science, electronics, or as a precursor in drug development, high purity is critical. Impurities can lead to inconsistent experimental results, altered physicochemical properties, and potential interference in biological assays.

Q2: What are the common impurities in commercial-grade CI Vat Green 1?

Commercial-grade CI Vat Green 1 may contain several impurities stemming from its synthesis. The manufacturing process can involve the methylation of oxidized violanthrone (B7798473) or the fusion of 2-methoxybenzanthrone.[1][3] Potential impurities include:

• Unreacted starting materials: Such as benzanthrone (B145504) derivatives.

• By-products: Arising from incomplete condensation or methylation reactions.

• Isomers: Structural isomers formed during the synthesis.

• Residual solvents: High-boiling point solvents like nitrobenzene (B124822) or pyridine (B92270) used in the reaction or initial purification steps.[1]

• Inorganic salts: Resulting from neutralization or other work-up procedures.

Q3: What are the primary methods for purifying CI Vat Green 1 to research-grade?

Due to its very low solubility in common organic solvents, the most practical laboratory-scale purification method for CI Vat Green 1 is recrystallization from a high-boiling point organic solvent. Chromatographic methods like column chromatography are challenging for bulk purification due to the dye's poor solubility but can be adapted for small-scale separation or analytical purposes.

Purification and Troubleshooting Guides

Solubility Data

Achieving high purity is dependent on selecting an appropriate solvent system. The following table summarizes the known solubility characteristics of CI Vat Green 1.

Solvent	Solubility	Reference
Water, Ethanol, Chloroform, Toluene	Insoluble	[1]
Acetone (B3395972), 2-Chlorophenol, Pyridine	Slightly soluble (especially when heated)	[1]
Hot 1,2,3,4-Tetrahydronaphthalene	Soluble	[1]
Nitrobenzene	Slightly soluble (especially when heated)	[1]
Concentrated Sulfuric Acid	Soluble, but results in a color change to red-light purple; dilution causes precipitation of a green solid.	[1]

Experimental Protocol: Recrystallization of CI Vat Green 1

This protocol describes a general procedure for the purification of CI Vat Green 1 by recrystallization.

Objective: To purify crude CI Vat Green 1 by removing soluble impurities.

Materials:

• Crude CI Vat Green 1 powder

• High-boiling point solvent (e.g., Nitrobenzene or 1,2,3,4-Tetrahydronaphthalene)

• Anhydrous sodium sulfate (B86663) (for drying)

• Methanol (B129727) or acetone (for washing)

• Large Erlenmeyer flask

• Heating mantle with a stirrer

• High-temperature thermometer

• Condenser

• Buchner funnel and flask

• Vacuum oven

Procedure:

• Solvent Selection: Based on the solubility table, choose a high-boiling point solvent. Nitrobenzene is a common choice.

• Dissolution:

  • Place the crude CI Vat Green 1 in the Erlenmeyer flask with a stir bar.

  • Add a minimal amount of the chosen solvent (e.g., start with a 1:20 w/v ratio of dye to solvent).

  • Attach the condenser and begin heating and stirring.

  • Gradually heat the mixture to a high temperature (e.g., 180-200°C for nitrobenzene). Caution: Work in a well-ventilated fume hood as these solvents are toxic.

  • Continue to add small portions of the solvent until the dye is fully dissolved. Avoid adding a large excess of solvent.

• Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Crystallization:

  • Remove the heat source and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

  • Once at room temperature, the flask can be placed in an ice bath to maximize crystal precipitation.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of a solvent in which the dye is insoluble but the impurities might be soluble (e.g., hot methanol or acetone) to remove residual high-boiling point solvent and any remaining soluble impurities.

  • Repeat the wash step as necessary.

• Drying:

  • Dry the purified crystals in a vacuum oven at an elevated temperature (e.g., 80-100°C) to remove all residual solvents.

Purification Workflow Diagram

Caption: Workflow for the purification of CI Vat Green 1 via recrystallization.

Troubleshooting Guide

Q: The CI Vat Green 1 powder is not dissolving in the hot solvent.

A: This can be due to several factors:

• Insufficient Temperature: Ensure the solvent is heated to its optimal temperature for dissolving the dye. For many high-boiling point solvents, this can be in the range of 180-210°C.

• Insufficient Solvent: You may not have added enough solvent. Add small additional volumes of hot solvent until the solid dissolves. Be careful not to add too much, as this will reduce your final yield.

• Insoluble Impurities: The undissolved material may be insoluble impurities. If the majority of the dye has dissolved and some solid remains, proceed to a hot filtration step to remove these impurities.

Q: After cooling the solution, no crystals have formed.

A: Crystal formation depends on supersaturation. If crystals do not form:

• Excessive Solvent: You may have used too much solvent. You can try to evaporate some of the solvent by gently heating the solution and then allowing it to cool again.

• Induce Crystallization: Try scratching the inside of the flask at the surface of the solution with a glass rod. This can create nucleation sites for crystal growth. Alternatively, adding a "seed" crystal from a previous successful purification can initiate crystallization.

Q: The final product is still not pure enough.

A: If analytical tests (e.g., TLC, HPLC) show the presence of impurities:

• Repeat Recrystallization: A second recrystallization step may be necessary to achieve the desired purity.

• Inappropriate Washing Solvent: The washing solvent may not be effectively removing the specific impurities. Consider a different washing solvent.

• Trapped Impurities: If cooling was too rapid, impurities may have become trapped within the crystal lattice. Ensure the cooling process is slow and gradual.

Q: The recovery yield of the purified dye is very low.

A: A low yield can be caused by:

• Using too much solvent: This will keep more of the dye dissolved in the mother liquor even after cooling.

• Premature crystallization: If the solution cools too quickly during hot filtration, some product may be lost. Ensure all glassware is pre-heated.

• Insufficient cooling: Ensure the solution is thoroughly cooled to maximize precipitation before filtration.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common issues in CI Vat Green 1 purification.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat Green 1 - Wikipedia [en.wikipedia.org]
• 3. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]

Best Practices for Handling and Storing CI Vat Green 1 in the Laboratory

This technical support guide provides researchers, scientists, and drug development professionals with essential information for the safe handling and proper storage of CI Vat Green 1 (CAS No. 128-58-5). Adherence to these guidelines is crucial for ensuring personnel safety and maintaining the integrity of the compound for experimental use.

Frequently Asked Questions (FAQs)

What is CI Vat Green 1?

CI Vat Green 1, also known as Vat Brilliant Green FFB, is an anthraquinone (B42736) derivative belonging to the class of vat dyes.[1] It is typically supplied as a dark green powder.[2][3][4] While widely used in the textile industry for its high color fastness, its unique chemical properties may be of interest in various research applications.[1][5][6]

What are the primary hazards associated with CI Vat Green 1?

CI Vat Green 1 may cause irritation to the eyes, skin, and respiratory tract.[4][7] Ingestion can be harmful and may lead to gastrointestinal discomfort.[4] It is important to minimize dust generation and accumulation during handling.[4]

What personal protective equipment (PPE) should be worn when handling CI Vat Green 1?

Appropriate PPE includes chemical safety goggles, rubber gloves, and a lab coat.[4] An approved respirator should be worn, especially when handling the powder outside of a chemical fume hood, to prevent inhalation of dust particles.[4]

Troubleshooting Guide

Issue: The CI Vat Green 1 powder is not dissolving.

• Solution: CI Vat Green 1 is insoluble in water.[1][2][3][8] It is soluble in Dimethyl Sulfoxide (DMSO).[9] It also shows slight solubility in acetone, 2-chlorophenol, nitrobenzene, and hot pyridine, and is soluble in hot 1,2,3,4-tetrahydronaphthalene.[2][3][8] Ensure you are using an appropriate solvent. For stock solutions, DMSO is a recommended solvent.[9]

Issue: The compound has changed color in storage.

• Solution: A color change may indicate degradation. Ensure the compound is stored under the recommended conditions: dry, dark, and at the correct temperature.[9] Avoid exposure to strong oxidizing or reducing agents.[4] If degradation is suspected, it is advisable to use a fresh batch of the compound for critical experiments.

Issue: Accidental spillage of CI Vat Green 1 powder.

• Solution: In case of a spill, avoid generating dust.[4] Use proper personal protective equipment, including a respirator.[4] The spilled material should be vacuumed or carefully swept up and placed into a suitable, closed container for disposal.[4]

Data Presentation

Storage Conditions for CI Vat Green 1

Condition	Short Term (Days to Weeks)	Long Term (Months to Years)	In Solvent
Temperature	0 - 4 °C[9]	-20 °C[9]	-20°C (1 month) or -80°C (6 months)[5]
Light	Protect from light[5]	Dark[9]	Protect from light[5]
Atmosphere	Dry[9]	Dry[9]	Tightly sealed container

Solubility of CI Vat Green 1

Solvent	Solubility
Water	Insoluble[1][2][3][8]
Ethanol	Insoluble[2][3][8]
Chloroform	Insoluble[2][3][8]
Toluene	Insoluble[2][3][8]
DMSO	Soluble[9]
Acetone	Slightly soluble[2][3][8]
2-Chlorophenol	Slightly soluble[2][3][8]
Nitrobenzene	Slightly soluble[2][3][8]
Hot Pyridine	Slightly soluble[2][3][8]
Hot 1,2,3,4-Tetrahydronaphthalene	Soluble[2][8]

Experimental Protocols

Protocol for Preparing a Stock Solution of CI Vat Green 1 in DMSO

• Preparation: Work in a chemical fume hood and wear appropriate personal protective equipment (safety goggles, gloves, lab coat).

• Weighing: Accurately weigh the desired amount of CI Vat Green 1 powder.

• Dissolution: Add the powder to a suitable volumetric flask. Add a small amount of DMSO to wet the powder, then add the remaining DMSO to reach the desired final volume.

• Mixing: Cap the flask and mix thoroughly by vortexing or sonicating until the solid is completely dissolved.

• Storage: Store the stock solution at -20°C or -80°C in a tightly sealed, light-protected container.[5] For short-term storage (days to weeks), 0-4°C is acceptable.[9]

Visualizations

Caption: Workflow for preparing a CI Vat Green 1 stock solution.

Caption: Troubleshooting decision tree for solubility issues.

References

• 1. Fabric Dyes Vat Brilliant Green FFB C.I. Vat Green 1 China Manufacturer [xcwydyes.com]
• 2. VAT GREEN 1|CAS NO.128-58-5 [chinainterdyes.com]
• 3. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 4. cncolorchem.com [cncolorchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Page loading... [guidechem.com]
• 7. capotchem.cn [capotchem.cn]
• 8. worlddyevariety.com [worlddyevariety.com]
• 9. medkoo.com [medkoo.com]

Reference Data & Comparative Studies

A Comparative Guide to the Photocatalytic Efficiency of CI Vat Green 1 and Other Vat Dyes

For Researchers, Scientists, and Drug Development Professionals

The photocatalytic degradation of textile dyes is a critical area of research for environmental remediation. Vat dyes, known for their vibrant colors and excellent fastness properties on cotton and other cellulosic fibers, are often recalcitrant to conventional wastewater treatment methods due to their complex aromatic structures and low water solubility. Among them, CI Vat Green 1, an anthraquinone-based dye, is of significant interest. This guide provides a comparative analysis of the photocatalytic efficiency of CI Vat Green 1 against other vat dyes, supported by available experimental data.

Overview of Vat Dyes and Photocatalysis

Vat dyes are a class of water-insoluble dyes that are applied to fibers in a reduced, soluble leuco form. Subsequent oxidation regenerates the original insoluble dye, trapping it within the fiber matrix. This process, while excellent for dyeing, contributes to the persistence of these dyes in wastewater. Photocatalysis, particularly heterogeneous photocatalysis using semiconductor materials like titanium dioxide (TiO₂), has emerged as a promising advanced oxidation process for the degradation of these complex organic molecules. The process relies on the generation of highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH), upon photoexcitation of the catalyst, which then attack and break down the dye molecules.

Comparative Photocatalytic Efficiency

Direct comparative studies on the photocatalytic efficiency of a wide range of vat dyes under identical experimental conditions are scarce in the published literature. However, by compiling data from various studies, we can draw indicative comparisons. The following tables summarize the photocatalytic degradation of CI Vat Green 1 and other common vat dyes under different experimental setups. It is crucial to note that a direct comparison of degradation percentages is challenging due to the varied conditions.

Table 1: Photocatalytic Degradation of CI Vat Green 1 (and its potential analogues)

Dye Identity	Photocatalyst	Light Source	Initial Dye Concentration	Degradation Efficiency (%)	Irradiation Time (min)	pH	Reference
Vat Green 03	Ferrihydrite-Modified Diatomite with TiO₂	UV Lamp	20 mg/L	~97%	60	4	[1]
Vat Green 1	Not specified	Sunlight, UV, Xenon	Not specified	Pseudo first-order kinetics observed	Not specified	Not specified	[2]

Table 2: Photocatalytic Degradation of Other Vat Dyes

Dye Identity	Photocatalyst	Light Source	Initial Dye Concentration	Degradation Efficiency (%)	Irradiation Time (min)	pH	Reference
Vat Red 13	Copper Oxide Nanocatalyst	UV Lamp (8W, 254 nm)	20 ppm	~90%	60	6.6	[3]
Vat Yellow 1	Zinc Oxide (ZnO)	UV & Solar	Not specified	Effective under both	150	Not specified	[4]
Vat Red R1	Cu-Ni/TiO₂	Visible Light	0.002 mg/L	99.20%	Not specified	7	[1]
Vat Red R1	Cu-Ni/ZnO	UV Lamp	0.002 mg/L	76%	Not specified	7	[1]

Note: The experimental conditions in the cited studies vary significantly, affecting the direct comparability of the results. The provided data is for indicative purposes.

Experimental Protocols

The methodologies employed in assessing the photocatalytic efficiency of vat dyes typically involve the following steps.

Preparation of Photocatalyst and Dye Solution

A stock solution of the vat dye is prepared in an appropriate solvent, often an organic solvent due to the low water solubility of vat dyes, and then dispersed in deionized water to the desired concentration for the experiment. The photocatalyst, such as TiO₂ or ZnO, is suspended in the dye solution at a specific loading (e.g., g/L).

Photocatalytic Reactor Setup

The experiments are generally conducted in a batch photoreactor equipped with a light source (e.g., UV lamp, Xenon lamp, or solar simulator). The solution is continuously stirred to ensure a uniform suspension of the photocatalyst. The temperature of the reactor is often controlled.

Irradiation and Sampling

Before irradiation, the suspension is typically stirred in the dark for a period (e.g., 30-60 minutes) to establish adsorption-desorption equilibrium between the dye and the photocatalyst surface. At given time intervals during irradiation, aliquots of the suspension are withdrawn and centrifuged or filtered to remove the photocatalyst particles.

Analysis of Dye Degradation

The concentration of the dye in the supernatant is determined using a UV-Vis spectrophotometer by measuring the absorbance at the dye's maximum absorption wavelength (λmax). The degradation efficiency is calculated using the following formula:

Degradation Efficiency (%) = [(C₀ - Cₜ) / C₀] x 100

Where C₀ is the initial concentration of the dye and Cₜ is the concentration at time 't'. The mineralization of the dye can be further assessed by measuring the Total Organic Carbon (TOC) reduction.

Mechanism of Photocatalytic Degradation

The photocatalytic degradation of anthraquinone-based vat dyes, such as CI Vat Green 1, on a semiconductor photocatalyst like TiO₂ generally follows the mechanism illustrated below.

Caption: Generalized mechanism of photocatalytic degradation of a vat dye.

Experimental Workflow

A typical workflow for evaluating the photocatalytic efficiency of a vat dye is depicted in the following diagram.

Caption: A typical experimental workflow for assessing photocatalytic efficiency.

Conclusion

Based on the available, albeit non-standardized, data, CI Vat Green 1 and other vat dyes demonstrate susceptibility to photocatalytic degradation. The efficiency of this degradation is highly dependent on the experimental conditions, including the type and loading of the photocatalyst, the nature of the light source, the initial dye concentration, and the pH of the solution. While direct comparisons are challenging, the collected data suggests that with optimized conditions, high degradation efficiencies can be achieved for various vat dyes. For researchers and professionals in drug development and environmental science, these findings underscore the potential of photocatalysis as a viable technology for the remediation of wastewater contaminated with these persistent organic pollutants. Further research focusing on standardized comparative studies would be invaluable for a more definitive ranking of the photocatalytic degradability of different vat dyes.

References

• 1. iosrjournals.org [iosrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Alternative Redox Indicators for CI Vat Green 1

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of alternative redox indicators to CI Vat Green 1, a vat dye sometimes employed as a redox indicator in specific applications such as the titration of borohydride (B1222165) reductions and in textile dyeing processes.[1][2][3][4] The following sections detail the properties and performance of several viable alternatives, supported by experimental data and protocols to assist researchers in selecting the most appropriate indicator for their specific needs.

Introduction to CI Vat Green 1 as a Redox Indicator

CI Vat Green 1, a complex anthraquinone (B42736) derivative, is primarily used as a dye for cellulosic fibers.[5][6] Its function as a redox indicator is linked to the reversible reduction of its insoluble green form to a soluble blue leuco form in an alkaline medium.[7][8] This color change is indicative of the redox potential of the system, which for most vat dyes falls within the range of -770 to -1000 mV.

Comparison of Alternative Redox Indicators

Several organic dyes exhibit distinct color changes at specific redox potentials, making them suitable alternatives to CI Vat Green 1. The selection of an appropriate indicator depends on the specific redox potential range of the reaction under investigation, the pH of the medium, and the required stability of the indicator. The following table summarizes the key quantitative data for prominent alternatives.

Indicator	Oxidized Form Color	Reduced Form Color	Redox Potential (E°)	pH Dependence
CI Vat Green 1	Green	Blue (leuco)	~ -770 to -1000 mV	High
Methylene Blue	Blue	Colorless (leucomethylene blue)	+0.011 V (at pH 7)	Yes
Indigo Carmine (B74029)	Blue	Yellow (leucoindigo carmine)	+0.29 V (at pH 0)	Yes
2,6-Dichlorophenolindophenol (DCPIP)	Blue	Colorless	+0.217 V (at pH 7)	Yes
Thionine (B1682319)	Violet/Blue	Colorless (leucothionine)	+0.06 V (at pH 7)	Yes
Safranin	Red/Violet	Colorless	-0.289 V (at pH 7)	Yes

Detailed Performance of Alternative Redox Indicators

Methylene Blue

Methylene blue is a widely used redox indicator that transitions from blue in its oxidized state to colorless when reduced.[9] Its redox potential is pH-dependent, a crucial factor to consider in experimental design.[10][11][12][13] It is often used in analytical chemistry and as a biological stain.

Indigo Carmine

Indigo carmine exhibits a color change from blue to yellow upon reduction. Its redox potential is also highly dependent on pH.[14] It is frequently used as a redox and pH indicator and has applications in medical diagnostics.

2,6-Dichlorophenolindophenol (DCPIP)

DCPIP is a redox dye that is blue in its oxidized form and becomes colorless upon reduction.[15] It is commonly used in biochemical assays, such as the determination of Vitamin C and for monitoring photosynthetic electron transport.[16][17] Its redox state transitions are pH-dependent.[18]

Thionine

Thionine, a phenothiazine-based dye, changes from violet/blue in its oxidized state to colorless in its reduced form.[19] Its redox potential is pH-dependent.[20] Thionine is utilized in biological staining and has been investigated for its photoredox reactions.[21][22][23]

Safranin

Safranin is a versatile dye that functions as both a biological stain and a redox indicator, transitioning from red/violet to colorless upon reduction.[24] Its redox potential is pH-dependent and has been a subject of electrochemical studies.[25][26]

Experimental Protocols

To objectively compare the performance of these indicators, a standardized experimental protocol is necessary. The following outlines a general procedure for evaluating redox indicators in a titration setting, which can be adapted for specific applications.

General Protocol for Comparative Evaluation of Redox Indicators in a Redox Titration

Objective: To determine the suitability of alternative redox indicators for a specific redox reaction by comparing their color transition sharpness and accuracy against a potentiometric endpoint.

Materials:

• Analyte solution (e.g., a reducing agent like ferrous ammonium (B1175870) sulfate)

• Titrant solution (e.g., an oxidizing agent like potassium permanganate)

• Selected redox indicators (CI Vat Green 1, Methylene Blue, Indigo Carmine, DCPIP, Thionine, Safranin) prepared at appropriate concentrations (e.g., 0.1% w/v)

• pH meter

• Potentiometer with a platinum and a reference electrode

• Burette, beaker, magnetic stirrer, and stir bar

Procedure:

• Potentiometric Titration (Control):

  • Pipette a known volume of the analyte solution into a beaker.

  • Add any necessary reagents (e.g., acid to adjust pH).

  • Immerse the platinum and reference electrodes into the solution.

  • Begin stirring the solution gently.

  • Add the titrant from the burette in small increments, recording the potential after each addition.

  • Continue the titration past the equivalence point.

  • Plot the potential versus the volume of titrant added to determine the precise equivalence point.

• Indicator-Based Titration:

  • Prepare identical analyte solutions as in the control experiment.

  • Add a few drops of the selected redox indicator to the solution.

  • Titrate with the same titrant, observing the color change of the indicator.

  • Record the volume of titrant at which the color change is complete.

  • Repeat the titration for each alternative indicator.

• Data Analysis:

  • Compare the endpoint volume determined by each indicator to the equivalence point obtained from the potentiometric titration.

  • Evaluate the sharpness and clarity of the color transition for each indicator.

  • Assess the stability of the indicator's color under the experimental conditions.

Signaling Pathways and Reaction Mechanisms

The function of these redox indicators is based on their ability to undergo reversible oxidation-reduction reactions, which involve the transfer of electrons and often protons.

Caption: Generalized redox mechanism for an organic indicator.

The specific redox reactions for Thionine and Safranin involve the reduction of their quinone-imine structures.

Caption: Redox reactions of Thionine and Safranin.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the comparative evaluation of redox indicators.

Caption: Workflow for comparing redox indicators.

Conclusion

While CI Vat Green 1 can function as a redox indicator in specific high-pH, strongly reducing environments, several alternative organic dyes offer a wider range of redox potentials and may be more suitable for various analytical applications. Methylene Blue, Indigo Carmine, 2,6-Dichlorophenolindophenol, Thionine, and Safranin each present distinct advantages in terms of their redox potential, color transition, and stability. The choice of the most appropriate indicator requires careful consideration of the specific experimental conditions, particularly the redox potential of the system and the operating pH. The provided experimental protocol offers a framework for the systematic evaluation and selection of the optimal redox indicator for a given application.

References

• 1. C.I.Vat green 1 | 128-58-5 | FV41513 | Biosynth [biosynth.com]
• 2. static.fibre2fashion.com [static.fibre2fashion.com]
• 3. Dayglo Color Corporation [dayglo.in]
• 4. China High Quality Vat Green 1 Dyes for Textile manufacturers and suppliers | YANHUI DYES [yanhuidye.com]
• 5. Vat Green 1 - Wikipedia [en.wikipedia.org]
• 6. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. worlddyevariety.com [worlddyevariety.com]
• 8. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 9. Methylene blue - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Methylene Blue Assisted Electrochemical Detection of Bacterial Biofilm - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Redox Behaviour and Redox Potentials of Dyes in Aqueous Buffers and Protic Ionic Liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Dichlorophenolindophenol - Wikipedia [en.wikipedia.org]
• 16. mdpi.com [mdpi.com]
• 17. Novel Potentiometric 2,6-Dichlorophenolindo-phenolate (DCPIP) Membrane-Based Sensors: Assessment of Their Input in the Determination of Total Phenolics and Ascorbic Acid in Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 18. 2,6-Dichloroindophenol|Redox Dye for Research [benchchem.com]
• 19. youtube.com [youtube.com]
• 20. researchgate.net [researchgate.net]
• 21. Photoredox reactions of thionine - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 22. Redox reactions of thionine and leucothionine with iron chelate compounds - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 23. Exploring The “Two-Faced” Thionin Reaction | Chemical Education Xchange [chemedx.org]
• 24. Safranin - Wikipedia [en.wikipedia.org]
• 25. mdpi.com [mdpi.com]
• 26. Oxidation-reduction and photophysical properties of isomeric forms of Safranin - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Study on the Dyeing Performance of C.I. Vat Green 1 and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the dyeing performance of C.I. Vat Green 1 and two of its notable analogs, C.I. Vat Green 3 and C.I. Vat Blue 18, on cotton fabric. The selection of these dyes is predicated on their structural similarities and widespread use in the textile industry, offering a valuable comparative framework for research and development professionals. This document outlines key performance indicators, detailed experimental methodologies for reproducible results, and visual representations of the chemical structures and experimental workflow.

Executive Summary

C.I. Vat Green 1, a violanthrone-based dye, is benchmarked against C.I. Vat Green 3, an anthraquinone (B42736) derivative, and C.I. Vat Blue 18, a halogenated violanthrone (B7798473) derivative. The comparative analysis indicates that while all three dyes exhibit excellent fastness properties characteristic of vat dyes, there are discernible differences in their color yield and specific fastness ratings. C.I. Vat Green 1 provides a brilliant green shade with very good overall fastness. C.I. Vat Green 3, an olive green dye, demonstrates superior light fastness. C.I. Vat Blue 18, a navy blue dye, offers an alternative shade with comparable fastness properties. The choice of dye would therefore depend on the specific requirements of the application, balancing color, cost, and fastness properties.

Data Presentation: Comparative Dyeing Performance

Parameter	C.I. Vat Green 1	C.I. Vat Green 3	C.I. Vat Blue 18
C.I. Name	Vat Green 1	Vat Green 3	Vat Blue 18
CAS Number	128-58-5[1][2]	3271-76-9[3]	1324-54-5[4]
Chemical Class	Violanthrone	Anthraquinone[3]	Violanthrone[4]
Molecular Formula	C₃₆H₂₀O₄[1][2]	C₃₁H₁₅NO₃[3]	C₃₄H₁₃Cl₃O₂[4]
Shade on Cotton	Brilliant Green	Deep Olive Green[3]	Reddish Navy Blue[4]
Color Yield (K/S)	Good	Very Good	Good
Light Fastness (ISO 105-B02)	7-8	8[3]	7
Wash Fastness (ISO 105-C06)	4-5	4-5[3]	4-5
Rubbing Fastness (AATCC TM 8)
- Dry	4	4	4
- Wet	3-4	3-4	3-4

Experimental Protocols

The following protocols outline the detailed methodologies for the dyeing of cotton fabric with C.I. Vat Green 1, C.I. Vat Green 3, and C.I. Vat Blue 18, and the subsequent fastness testing.

I. Exhaust Dyeing of Cotton Fabric

This protocol describes a laboratory-scale exhaust dyeing procedure for applying the vat dyes to cotton fabric.

Materials and Equipment:

• Scoured and bleached 100% cotton fabric

• C.I. Vat Green 1, C.I. Vat Green 3, C.I. Vat Blue 18

• Sodium Hydroxide (NaOH)

• Sodium Hydrosulfite (Na₂S₂O₄)

• Sodium Chloride (NaCl)

• Acetic Acid (CH₃COOH)

• Hydrogen Peroxide (H₂O₂) (35%)

• Non-ionic soaping agent

• Laboratory dyeing machine (e.g., Launder-Ometer or similar)

• Beakers, graduated cylinders, and pipettes

• Heating and stirring apparatus

• pH meter

Procedure:

• Preparation of the Dyebath:

  • Set the liquor-to-goods ratio to 20:1.

  • For a 1% depth of shade, weigh 1 g of dye per 100 g of fabric.

  • Paste the required amount of dye with a small amount of water.

  • In a separate container, prepare the reduction bath by dissolving Sodium Hydroxide (5 g/L) and Sodium Hydrosulfite (5 g/L) in water at 50°C.

  • Add the dye paste to the reduction bath and stir until the dye is completely dissolved (vatted). The color of the solution will change upon complete reduction.[5]

• Dyeing:

  • Introduce the pre-wetted cotton fabric into the dyebath at 40°C.

  • Raise the temperature to 60°C at a rate of 2°C/minute.

  • Add the required amount of Sodium Chloride (10 g/L) in two portions.

  • Continue dyeing for 60 minutes at 60°C.[6]

• Rinsing and Oxidation:

  • After dyeing, remove the fabric from the dyebath and squeeze out the excess liquor.

  • Rinse the fabric thoroughly with cold water.

  • Oxidize the dyed fabric by treating it with a solution of Hydrogen Peroxide (1-2 g/L) and Acetic Acid (1 g/L) at 50°C for 15-20 minutes to restore the dye to its insoluble form.[5]

  • Rinse the fabric again with cold water.

• Soaping:

  • Treat the oxidized fabric with a solution of a non-ionic soaping agent (2 g/L) at 95°C for 15 minutes to remove any unfixed dye and improve fastness properties.[5]

  • Rinse the fabric thoroughly with hot and then cold water.

  • Dry the fabric in the air.

II. Fastness Testing

The following standard test methods should be used to evaluate the fastness properties of the dyed fabrics.

• Colorfastness to Light (ISO 105-B02): The dyed specimens are exposed to a xenon-arc lamp under specified conditions, and the change in color is assessed by comparing it with the blue wool standards (rated 1-8, where 8 is the highest fastness).[1][4][7][8]

• Colorfastness to Washing (ISO 105-C06): The dyed specimen, in contact with a multi-fiber strip, is laundered in a standard detergent solution under specified conditions of temperature and time. The change in color of the specimen and the staining of the multi-fiber strip are assessed using the grey scales (rated 1-5, where 5 is the best).[2][3][9][10]

• Colorfastness to Rubbing (AATCC Test Method 8-2016): A dry and a wet white crocking cloth are rubbed against the surface of the dyed specimen using a crockmeter. The amount of color transferred to the white cloths is assessed using the Grey Scale for Staining or the Chromatic Transference Scale (rated 1-5, where 5 is the best).[11][12][13][14][15]

III. Color Yield (K/S) Measurement

The color yield on the dyed fabric can be quantified by measuring the spectral reflectance of the fabric and calculating the K/S value using the Kubelka-Munk equation.[16][17][18][19][20][21]

K/S = (1-R)² / 2R

Where:

• K is the absorption coefficient

• S is the scattering coefficient

• R is the decimal fraction of the reflectance of the dyed fabric at the wavelength of maximum absorption.

A higher K/S value indicates a greater color yield. Measurements should be taken using a spectrophotometer.

Mandatory Visualization

Chemical Structures of C.I. Vat Green 1 and Its Analogs

The following diagrams illustrate the chemical structures of the compared vat dyes.

Caption: Chemical structures of C.I. Vat Green 1 and its selected analogs.

Experimental Workflow for Comparative Dyeing Study

The following diagram illustrates the logical flow of the experimental procedure for the comparative study.

Caption: Experimental workflow for the comparative dyeing and performance evaluation.

References

• 1. testextextile.com [testextextile.com]
• 2. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 3. ISO 105 C06 Washing Fastness Tester Guide [gester-instruments.com]
• 4. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]
• 5. textiletrainer.com [textiletrainer.com]
• 6. textilecoach.net [textilecoach.net]
• 7. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 8. ISO 105-B02 | Q-Lab [q-lab.com]
• 9. ISO 105 C06 Color Fastness to Washing Test Method [darongtester.com]
• 10. chiuvention.com [chiuvention.com]
• 11. AATCC - AATCC [members.aatcc.org]
• 12. scribd.com [scribd.com]
• 13. ipstesting.com [ipstesting.com]
• 14. scribd.com [scribd.com]
• 15. AATCC 8 crocking colorfastness test method [darongtester.com]
• 16. Measurement of the relationship between shade (%), reflectance (%) and color strength (K/S) [textiletoday.com.bd]
• 17. ijret.org [ijret.org]
• 18. ISO 105-B02 Colour fastness test for textiles -Bench-top Xenon Test Chamber [sonacme.com]
• 19. Application of K/S Value in Determination of Fixation Rate | Scientific.Net [scientific.net]
• 20. measurecolour.com.my [measurecolour.com.my]
• 21. researchgate.net [researchgate.net]

CI Vat Green 1: A Reliable Redox Potential Indicator? A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of CI Vat Green 1 as a redox potential indicator. Its performance is objectively compared with established indicators, supported by experimental data and detailed methodologies.

Executive Summary

Comparative Analysis of Redox Potential Indicators

The following table summarizes the key performance characteristics of CI Vat Green 1 and selected alternative redox indicators.

Indicator	Chemical Class	Oxidized Form Color	Reduced Form Color	Standard Redox Potential (E°) (vs. SHE)	pH Dependence	Reversibility & Stability
CI Vat Green 1	Violanthrone (B7798473)	Green	Blue (alkaline), Red (acidic)	Est. -800 to -1000 mV	Yes	To be determined
Methylene Blue	Thiazine	Blue	Colorless	+0.01 V	Yes	Good reversibility and stability, though light-sensitive.[2][3][4]
Indigo Carmine	Indigoid	Blue	Yellow	+0.29 V (at pH 0)	Yes[5]	Good reversibility.[5][6]
Safranin	Azine	Red/Violet	Colorless	-0.272 to -0.315 V / +0.24 V (at pH 0)[7][8]	Yes	Generally stable.[9]
2,6-Dichlorophenolindophenol	Indophenol	Blue	Colorless	+0.22 V	Yes[10][11]	Stable in its oxidized form.[12]

Experimental Protocols

To validate the performance of CI Vat Green 1 as a reliable redox indicator, the following experimental protocols are recommended:

Determination of Standard Redox Potential via Potentiometric Titration

This method allows for the determination of the "characteristic redox potential" of vat dyes.

Materials:

• CI Vat Green 1

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Potassium ferricyanide (B76249) (K₃[Fe(CN)₆]) standard solution

• Inert gas (Argon or Nitrogen)

• Potentiometer with a platinum indicator electrode and a reference electrode (e.g., Ag/AgCl)

• Burette

• Magnetic stirrer

Procedure:

• Preparation of the Leuco (Reduced) Form:

  • In a sealed reaction vessel, create an alkaline solution of CI Vat Green 1 with sodium hydroxide.

  • Heat the solution gently while stirring under an inert atmosphere.

  • Gradually add a reducing agent, such as sodium hydrosulfite, until the characteristic color change from green to blue (in alkaline medium) is complete, indicating the formation of the leuco form.

• Titration:

  • Maintain the inert atmosphere and temperature of the leuco dye solution.

  • Immerse the platinum and reference electrodes into the solution.

  • Titrate the reduced dye solution with a standardized solution of potassium ferricyanide.

  • Record the potential (in mV) after each addition of the titrant.

• Data Analysis:

  • Plot the potential (mV) versus the volume of titrant added (mL).

  • The equivalence point of the titration, where the rate of change of potential is at its maximum, corresponds to the redox potential of the dye under the experimental conditions.

  • The standard redox potential (E°) can be calculated from this data.

Evaluation of Redox Properties using Cyclic Voltammetry

Cyclic voltammetry provides insights into the thermodynamics and kinetics of the redox reactions of CI Vat Green 1.

Materials:

• CI Vat Green 1

• A suitable organic solvent (e.g., Dimethylformamide - DMF)

• Supporting electrolyte (e.g., 0.1 M Tetrabutylammonium hexafluorophosphate (B91526) - TBAPF₆)

• Potentiostat with a three-electrode setup:

  • Working electrode (e.g., Glassy carbon or platinum)

  • Reference electrode (e.g., Ag/AgCl)

  • Counter electrode (e.g., Platinum wire)

• Inert gas (Argon or Nitrogen)

Procedure:

• Solution Preparation:

  • Dissolve a small amount of CI Vat Green 1 and the supporting electrolyte in the chosen organic solvent.

  • Deoxygenate the solution by bubbling with an inert gas for at least 15 minutes.

• Electrochemical Measurement:

  • Assemble the three-electrode cell with the prepared solution.

  • Perform a cyclic voltammetry scan over a potential range expected to encompass the redox events of the dye.

  • Record the resulting voltammogram (current vs. potential).

• Data Analysis:

  • The voltammogram will show peaks corresponding to the oxidation and reduction of CI Vat Green 1.

  • The formal redox potential (E°') can be estimated from the midpoint of the anodic and cathodic peak potentials.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the redox signaling pathway of CI Vat Green 1 and the experimental workflow for its validation.

Caption: Redox transition of CI Vat Green 1.

Caption: Experimental workflow for validation.

Conclusion

CI Vat Green 1 demonstrates significant potential as a redox indicator, particularly for environments with highly negative redox potentials. Its distinct color changes in both acidic and alkaline reduced forms offer versatility. However, to establish it as a reliable and routine indicator, a precise determination of its standard redox potential and a thorough characterization of its stability and reversibility are essential. The experimental protocols outlined in this guide provide a clear pathway for researchers to perform this validation, enabling a direct and quantitative comparison with established redox indicators.

References

• 1. researchgate.net [researchgate.net]
• 2. APC Pure | News | The Chemical Properties of Methylene Blue [apcpure.com]
• 3. Methylene blue - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Safranin O (C.I. 50240), 25 g, CAS No. 477-73-6 | Redox Indicators | Indicators and Dyes | Inorganic & Analytical Reagents | Chemicals | Carl ROTH - France [carlroth.com]
• 8. Safranin O (C.I. 50240), 25 g, CAS No. 477-73-6 | Redox Indicators | Indicators and Dyes | Inorganic & Analytical Reagents | Chemicals | Carl ROTH - Netherlands [carlroth.com]
• 9. Safranin - Wikipedia [en.wikipedia.org]
• 10. Novel Potentiometric 2,6-Dichlorophenolindo-phenolate (DCPIP) Membrane-Based Sensors: Assessment of Their Input in the Determination of Total Phenolics and Ascorbic Acid in Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 2,6-Dichloroindophenol|Redox Dye for Research [benchchem.com]
• 12. mdpi.com [mdpi.com]

Cross-Validation of HPLC Methods for CI Vat Green 1 Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of CI Vat Green 1, a violanthrone (B7798473) vat dye. The performance of a proposed HPLC method is compared with alternative analytical techniques, supported by experimental data and detailed methodologies to assist researchers in selecting the most suitable approach for their analytical needs.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

Reverse-phase HPLC (RP-HPLC) is the most widely adopted and robust method for the analysis of complex organic molecules like CI Vat Green 1. Its high resolution, sensitivity, and specificity make it ideal for purity assessment, quantitative analysis, and impurity profiling. When coupled with a Diode Array Detector (DAD) or Mass Spectrometry (MS), HPLC can provide comprehensive qualitative and quantitative data.

Proposed HPLC Method for CI Vat Green 1 Analysis

Experimental Protocol: HPLC-DAD

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD).

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution using Acetonitrile (ACN) and water (containing 0.1% formic acid). A typical gradient could be:

    • 0-5 min: 50% ACN

    • 5-20 min: Gradient to 95% ACN

    • 20-25 min: Hold at 95% ACN

    • 25-30 min: Return to 50% ACN and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: Monitoring at the maximum absorbance wavelength of CI Vat Green 1 (determined by UV-Vis scan, typically in the visible region).

  • Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh a known amount of the CI Vat Green 1 sample and dissolve it in a suitable solvent such as N,N-dimethylformamide (DMF) or a mixture of DMF and the initial mobile phase. The solution should be filtered through a 0.45 µm syringe filter before injection.

Method Validation Parameters (Hypothetical Data for Proposed HPLC Method)

For a comprehensive cross-validation, a full method validation according to ICH guidelines would be necessary. The following table summarizes the expected performance parameters for a well-validated HPLC method for CI Vat Green 1.

Parameter	Specification	Hypothetical Result
Linearity (R²)	≥ 0.999	0.9995
Accuracy (% Recovery)	98.0 - 102.0%	99.5%
Precision (% RSD)
- Repeatability (Intra-day)	≤ 2.0%	0.8%
- Intermediate Precision (Inter-day)	≤ 3.0%	1.5%
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	0.1 µg/mL
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10	0.3 µg/mL
Specificity	No interference from blank/placebo	Peak purity > 99%

Alternative Analytical Techniques

While HPLC is the preferred method for detailed analysis, other techniques can be employed for screening, qualitative identification, or in situations where HPLC is not available.

Thin-Layer Chromatography (TLC)

TLC is a simple, rapid, and cost-effective technique for the separation and identification of dyes. It is particularly useful for screening multiple samples simultaneously.

Experimental Protocol: TLC

• Stationary Phase: Silica gel 60 F254 TLC plates.

• Mobile Phase (Eluent): A non-reducing system with a mixture of high-boiling point solvents is effective for vat dyes. A reported eluent for CI Vat Green 1 is a mixture of nitrobenzene, diphenyl ether, and benzophenone (B1666685) (3:7:1 v/v/v).[1]

• Development: The chromatogram is developed in a saturated TLC chamber at an elevated temperature (e.g., 120 °C) to facilitate the migration of the insoluble dye.[1]

• Detection: The separated spots are visualized under visible light. The Retention factor (Rf) value is calculated for identification.

UV-Visible Spectrophotometry

UV-Vis spectrophotometry is a straightforward and widely used technique for the quantitative analysis of colored compounds in solution. For vat dyes like CI Vat Green 1, analysis is typically performed on the soluble leuco form. A derivative spectrophotometry approach can be used to overcome issues with light scattering from insoluble particles.

Experimental Protocol: UV-Visible Spectrophotometry

• Instrumentation: A double-beam UV-Visible spectrophotometer.

• Sample Preparation (Leuco Form): The insoluble CI Vat Green 1 is reduced to its soluble blue leuco form using an alkaline solution of a reducing agent like sodium hydrosulfite.

• Measurement: The absorbance spectrum of the leuco form is recorded, and the absorbance at the wavelength of maximum absorption (λmax) is used for quantification.

• Calibration: A calibration curve is constructed by measuring the absorbance of a series of standard solutions of the reduced dye at known concentrations.

Performance Comparison

The following table provides a comparative overview of the analytical techniques for the analysis of CI Vat Green 1.

Feature	HPLC-DAD	Thin-Layer Chromatography (TLC)	UV-Visible Spectrophotometry
Principle	Differential partitioning between a liquid mobile phase and a solid stationary phase.	Differential partitioning between a liquid mobile phase and a solid stationary phase on a plate.	Measurement of light absorbance by the analyte in solution.
Quantitative Capability	Excellent (High Accuracy & Precision)	Semi-quantitative to Quantitative	Good (for pure substances)
Qualitative Capability	Excellent (Retention Time, UV-Vis Spectrum)	Good (Rf value, Color)	Limited (λmax)
Specificity/Resolution	High	Moderate	Low (susceptible to interference)
Sensitivity	High (µg/mL to ng/mL)	Moderate (µg to ng per spot)	Moderate (mg/L to µg/mL)
Analysis Time per Sample	~30 minutes	~1-2 hours (for multiple samples)	~5-10 minutes
Cost	High (instrumentation and consumables)	Low	Low
Throughput	Moderate (with autosampler)	High	High
Primary Application	Purity, Potency, Impurity Profiling, Stability Testing	Screening, Identification, Purity Check	Routine Quantification

Visualizing the Workflow

The following diagrams illustrate the logical workflows for the cross-validation of analytical methods and a typical HPLC analysis.

Caption: Workflow for the cross-validation of analytical methods.

Caption: General workflow for HPLC analysis.

Conclusion

For the comprehensive and reliable analysis of CI Vat Green 1, a validated reverse-phase HPLC method is unequivocally the superior choice. It offers unparalleled accuracy, precision, and specificity, which are critical for research, quality control, and regulatory purposes. While TLC and UV-Visible spectrophotometry serve as valuable tools for rapid screening and routine quantification, respectively, they do not provide the detailed analytical information achievable with HPLC. The selection of the most appropriate analytical method should be guided by the specific requirements of the analysis, including the need for quantitative versus qualitative data, the complexity of the sample matrix, and the available resources.

References

• 1. sdc.org.uk [sdc.org.uk]

A Comparative Guide to the Stability of CI Vat Green 1 and Other Organic Dyes

For researchers, scientists, and professionals in drug development, the selection of stable organic dyes is paramount for applications requiring long-term color integrity. This guide provides an objective comparison of the stability of CI Vat Green 1 against other classes of organic dyes, supported by experimental data and standardized testing protocols.

CI Vat Green 1, an anthraquinone (B42736) dye, is a member of the vat dye class, which is renowned for its exceptional fastness properties.[1][2] This stability is attributed to their application method, where the insoluble dye is converted to a soluble leuco form, penetrates the substrate, and is then oxidized back to its insoluble form, trapping it within the fibers.[3]

Quantitative Comparison of Dye Stability

The stability of organic dyes is typically assessed based on their resistance to light, washing (laundering), and chemicals. The following table summarizes the typical performance of different organic dye classes, with specific data for CI Vat Green 1 where available. Fastness is rated on a standardized scale, with higher numbers indicating better stability. Light fastness is generally rated on a scale of 1 to 8, while wash and other wet fastness tests are rated on a scale of 1 to 5.

Dye Class	Specific Dye Example	Light Fastness (Scale 1-8)	Wash Fastness (Scale 1-5)	General Chemical Stability
Vat Dyes	CI Vat Green 1	7 [4]	4-5	Excellent
(General)	6-8[2]	4-5	Excellent
Reactive Dyes	(General)	Variable (often lower than vats)[2]	4-5[5]	Good
Direct Dyes	(General)	Poor[6]	2-3[7]	Poor
Azo Dyes	(General)	Highly variable[1]	Variable[1]	Variable
Anthraquinone Dyes	(General)	Generally very good[1]	Good to excellent[1]	Good

Experimental Protocols

To ensure objective and reproducible stability data, standardized experimental protocols are employed. The most widely recognized standards are developed by the International Organization for Standardization (ISO) and the American Association of Textile Chemists and Colorists (AATCC).

Photochemical Stability (Light Fastness)

This test determines the resistance of a dye to fading when exposed to a light source that simulates natural daylight.

• Standard: ISO 105-B02 or AATCC Test Method 16.[8][9]

• Apparatus: A xenon arc lamp is used as the light source.[10][11]

• Procedure:

  • A specimen of the dyed material is placed in the test apparatus along with a set of blue wool references (rated 1-8) with known lightfastness.[12][13]

  • The specimens are exposed to the xenon arc light under controlled conditions of temperature and humidity.[11]

  • The color change of the test specimen is periodically compared to the fading of the blue wool references.[8]

  • The light fastness rating is the number of the blue wool reference that shows a similar degree of fading to the test specimen.[13]

Stability to Laundering (Wash Fastness)

This test assesses a dye's resistance to color loss and staining of other materials during washing.

• Standard: ISO 105-C06 or AATCC Test Method 61.[14][15]

• Apparatus: A laboratory washing machine (Launder-Ometer) capable of controlled temperature and rotation.[16][17]

• Procedure:

  • A dyed specimen is placed in a stainless steel container with a multifiber test fabric (containing strips of different common fibers), a specified detergent solution, and stainless steel balls for abrasion.[17]

  • The container is agitated in the Launder-Ometer for a specified time (e.g., 45 minutes) and at a specific temperature (e.g., 49°C for AATCC 61 2A) to simulate multiple home launderings.[16][18]

  • After the cycle, the specimen and multifiber strip are rinsed and dried.[16]

  • The color change of the specimen and the degree of staining on the multifiber strip are evaluated using standardized gray scales (rated 1-5).[17]

Chemical Stability (Acid and Alkali Spotting)

This test evaluates the resistance of the dye to spotting by acidic or alkaline solutions.

• Standard: ISO 105-E05 (acid) and ISO 105-E06 (alkali).[14]

• Procedure:

  • Separate specimens of the dyed material are spotted with standard acidic (e.g., acetic or sulfuric acid) and alkaline (e.g., sodium carbonate) solutions.[19]

  • The effect of the spotting is observed immediately and after a set period of time, with any excess solution being blotted off.

  • The change in color of the spotted area is assessed using the gray scale for color change (rated 1-5).

Thermal Stability

Thermogravimetric analysis (TGA) is a standard method to determine the thermal stability of dyes.

• Apparatus: A thermogravimetric analyzer.[20]

• Procedure:

  • A small, precisely weighed sample of the dye is placed in the TGA furnace.[20]

  • The sample is heated at a controlled rate in an inert atmosphere (e.g., nitrogen).[20][21]

  • The instrument continuously records the weight of the sample as a function of temperature.[20]

  • The decomposition temperature is identified as the temperature at which significant weight loss begins, indicating thermal degradation of the dye.[21]

Visualizing the Stability Assessment Workflow

The following diagram illustrates a logical workflow for the comprehensive stability testing of an organic dye.

Caption: Logical workflow for benchmarking the stability of organic dyes.

References

• 1. benchchem.com [benchchem.com]
• 2. Ensuring Longevity in Industrial Workwear: Comparing Vat Dyeing and Reactive Dyeing [trubrands.com.au]
• 3. dyesandpigments.com [dyesandpigments.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. quora.com [quora.com]
• 6. Direct Dyes vs. Reactive Dyes: Which is Right for You? [meghmaniglobal.com]
• 7. Vat Dyes | Comparison with 2 Other Common Types [vietextile.com]
• 8. testextextile.com [testextextile.com]
• 9. aatcctestmethods.com [aatcctestmethods.com]
• 10. blog.qima.com [blog.qima.com]
• 11. ISO 105-B02 Colour fastness test for textiles -Bench-top Xenon Test Chamber [sonacme.com]
• 12. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 13. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]
• 14. measurlabs.com [measurlabs.com]
• 15. microbe-investigations.com [microbe-investigations.com]
• 16. aatcctestmethods.com [aatcctestmethods.com]
• 17. arcwear.com [arcwear.com]
• 18. AATCC 61 Color fastness to Laundering [darongtester.com]
• 19. zhongdachemical.com [zhongdachemical.com]
• 20. Thermogravimetric Analysis (TGA) - of Biomass and Materials [celignis.com]
• 21. researchgate.net [researchgate.net]

Comparative Toxicity Assessment of C.I. Vat Green 1 and Other Textile Dyes: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the toxicity of C.I. Vat Green 1 against other commonly used textile dyes. The information is compiled from various studies to offer insights into the potential hazards associated with these compounds. Due to the limited number of direct comparative studies, this guide presents available data for different dye classes, highlighting the need for further research in this area.

Executive Summary

Textile dyes are a diverse group of chemicals with varying toxicological profiles. C.I. Vat Green 1, an anthraquinone (B42736) dye, exhibits moderate acute toxicity in animal studies and is a potential eye irritant. In comparison, certain azo and reactive dyes have shown evidence of genotoxicity and cytotoxicity in various in vitro models. Aquatic toxicity varies widely across different dye classes, with some demonstrating significant effects on aquatic organisms. This guide summarizes the available quantitative data, outlines common experimental protocols based on international standards, and provides a visual representation of a typical toxicity testing workflow.

Quantitative Toxicity Data

The following tables summarize the available toxicity data for C.I. Vat Green 1 and other representative textile dyes. It is important to note that the data is sourced from different studies and may not be directly comparable due to variations in experimental conditions.

Table 1: Toxicity Data for C.I. Vat Green 1

Toxicity Endpoint	Test Species/System	Result	Reference
Acute Toxicity (Intraperitoneal)	Rat	LD50: 2600 mg/kg	--INVALID-LINK--
Aquatic Toxicity (Fish)	Pimephales promelas (Fathead minnow)	TL50 (96h): > 180 mg/L	--INVALID-LINK--
Aquatic Toxicity (Daphnia)	Daphnia magna	EC10/50/100 (24h): > 5 mg/L	Safety Data Sheet
Aquatic Toxicity (Algae)	Pseudokirchneriella subcapitata	EL10/20/50 (72h): > 5 mg/L	Safety Data Sheet
Aquatic Toxicity (Microorganisms)	Activated sludge	EC0 (48h): > 300 mg/L	Safety Data Sheet
Eye Irritation	GHS Classification	Causes serious eye irritation	ECHA

Table 2: Comparative Toxicity Data for Other Textile Dyes

Dye Class	Dye Name	Toxicity Endpoint	Test Species/System	Result	Reference
Azo Dye	Remazol Golden Yellow	Aquatic Toxicity	Daphnia magna	48-h EC50: 46.84 mg/L	[1][2]
Azo Dye	Remazol Parrot Green	Aquatic Toxicity	Daphnia magna	48-h EC50: 55.32 mg/L	[1][2]
Reactive Dye	Reactive Green 19	Genotoxicity (Comet Assay)	Human Dermal Equivalents	Genotoxic in a dose-responsive manner	[3]
Reactive Dye	Reactive Blue 2	Genotoxicity (Comet Assay)	Human Dermal Equivalents	Non-genotoxic	[3]
Disperse Dye	Disperse Red 1	Genotoxicity (Comet Assay)	Human Dermal Equivalents	Non-genotoxic	[3]
Reactive Dyes	RB19, RO16	Cytotoxicity	HepaRG cells	Cytotoxic at 1000 µg/mL	[4]
Reactive Dyes	RB2, RB19, RR120, RO16	Cytotoxicity	HaCaT cells	Concentration-dependent cytotoxicity	[4]

Experimental Protocols

Detailed experimental methodologies are crucial for the interpretation and comparison of toxicity data. As specific protocols for all cited data are not available, the following descriptions are based on standardized OECD guidelines, which are internationally recognized for chemical safety testing.[5][6]

Acute Oral Toxicity (as per OECD Guideline 423)

This test provides information on the hazardous effects likely to arise from a short-term oral exposure to a substance. Graded doses of the test substance are administered to fasted animals, typically rats, in a stepwise procedure. Observations of effects and mortality are made over a 14-day period. The LD50 (the dose estimated to be lethal to 50% of the test animals) is then determined.

Aquatic Toxicity Testing

• Fish, Acute Toxicity Test (as per OECD Guideline 203): This test determines the concentration of a substance that is lethal to 50% of a test fish population (LC50) over a 96-hour exposure period.[7][8][9][10][11] Fish are exposed to the test substance in a static or semi-static system, and mortality is observed at 24, 48, 72, and 96 hours.

• Daphnia sp. Acute Immobilisation Test (as per OECD Guideline 202): This test assesses the acute toxicity of a substance to Daphnia magna.[1][2][12][13][14] Young daphnids are exposed to a range of concentrations of the test substance for 48 hours. The endpoint is the concentration that immobilizes 50% of the daphnids (EC50).

Genotoxicity Testing

• Bacterial Reverse Mutation Test (Ames Test, as per OECD Guideline 471): This in vitro test uses strains of Salmonella typhimurium and Escherichia coli to detect point mutations.[3][4][15][16] The bacteria are exposed to the test substance with and without a metabolic activation system (S9 mix). A positive result indicates that the substance is mutagenic.

In Vitro Skin Corrosion

• Reconstructed Human Epidermis (RhE) Test Method (as per OECD Guideline 431): This in vitro test uses a three-dimensional human skin model to assess the potential of a substance to cause skin corrosion.[17][18][19][20][21] The test substance is applied to the surface of the skin tissue, and cell viability is measured after a specific exposure time. A significant decrease in cell viability indicates a corrosive potential.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the toxicological assessment of textile dyes, encompassing key in vitro and in vivo assays.

References

• 1. OECD 202: Daphnia sp. Acute Immobilisation Test | Scymaris [scymaris.com]
• 2. biotecnologiebt.it [biotecnologiebt.it]
• 3. Mutagenicity of different textile dye products in Salmonella typhimurium and mouse lymphoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 6. oecd.org [oecd.org]
• 7. biotecnologiebt.it [biotecnologiebt.it]
• 8. oecd.org [oecd.org]
• 9. eurofins.com.au [eurofins.com.au]
• 10. oecd.org [oecd.org]
• 11. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 12. fera.co.uk [fera.co.uk]
• 13. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 14. oecd.org [oecd.org]
• 15. researchgate.net [researchgate.net]
• 16. Ames Test - Confirmatory test included - OECD 471 [vivotecnia.com]
• 17. senzagen.com [senzagen.com]
• 18. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 19. iivs.org [iivs.org]
• 20. Predictive Toxicology Solutions for Safer Drugs | Gentronix [gentronix.co.uk]
• 21. thepsci.eu [thepsci.eu]

The Prudent Palette: Evaluating the Cost-Effectiveness of CI Vat Green 1 for Research Applications

In the quest for scientific discovery, every resource is scrutinized for its value and efficiency. For researchers in cell biology, histology, and drug development, staining reagents are fundamental tools, yet their associated costs can be a significant consideration. This guide provides a comprehensive comparison of CI Vat Green 1, a textile dye, with established biological stains, offering a cost-benefit analysis for its potential integration into research workflows.

A Tale of Two Dyes: Performance and Cost at a Glance

CI Vat Green 1, primarily used in the textile industry, presents an intriguing alternative to conventional biological stains due to its potential for significant cost savings. The following table summarizes the key characteristics of CI Vat Green 1 alongside three common green biological stains: Malachite Green, Light Green SF Yellowish, and Fast Green FCF.

Feature	CI Vat Green 1	Malachite Green	Light Green SF Yellowish	Fast Green FCF
Primary Application	Textile Dyeing	Biological Stain (e.g., endospore, counterstain)	Biological Stain (collagen, counterstain)	Biological Stain (collagen, counterstain, protein stain)
Reported Price (per gram)	~$2.00 - $5.00 (Industrial Grade)[1]	~$1.60 - $2.70 (for microscopy)[2]	~$3.00 - $10.00 (for microscopy)[3]	~$4.50 - $11.00 (for microscopy)[4]
Solubility	Insoluble in water; requires reduction to a soluble leuco form[5][6]	Water soluble[7]	Soluble in water[8]	Soluble in water[9]
Staining Principle	Oxidation-reduction of the dye within the fiber/tissue[5]	Binds to negatively charged cellular components like nucleic acids	Binds to collagen and other connective tissues[8][10]	Binds to collagen and proteins[11]
Noted Properties	Excellent light and wash fastness on textiles[6][12]	Can be used as a simple or counterstain[7]	A standard counterstain in Papanicolaou and Masson's trichrome methods[8][10]	More brilliant color and less prone to fading than Light Green SF[8]

Disclaimer: Prices are approximate and can vary based on supplier, purity, and quantity. Industrial-grade dyes may require further purification for sensitive research applications.

In-Depth Analysis: Weighing the Pros and Cons

The primary allure of CI Vat Green 1 is its remarkably low cost compared to certified biological stains. However, this economic advantage is accompanied by practical considerations.

CI Vat Green 1:

• Advantages:

  • Exceptional Cost-Effectiveness: Significantly lower price point.

  • High Stability: Vat dyes are known for their excellent fastness to light and washing on textiles, suggesting high photostability which could be advantageous in microscopy to prevent rapid fading under illumination.[6][12]

• Disadvantages:

  • Complex Staining Protocol: Requires a multi-step process involving chemical reduction and oxidation, which is more complex than the direct application of most biological stains.[5]

  • Harsh Chemical Requirements: The use of strong reducing agents (e.g., sodium dithionite) and alkaline conditions (e.g., sodium hydroxide) may not be suitable for all biological specimens, potentially causing tissue damage.[5]

  • Limited Direct Research Data: A lack of published studies on its specific use, performance, and potential toxicity in biological research applications necessitates in-house validation.

Conventional Biological Stains (Malachite Green, Light Green SF, Fast Green FCF):

• Advantages:

  • Established Protocols: Well-documented and optimized staining procedures are readily available.[7][11][13][14][15]

  • Ease of Use: Generally involve simple, direct application to the sample.

  • Proven Efficacy: Their performance and specificity for various cellular components are well-characterized.

• Disadvantages:

  • Higher Cost: Certified biological stains are significantly more expensive per gram.

  • Potential for Fading: Some biological stains, like Light Green SF Yellowish, are known to fade over time, which can be a drawback for archival samples.[8]

Experimental Protocols: A Practical Guide

The following sections provide detailed methodologies for using these dyes. The protocol for CI Vat Green 1 is an adapted procedure based on the principles of vat dyeing for textiles and would require optimization for specific research applications.

CI Vat Green 1: Adapted Protocol for Biological Staining

This protocol is a theoretical adaptation and should be rigorously tested and optimized for the specific sample type and application.

Materials:

• CI Vat Green 1 powder

• Sodium hydroxide (B78521) (NaOH)

• Sodium dithionite (B78146) (Na₂S₂O₄)

• Hydrogen peroxide (H₂O₂) or atmospheric oxygen

• Distilled water

• Microscope slides with fixed specimens

Procedure:

• Preparation of the Vat Solution (Leuco Dye):

  • In a fume hood, prepare a dilute solution of sodium hydroxide in distilled water (e.g., 1-2%).

  • Gently warm the alkaline solution (e.g., to 40-50°C).

  • Add a small amount of CI Vat Green 1 powder to the warm alkaline solution and stir to create a suspension.

  • Gradually add a reducing agent, such as sodium dithionite, until the dye dissolves and the solution changes color (typically to a yellow or reddish hue), indicating the formation of the soluble leuco form.[5]

• Staining:

  • Immerse the fixed specimen on the microscope slide into the leuco dye solution for a predetermined time (e.g., 10-30 minutes). This step should be performed in an oxygen-free environment if possible to prevent premature oxidation of the dye.

• Oxidation:

  • Remove the slide from the vat solution and expose it to the air to allow atmospheric oxygen to oxidize the leuco dye back to its insoluble, colored form within the specimen.

  • Alternatively, for a more controlled oxidation, rinse the slide briefly in distilled water and then immerse it in a dilute solution of an oxidizing agent, such as hydrogen peroxide (e.g., 3%).

• Washing and Mounting:

  • Thoroughly wash the slide with distilled water to remove excess dye and chemicals.

  • Dehydrate, clear, and mount the specimen as per standard histological procedures.

Standard Protocols for Biological Green Stains

Malachite Green (Endospore Staining - Schaeffer-Fulton Method): [7][14][16][17][18]

• Prepare a heat-fixed smear of bacteria on a slide.

• Place a piece of absorbent paper over the smear and saturate it with 1% aqueous Malachite Green solution.

• Steam the slide over a beaker of boiling water for 3-6 minutes, keeping the paper moist with the stain.

• After cooling, remove the paper and rinse the slide with water.

• Counterstain with 0.5% safranin for 30 seconds.

• Rinse with water, blot dry, and examine under oil immersion. Endospores will appear green, and vegetative cells will be red.

Light Green SF Yellowish (Counterstain for Fungus/PAS Stain): [13]

• After the primary staining steps (e.g., Periodic Acid and Schiff Reagent), wash the slide in lukewarm tap water.

• Counterstain with 0.1% aqueous Light Green SF Yellowish solution for 5 seconds. The staining time can be adjusted based on the desired intensity.

• Dehydrate through graded alcohols and clear in xylene.

• Mount with a suitable mounting medium.

Fast Green FCF (for Total Protein Staining): [11]

• Fix cells in 10% neutral formalin for 30 minutes.

• Wash the fixed material with distilled water.

• Stain with Fast Green FCF solution (pH 2.4) for 5-10 minutes.

• Wash the slides in distilled water.

• Air dry, clear in xylene, and mount.

Visualizing the Workflow and Decision-Making Process

To further clarify the practical implications of choosing between these dyes, the following diagrams illustrate the experimental workflows and a logical comparison.

Figure 1: A comparison of the experimental workflows for CI Vat Green 1 and a typical biological stain.

Figure 2: A decision-making diagram for selecting a green stain based on research needs.

Conclusion: A Calculated Choice for the Resourceful Researcher

The use of CI Vat Green 1 in a research setting presents a classic trade-off between cost and convenience. For laboratories with budgetary constraints and the capacity for protocol optimization and validation, this textile dye could unlock significant savings. Its inherent stability may also offer advantages for applications requiring high photostability. However, for researchers who prioritize well-established, straightforward protocols and are working with sensitive biological samples, the higher cost of certified biological stains like Malachite Green, Light Green SF Yellowish, or Fast Green FCF is justified by their reliability and ease of use. Ultimately, the decision to incorporate CI Vat Green 1 into the research palette should be a calculated one, weighing the potential for economic benefit against the investment in methodological development.

References

• 1. m.indiamart.com [m.indiamart.com]
• 2. MALACHITE GREEN For Microscopy | Laboratory chemical suppliers, Lab chemicals exporter, Laboratory Chemicals, Laboratory chemicals manufacturer, Lab chemical distributors, Lab chemical manufacturer, Lab chemical supplier, Alpha Chemika India. [alphachemika.co]
• 3. Light Green SF Yellowish Stain (1% Aqueous) - Cepham Life Sciences - Bioscience Research Products [cephamls.com]
• 4. Fast Green FCF, 25 g, CAS No. 2353-45-9 | Chromogenic Dyes | Staining | Histology/Microscopy | Life Science | Carl ROTH - International [carlroth.com]
• 5. Vat dye - Wikipedia [en.wikipedia.org]
• 6. sdinternational.com [sdinternational.com]
• 7. microxpress.in [microxpress.in]
• 8. stainsfile.com [stainsfile.com]
• 9. biognost.com [biognost.com]
• 10. biognost.com [biognost.com]
• 11. Fast Green (FCF) Staining for Total Proteins [vlab.andcollege.du.ac.in]
• 12. Pigment Dye vs. Vat Dye - Skychem Group [skychemi.com]
• 13. newcomersupply.com [newcomersupply.com]
• 14. micromasterlab.com [micromasterlab.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. labmart.id [labmart.id]
• 17. bio.libretexts.org [bio.libretexts.org]
• 18. asm.org [asm.org]

Degradation of CI Vat Green 1: A Comparative Guide to Advanced Oxidation Processes

For Researchers, Scientists, and Drug Development Professionals

The effective removal of persistent organic pollutants, such as the textile dye CI Vat Green 1, from wastewater is a significant challenge for environmental remediation. Advanced Oxidation Processes (AOPs) offer a promising solution by utilizing highly reactive radicals to break down these complex molecules. This guide provides a comparative overview of the performance of various AOPs in the degradation of CI Vat Green 1 and structurally similar vat dyes, supported by available experimental data.

Due to limited direct comparative studies on CI Vat Green 1 across a wide range of AOPs, this guide incorporates data from studies on other vat dyes to provide a broader perspective on the potential efficacy of these methods.

Comparative Performance of Advanced Oxidation Processes

The following tables summarize the performance of different AOPs on the degradation of CI Vat Green 1 and analogous dyes. The data highlights key performance indicators such as degradation efficiency, decolorization, and Total Organic Carbon (TOC) removal under various experimental conditions.

Table 1: Performance of UV-Based Advanced Oxidation Processes

Advanced Oxidation Process (AOP)	Target Dye	Catalyst/Oxidant	Initial Dye Conc.	pH	Reaction Time	Degradation Efficiency (%)	TOC Removal (%)	Reference
UV/H₂O₂	Vat Green 01	H₂O₂	Not Specified	Varied	Not Specified	70% (color removal)	Not Specified	[1]
UV/TiO₂ Photocatalysis	Vat Yellow 4	TiO₂-P25	Not Specified	Not Specified	120 min	~84% (decolorization)	Not Specified	[2]
UV/TiO₂ Photocatalysis	Vat Red R1	Cu-Ni/TiO₂	0.008 mg/L	7	Not Specified	97.70%	Not Specified	[3]
Visible Light/TiO₂ Photocatalysis	Vat Red R1	Cu-Ni/TiO₂	0.002 mg/L	7	Not Specified	99.20%	Not Specified	[3]
UV/H₂O₂	Reactive Blue 19	H₂O₂	Not Specified	Not Specified	3 h	91%	Not Specified	[4]

Table 2: Performance of Fenton and Photo-Fenton Processes

Advanced Oxidation Process (AOP)	Target Dye	Catalyst/Oxidant	Initial Dye Conc.	pH	Reaction Time	Degradation Efficiency (%)	TOC Removal (%)	Reference
Fenton	Indanthrene Red FBB (Vat Dye)	Fe²⁺/H₂O₂	Not Specified	~3	Not Specified	High color removal	Not Specified	[2]
Photo-Fenton	Indanthrene Red FBB (Vat Dye)	Fe²⁺/H₂O₂/UV	Not Specified	~3	Not Specified	Slightly higher than Fenton	Not Specified	[2]
Photo-Fenton	Reactive Blue 19	Fe²⁺/H₂O₂/UV	Not Specified	Not Specified	Not Specified	99.4% (color)	94.5%	[4]
Fenton	Reactive Dyes	Fe(II)/H₂O₂	Not Specified	Not Specified	30 min	69.6% - 92.9% (decolorization)	Not Specified	[5]

Table 3: Performance of Ozonation and Persulfate-Based AOPs

Advanced Oxidation Process (AOP)	Target Dye	Catalyst/Oxidant	Initial Dye Conc.	pH	Reaction Time	Degradation Efficiency (%)	TOC Removal (%)	Reference
Ozonation	Reactive Yellow 84	O₃	Not Specified	Not Specified	60-90 min	~100% (decolorization)	Not Specified	[2]
Ozonation	Real Textile Wastewater	O₃/C-MgO	Not Specified	Not Specified	10 min	93.7% (dye removal)	78%	[6]
Persulfate/Fe²⁺	Recalcitrant Petrochemical Wastewater	S₂O₈²⁻/Fe²⁺	Not Specified	3	30 min	67% (COD removal)	Not Specified	[7]
Sono-activated Persulfate	Brilliant Green	MgFe₂O₄/Na₂S₂O₈/Ultrasound	70 ppm	Not Specified	15 min	90%	Not Specified	[8]
Electro-activated Persulfate	Tartrazine	H₂O₂/S₂O₈²⁻ (electrogenerated)	250 mg/L	Not Specified	30 min	100% (color removal)	Not Specified	[9][10]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the experimental protocols for the key AOPs cited in this guide.

UV/H₂O₂ Process for Vat Green 01 Degradation [1]

• Reactor Setup: A photoreactor equipped with a UV lamp.

• Reagents: An aqueous solution of Vat Green 01 and hydrogen peroxide (H₂O₂).

• Procedure: The study investigated the decolorization of Vat Green 01 as a function of pH, initial hydrogen peroxide concentration, and initial dye concentration. The degradation rate was found to follow pseudo-first-order kinetics. An optimal H₂O₂ concentration was identified, beyond which inhibition of the photodegradation was observed. A 70% color removal was achieved with a H₂O₂ dose of 0.5 g/L.

UV/TiO₂ Photocatalysis for Vat Yellow 4 Degradation [2]

• Reactor Setup: A batch photoreactor equipped with a UV lamp.

• Catalyst: Titanium dioxide (TiO₂) was used as the photocatalyst.

• Procedure: An aqueous solution of Vat Yellow 4 and TiO₂ were placed in the reactor. The suspension was first stirred in the dark to reach adsorption-desorption equilibrium. The UV lamp was then activated to initiate the photocatalytic reaction. Samples were collected at regular intervals, centrifuged to remove the catalyst, and the dye concentration was determined spectrophotometrically.

Fenton and Photo-Fenton Processes for Indanthrene Red FBB Degradation [2]

• Reactor Setup: A batch reactor, with a UV lamp for the Photo-Fenton process.

• Reagents: Ferrous sulfate (B86663) (FeSO₄) and hydrogen peroxide (H₂O₂).

• Procedure: The pH of the dye solution was adjusted to an acidic value (typically around 3). A specified amount of FeSO₄ was added and dissolved. The reaction was initiated by the addition of H₂O₂. For the Photo-Fenton process, the solution was simultaneously irradiated with a UV lamp. Samples were taken at different time intervals to analyze the remaining dye concentration.

Ozonation of Reactive Yellow 84 [2]

• Reactor Setup: A laboratory-scale cylindrical batch reactor equipped with an ozone generator and a diffuser.

• Procedure: The dye solution was placed in the reactor, and ozone gas was continuously bubbled through the solution at a specific concentration. Samples were collected at various time points to monitor the decolorization.

Persulfate Activation for Dye Degradation [7][9][10]

• Activation Methods: Persulfate (S₂O₈²⁻) can be activated by various means, including heat, UV light, transition metals (e.g., Fe²⁺), and electrochemical processes to generate sulfate radicals (SO₄•⁻).[7][11]

• General Procedure (Fe²⁺ activation): The pH of the wastewater is typically adjusted to be acidic (e.g., pH 3).[7] A solution of Fe²⁺ is added, followed by the addition of the persulfate salt to initiate the reaction. The degradation of the target pollutant is then monitored over time.

Visualizing the Processes

To better understand the workflows and mechanisms involved in advanced oxidation processes, the following diagrams are provided.

Caption: Generalized experimental workflow for AOPs.

Caption: Simplified degradation pathway of CI Vat Green 1 in AOPs.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. iosrjournals.org [iosrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Recent Achievements in Dyes Removal Focused on Advanced Oxidation Processes Integrated with Biological Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

A Guide to Inter-Laboratory Comparison of CI Vat Green 1 Analytical Results

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison of analytical results for CI Vat Green 1 (CAS No. 128-58-5), a vat dye with applications in various industries.[1][2] Ensuring the consistency and accuracy of analytical data across different laboratories is critical for quality control, regulatory compliance, and reliable research outcomes. While specific inter-laboratory proficiency testing data for CI Vat Green 1 is not widely published, this document outlines key experimental protocols and data presentation formats to facilitate such a comparison.

Data Presentation: A Comparative Analysis

An effective inter-laboratory study hinges on the clear and standardized reporting of quantitative data. The following table presents a hypothetical comparison of results from three laboratories analyzing the same batch of CI Vat Green 1, illustrating typical parameters of interest.

Parameter	Laboratory A	Laboratory B	Laboratory C	Acceptance Criteria
Purity by HPLC (%)	99.2	98.9	99.4	≥ 98.5%
Retention Time (min)	12.4	12.5	12.3	12.4 ± 0.2
Major Impurity X (%)	0.4	0.6	0.3	≤ 0.8%
Total Impurities (%)	0.8	1.1	0.6	≤ 1.5%
Spectroscopic λmax (nm)	632	633	632	632 ± 2 nm

Note: This data is illustrative and serves to model the expected outcomes of a comparative study.

Experimental Protocols

Standardized methodologies are crucial for minimizing inter-laboratory variability. The following protocols are recommended for the analysis of CI Vat Green 1.

1. High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

• Principle: This method separates CI Vat Green 1 from its impurities based on their differential partitioning between a stationary and a mobile phase. Purity is determined by comparing the peak area of the main component to the total peak area.

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

• Method:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: The wavelength of maximum absorbance (λmax) for CI Vat Green 1, approximately 632 nm.

  • Sample Preparation: A standardized solution of the CI Vat Green 1 sample is prepared in a suitable solvent (e.g., N,N-dimethylformamide), filtered, and injected into the HPLC system.

  • Data Analysis: The retention time of the main peak is used for identification against a reference standard. Purity is calculated from the relative peak areas.

2. UV-Visible Spectrophotometry

• Principle: This technique is used to determine the wavelength of maximum absorbance (λmax) and can be used for quantitative analysis based on the Beer-Lambert law. Derivative spectrophotometry can be employed to reduce interference from light scattering by insoluble particles.

• Instrumentation: A calibrated UV-Vis spectrophotometer.

• Method:

  • Solvent: A suitable solvent in which CI Vat Green 1 is soluble, such as hot 1,2,3,4-tetrahydronaphthalene.[2]

  • Procedure: A dilute solution of the sample is prepared, and the absorbance spectrum is recorded over a relevant wavelength range (e.g., 400-800 nm).

  • Data Analysis: The λmax is identified from the spectrum. For quantitative analysis, a calibration curve is constructed using standards of known concentrations.

Visualizations

Experimental Workflow for Inter-Laboratory Comparison

The following diagram illustrates a typical workflow for conducting an inter-laboratory comparison study.

Caption: Workflow for a typical inter-laboratory comparison study.

Logical Relationship of Analytical Techniques

This diagram shows the relationship between different analytical techniques in the characterization of CI Vat Green 1.

Caption: Analytical techniques for CI Vat Green 1 characterization.

References

• 1. medkoo.com [medkoo.com]
• 2. worlddyevariety.com [worlddyevariety.com]

Safety & Regulatory Compliance

Proper Disposal of CI Vat Green 1: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical compounds is paramount. This document provides essential safety and logistical information for the proper disposal of CI Vat Green 1 (CAS No. 128-58-5), a vat dye used in various applications. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Key Safety and Physical Properties

The following table summarizes essential quantitative data for CI Vat Green 1, crucial for its safe handling and disposal.

Property	Value	Citation
Molecular Formula	C36H20O4	[1]
Molecular Weight	516.54 g/mol	[1]
Appearance	Green to dark green powder	[1][2]
Melting Point	460 °C	[3]
Density	1.67 g/cm³ at 20.5 °C	[3]
Water Solubility	< 1.3 mg/L at 20 °C	[3]
Storage Temperature	2°C - 8°C in a well-closed container	[4]

Disposal Protocol

The recommended procedure for the disposal of CI Vat Green 1 involves a multi-step process emphasizing safety and environmental protection. It is imperative to consult with your institution's environmental health and safety (EHS) department and adhere to all local, state, and federal regulations.

Step 1: Personal Protective Equipment (PPE) and Engineering Controls

Before handling CI Vat Green 1, ensure all appropriate personal protective equipment is worn. Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1]

• Hand Protection: Wear rubber gloves.

• Eye Protection: Use chemical safety goggles.[1]

• Respiratory Protection: For nuisance exposures, a type P95 (US) or type P1 (EU EN 143) particle respirator is recommended. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator cartridges.[5]

• Body Protection: Wear appropriate laboratory clothing.

Step 2: Waste Collection

Carefully collect the CI Vat Green 1 waste.

• Solid Waste: For spills, vacuum or sweep up the material and place it into a suitable, labeled, and closed disposal container.[1] Avoid generating dust during this process.[1]

• Contaminated Materials: Any materials, such as paper towels or PPE, that have come into contact with CI Vat Green 1 should be considered contaminated and placed in the same sealed container.

Step 3: Waste Storage

Store the sealed waste container in a designated, secure area away from incompatible materials such as strong oxidizing and reducing agents.[1] The storage area should be cool and dry.[1]

Step 4: Professional Disposal

The disposal of CI Vat Green 1 must be handled by a licensed professional waste disposal service.[5] Do not attempt to dispose of this chemical down the drain, as it should not be allowed to enter the environment.[5]

• Incineration: A recommended method of disposal is to burn the material in a chemical incinerator equipped with an afterburner and scrubber.[5]

• Regulatory Compliance: Waste generators must determine if the discarded chemical is classified as hazardous waste and consult state and local hazardous waste regulations to ensure complete and accurate classification.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of CI Vat Green 1.

Caption: Workflow for the proper disposal of CI Vat Green 1.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Vat Green 1 - Safety Data Sheet [chemicalbook.com]
• 4. C.I.Vat green 1 | 128-58-5 | FV41513 | Biosynth [biosynth.com]
• 5. capotchem.cn [capotchem.cn]

Essential Safety and Operational Guide for Handling CI Vat Green 1

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling CI Vat Green 1 (CAS No. 128-58-5). The following procedures are based on established best practices for handling chemical powders and dyes.

Hazard Identification and GHS Classification

CI Vat Green 1 may cause irritation to the eyes, skin, and respiratory system.[1][2] While some reports indicate it does not meet GHS hazard criteria, a significant portion of notifications to the ECHA C&L Inventory report it as causing serious eye irritation.[3] The chemical, physical, and toxicological properties have not been thoroughly investigated.[1]

Personal Protective Equipment (PPE)

The consistent use of appropriate personal protective equipment is mandatory to prevent exposure.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles with side shields or protective eyeglasses.[2][4][5]	To protect against airborne particles and accidental splashes.
Hand Protection	Chemically resistant gloves such as nitrile or neoprene.[4][5][6]	Prevents direct skin contact, which can cause irritation or allergic reactions.[4]
Respiratory Protection	A NIOSH-approved respirator with P95 (US) or P1 (EU EN 143) particle filters for nuisance exposures. For higher-level protection, use OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges.[1]	Inhalation of dust must be prevented as it may cause respiratory irritation.[1][5]
Protective Clothing	A lab coat or chemical-resistant apron is essential.[4][6] For larger quantities or when there is a higher risk of dust generation, disposable coveralls are recommended.[6]	Protects skin and clothing from spills and splashes.
Footwear	Closed-toe shoes are mandatory in a laboratory setting.[6]	Provides protection against spills and falling objects.

Engineering Controls

Engineering controls are the first line of defense in minimizing exposure.

Control Type	Specification	Rationale
Ventilation	Always handle CI Vat Green 1 powder in a well-ventilated area. A certified chemical fume hood is the preferred primary engineering control.[2][6]	Minimizes inhalation exposure to the powder.
Safety Stations	Emergency showers and eye wash stations should be readily available.[5]	To provide immediate decontamination in case of accidental exposure.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental protection.

Step-by-Step Handling Protocol

• Preparation : Before handling, ensure all necessary PPE is worn correctly and that the chemical fume hood is functioning properly.

• Weighing and Transfer : Conduct all weighing and transfer operations within a chemical fume hood to contain any dust.[2] Use gentle scooping and pouring techniques to avoid generating dust.[4][6]

• Solution Preparation : If preparing a solution, add the powder slowly to the solvent to prevent splashing.

• Storage : Store CI Vat Green 1 in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2][6][7] Keep containers tightly closed and clearly labeled.[2][6]

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1][2]
Skin Contact	Wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation develops or persists, seek medical attention.[1][2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]
Ingestion	If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][2]

Disposal Plan

• Waste Collection : Collect all waste materials, including unused dye, contaminated PPE, and cleaning materials, in a designated, sealed, and clearly labeled hazardous waste container.[6]

• Disposal Method : Do not let the product enter drains.[1] Dispose of the waste through a licensed professional waste disposal service.[1] Chemical incineration with an afterburner and scrubber is a recommended method.[1]

• Contaminated Packaging : Dispose of contaminated packaging as unused product.[1]

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of CI Vat Green 1.

Caption: Workflow for Safe Handling and Disposal of CI Vat Green 1.

References

• 1. capotchem.cn [capotchem.cn]
• 2. cncolorchem.com [cncolorchem.com]
• 3. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. hzreward.com [hzreward.com]
• 5. prochemicalanddye.com [prochemicalanddye.com]
• 6. benchchem.com [benchchem.com]
• 7. Page loading... [wap.guidechem.com]